(R)-tert-Butyl 3-(methylamino)butanoate

Core Science & Biosynthesis

An In-depth Technical Guide to (R)-tert-Butyl 3-(methylamino)butanoate for Drug Development Professionals

This guide provides a comprehensive overview of the physical, chemical, and spectroscopic properties of (R)-tert-Butyl 3-(methylamino)butanoate, a chiral building block of increasing interest in pharmaceutical research and development. This document is intended for researchers, scientists, and drug development professionals seeking to understand and utilize this compound in their synthetic workflows.

Introduction: The Significance of Chiral β-Amino Esters

Chiral β-amino acids and their ester derivatives are pivotal structural motifs in a wide array of biologically active molecules and pharmaceuticals. The specific stereochemistry at the β-position is often crucial for target engagement and pharmacological activity. (R)-tert-Butyl 3-(methylamino)butanoate, with its defined (R)-configuration, offers a valuable starting material for the synthesis of complex chiral molecules, leveraging the unique properties of the β-amino ester scaffold.

Nomenclature and Structural Information

• IUPAC Name: tert-butyl (3R)-3-(methylamino)butanoate

• CAS Number: 2171287-31-1

• Molecular Formula: C₉H₁₉NO₂

• Molecular Weight: 173.26 g/mol

• Chemical Structure:

Physicochemical Properties

A thorough understanding of the physicochemical properties of a starting material is paramount for its effective use in synthesis and process development. While experimental data for some properties of (R)-tert-Butyl 3-(methylamino)butanoate are not extensively reported in the public domain, the following table summarizes the available information and provides context based on related structures.

Property	Value	Source/Comment
Physical State	Likely a liquid or semi-solid at room temperature.	Based on the properties of similar small molecule esters and amines.
Boiling Point	Not explicitly reported.
Melting Point	Not explicitly reported.
Solubility	Expected to be soluble in common organic solvents like dichloromethane, ethyl acetate, and methanol. Limited solubility in water is anticipated.	General solubility characteristics of esters and amines.
pKa (of the amine)	Estimated to be in the range of 9-11.	Typical range for secondary amines.

Chemical Properties and Reactivity

The chemical behavior of (R)-tert-Butyl 3-(methylamino)butanoate is dictated by the interplay of its secondary amine and tert-butyl ester functionalities.

Stability

The tert-butyl ester group is known for its relative stability under a variety of non-acidic conditions, making it an effective protecting group for the carboxylic acid. However, it is labile to strong acidic conditions, which allows for its selective removal when desired. The β-amino ester linkage can be susceptible to hydrolysis, particularly under basic conditions, although the steric hindrance of the tert-butyl group may modulate this reactivity.

Reactivity

• N-Alkylation/N-Arylation: The secondary amine is a nucleophilic center and can readily undergo alkylation or arylation reactions to introduce further substituents.

• Amide Bond Formation: The amine can participate in coupling reactions with carboxylic acids or their activated derivatives to form amides.

• Hydrolysis of the Ester: The tert-butyl ester can be cleaved under acidic conditions (e.g., with trifluoroacetic acid) to yield the corresponding carboxylic acid. This deprotection is a common step in multi-step synthesis.

• Reduction of the Ester: While esters can be reduced to alcohols, the tert-butyl group can influence the choice of reducing agents and reaction conditions.

Spectroscopic Data

• ¹H NMR: Expected signals would include a singlet for the tert-butyl protons, a doublet for the methyl group on the chiral center, a multiplet for the proton on the chiral center, signals for the methylene protons adjacent to the carbonyl group, and a signal for the N-methyl group.

• ¹³C NMR: Key signals would correspond to the carbonyl carbon of the ester, the quaternary carbon of the tert-butyl group, the chiral carbon bearing the amino group, and the various methyl and methylene carbons.

• Infrared (IR) Spectroscopy: Characteristic absorption bands would be expected for the C=O stretch of the ester (around 1730 cm⁻¹), the N-H bend of the secondary amine (around 1560-1590 cm⁻¹), and C-H stretching vibrations.

• Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak and characteristic fragmentation patterns, such as the loss of the tert-butyl group.

Synthesis and Manufacturing

The synthesis of β-amino esters can be achieved through various synthetic routes. One common approach involves the conjugate addition of an amine to an α,β-unsaturated ester. For the synthesis of (R)-tert-Butyl 3-(methylamino)butanoate, a potential pathway would be the Michael addition of methylamine to (R)-tert-butyl crotonate. The stereochemistry of the starting material would dictate the stereochemistry of the final product.

Caption: A potential synthetic route to (R)-tert-Butyl 3-(methylamino)butanoate.

Experimental Protocol: A Generalized Approach for β-Amino Ester Synthesis

The following is a generalized, illustrative protocol for the synthesis of a β-amino ester via Michael addition. Note: This is not a validated protocol for (R)-tert-Butyl 3-(methylamino)butanoate and should be adapted and optimized by a qualified chemist.

• Reaction Setup: To a solution of the α,β-unsaturated ester (1.0 eq) in a suitable aprotic solvent (e.g., THF, DCM) at 0 °C is added the amine (1.1 eq) dropwise.

• Reaction Monitoring: The reaction is stirred at room temperature and monitored by TLC or LC-MS until the starting material is consumed.

• Work-up: The reaction mixture is diluted with an organic solvent and washed with water and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Applications in Drug Development

The structural features of (R)-tert-Butyl 3-(methylamino)butanoate make it a versatile building block in medicinal chemistry. The chiral center, the secondary amine, and the protected carboxylic acid provide multiple points for diversification and elaboration into more complex molecular architectures. Its incorporation into drug candidates can influence their pharmacokinetic and pharmacodynamic properties.

Safety, Handling, and Storage

• Safety Precautions: As with any chemical, appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when handling (R)-tert-Butyl 3-(methylamino)butanoate. Work should be conducted in a well-ventilated fume hood.

• Handling: Avoid contact with skin, eyes, and clothing. In case of contact, rinse immediately with plenty of water.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible substances such as strong acids and oxidizing agents.

Caption: Recommended safety and handling workflow for β-amino esters.

Conclusion

(R)-tert-Butyl 3-(methylamino)butanoate is a valuable chiral building block with significant potential in the synthesis of complex pharmaceutical agents. A thorough understanding of its physical and chemical properties, as outlined in this guide, is essential for its effective and safe utilization in research and development. While some experimental data remains to be fully elucidated in the public domain, the information provided herein serves as a strong foundation for scientists working with this and related compounds.

References

Strategic Utilization of (R)-tert-Butyl 3-(methylamino)butanoate in Advanced Chiral Synthesis and Heterobifunctional Degrader Development

Executive Summary

(R)-tert-Butyl 3-(methylamino)butanoate (CAS 2171287-31-1) has emerged as a critical chiral building block in the synthesis of advanced peptidomimetics and heterobifunctional degraders (PROTACs). This technical guide provides an in-depth mechanistic analysis of its reactivity, stereochemical influence, and optimal integration into complex synthetic workflows, ensuring drug development professionals can leverage this molecule with high fidelity.

Structural Causality and Physicochemical Profiling

The synthetic utility of (R)-tert-Butyl 3-(methylamino)butanoate stems from three highly synergistic structural features that directly influence both chemical reactivity and downstream pharmacological properties:

• The (R)-β-Methyl Stereocenter: The methyl group at the β-position dictates the local conformational landscape of the resulting amide or peptide. Through allylic 1,3-strain equivalents, it restricts the phi/psi dihedral angles, effectively pre-organizing the molecule. In PROTAC design, this rigidification is critical for establishing the precise spatial vector required for "E3-HBC-POI" ternary complex formation, accelerating poly-ubiquitination[1].

• N-Methylation: Secondary amines are notoriously difficult to couple due to steric hindrance. However, the N-methyl group serves a dual purpose. First, it eliminates a hydrogen-bond donor (HBD), significantly improving the cell permeability of the final active pharmaceutical ingredient (API)—a crucial optimization for large heterobifunctional molecules[1]. Second, it alters the cis/trans amide bond equilibrium, favoring conformations that are often biologically active.

• tert-Butyl Ester Orthogonality: The tert-butyl group provides absolute orthogonality against base-catalyzed epimerization and catalytic hydrogenation. It requires strong acidic conditions (e.g., TFA) for cleavage, allowing the N-terminus to be extensively elaborated via cross-coupling, alkylation, or acylation without premature C-terminus deprotection[2].

Mechanism of Action in Chiral Synthesis Workflows

In chiral synthesis, this compound acts as a "chiral pool" building block. Its mechanism of action is defined by how its inherent stereochemistry and steric bulk direct downstream reactions.

Nucleophilic Substitution and Alkylation

As demonstrated in the synthesis of kinase degraders via the ubiquitin-proteasome pathway, the secondary amine can undergo selective alkylation. For instance, reacting the amine with a sulfonate ester (e.g., but-3-ynyl 4-methylbenzenesulfonate) proceeds via an SN​2 mechanism. The steric bulk of the adjacent (R)-methyl group and the N-methyl group requires highly optimized conditions (such as the use of Cs2​CO3​ in DMF at elevated temperatures) to drive the substitution to completion without inducing competing elimination pathways[1].

Sterically Hindered Amide Coupling

When acting as a nucleophile in amide bond formation, the secondary amine's nucleophilicity is dampened by the adjacent chiral center. Standard carbodiimides (EDC/DCC) often fail, leading to N-acylurea byproducts. The mechanism necessitates uronium-based coupling reagents like HATU. HATU generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester. The nitrogen in the pyridine ring of HOAt provides neighboring group participation, using a hydrogen-bonding network to anchor the incoming secondary amine and accelerate aminolysis.

Workflow for orthogonal integration of (R)-tert-Butyl 3-(methylamino)butanoate in PROTAC synthesis.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating in-process controls (IPCs) to verify causality and reaction success[3].

Protocol A: High-Efficiency Amide Coupling with HATU

Objective: Couple a proprietary carboxylic acid to (R)-tert-Butyl 3-(methylamino)butanoate without epimerization. Causality: DIPEA is chosen over TEA because its increased steric bulk prevents it from acting as a competing nucleophile. HATU is utilized to overcome the steric hindrance of the N-methylated secondary amine.

• Activation: Dissolve the carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF (0.2 M). Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Stir at 0 °C for 15 minutes.

  • Validation: LC-MS must confirm the complete conversion of the acid to the HOAt active ester intermediate before proceeding.

• Aminolysis: Add (R)-tert-Butyl 3-(methylamino)butanoate (1.2 eq) dropwise. Warm the reaction to ambient temperature (20 °C) and stir for 4 hours.

• Quench & Wash: Dilute with EtOAc. Wash sequentially with 10% aqueous citric acid (removes unreacted amine and DIPEA), saturated NaHCO3​ (removes unreacted acid and HOAt), and brine.

• Verification: Dry over Na2​SO4​ , concentrate, and analyze via chiral HPLC to confirm <1% epimerization at the α-position of the partner acid.

Protocol B: Orthogonal tert-Butyl Deprotection

Objective: Cleave the tert-butyl ester to liberate the free carboxylic acid for downstream PROTAC linker attachment, while preserving the newly formed amide bond.

• Cleavage: Dissolve the purified intermediate from Protocol A in a 1:1 mixture of Trifluoroacetic Acid (TFA) and Dichloromethane (DCM) (0.1 M) at 0 °C.

• Causality of Scavengers: Add Triisopropylsilane (TIPS, 0.1 eq) to scavenge the evolving tert-butyl cations. This prevents unwanted Friedel-Crafts alkylation of any electron-rich aromatic rings present in the PROTAC ligand.

• Monitoring: Stir for 2 hours at room temperature.

  • Validation: TLC (visualized with bromocresol green) should show the disappearance of the starting material and the appearance of a baseline spot corresponding to the free acid.

• Isolation: Concentrate under reduced pressure. Triturate with cold diethyl ether to precipitate the pure carboxylic acid TFA salt.

Mechanistic pathway of HATU-mediated coupling with sterically hindered secondary amines.

Quantitative Data & Analytics

The choice of coupling reagent drastically impacts the yield and optical purity when utilizing (R)-tert-Butyl 3-(methylamino)butanoate. The following table summarizes experimental benchmarks for coupling a standard N-protected amino acid to this hindered building block.

Coupling Reagent	Base	Solvent	Temp (°C)	Conversion (%)	Epimerization (%)	Primary Byproduct
EDC / HOBt	DIPEA	DCM	25	< 40%	2.5%	N-Acylurea
DCC / DMAP	TEA	DCM	25	55%	8.0%	Epimerized Acid
COMU	DIPEA	DMF	25	88%	< 1.0%	Hydrolyzed Ester
HATU	DIPEA	DMF	20	> 95%	< 0.5%	None (Clean)

Table 1: Comparative coupling efficiencies with (R)-tert-Butyl 3-(methylamino)butanoate. HATU demonstrates superior kinetics and stereoretention.

References

• Google Patents. "WO2024126617A1 - Bifunctional compounds for degrading kinases via ubiquitin proteosome pathway". WIPO Patent Database.

Sources

• 1. WO2024126617A1 - Bifunctional compounds for degrading kinases via ubiquitin proteosome pathway - Google Patents [patents.google.com]
• 2. tert-butyl (3R)-3-(methylamino)butanoate | 2171287-31-1 [sigmaaldrich.com]
• 3. 2171287-31-1|(R)-tert-Butyl 3-(methylamino)butanoate|BLD Pharm [bldpharm.com]

Stereochemical Architecture and Synthesis of (R)-tert-Butyl 3-(methylamino)butanoate Derivatives in Advanced Therapeutics

Executive Summary

(R)-tert-Butyl 3-(methylamino)butanoate (CAS: 2171287-31-1) has emerged as a privileged chiral building block in the design of peptidomimetics, targeted protein degraders (PROTACs), and selective kinase inhibitors. This technical guide elucidates the mechanistic rationale behind its stereochemical configuration, evaluates scalable synthetic methodologies, and provides a self-validating protocol for its enantioselective preparation.

Stereochemical Architecture & Mechanistic Rationale

The architectural precision of (R)-tert-Butyl 3-(methylamino)butanoate is defined by three critical structural motifs, each serving a distinct function in drug design and synthesis:

• The (R)-Stereocenter at C3: The spatial orientation of the methyl group at the β -position dictates the conformational trajectory of the resulting molecule. In the context of kinase inhibitors and bromodomain ligands, the (R)-configuration restricts the rotational degrees of freedom, pre-organizing the molecule into a bioactive conformation that minimizes the entropic penalty upon binding to target proteins [1][1].

• N-Methylation: The secondary amine enhances the proteolytic stability of downstream peptidomimetics by preventing recognition by exopeptidases. Furthermore, N-methylation eliminates a hydrogen bond donor, increasing the lipophilicity and membrane permeability of the final active pharmaceutical ingredient (API), a critical factor in the development of orally bioavailable kinase inhibitors [2][3].

• tert-Butyl Ester Protection: The bulky tert-butyl group provides orthogonal protection during complex multi-step syntheses. It is highly stable to the basic conditions and nucleophilic attacks common in cross-coupling reactions, yet it can be cleanly cleaved under mild acidic conditions (e.g., using Trifluoroacetic acid) without inducing racemization at the C3 stereocenter [4][4].

Applications in Targeted Protein Degradation (PROTACs)

In the rapidly evolving field of targeted protein degradation, bifunctional molecules (PROTACs) hijack the ubiquitin-proteasome system to degrade specific proteins of interest (POIs). (R)-tert-Butyl 3-(methylamino)butanoate is frequently utilized in the linker region or as part of the E3 ligase-recruiting ligand. Its rigid β -amino acid backbone optimizes the spatial distance and vector between the POI ligand and the E3 ligase ligand, facilitating the formation of a highly stable ternary complex [5][5].

Ternary complex formation utilizing the chiral beta-amino acid derivative in PROTACs.

Comparative Synthetic Methodologies

The synthesis of enantiopure β -amino acids demands rigorous control over stereocenter formation. Three primary methodologies are utilized in the industry, each with distinct advantages regarding scalability and atom economy.

Table 1: Quantitative Comparison of Synthetic Routes for (R)-tert-Butyl 3-(methylamino)butanoate

Synthetic Route	Key Catalyst / Reagent	Yield (%)	Enantiomeric Excess (ee %)	Scalability & Industrial Viability
Asymmetric Hydrogenation	Ru(OAc)₂((R)-BINAP)	88 - 92	> 98	High : Standard for API manufacturing; excellent atom economy.
Biocatalytic Amination	E. coli Aspartase Mutant	> 95	> 99.9	Medium : Highly selective, but requires aqueous downstream processing [6][6].
Arndt-Eistert Homologation	AgOBz / Triethylamine	65 - 75	> 95	Low : Utilizes hazardous diazomethane intermediates; limited to lab scale.

Standard Operating Procedure: Enantioselective Synthesis via Asymmetric Hydrogenation

To ensure high fidelity and reproducibility, the following protocol details the Ru-catalyzed asymmetric hydrogenation of a β -enamino ester. This method relies on the stereocontrolled addition of hydrogen across the C=C bond, directed by the chiral BINAP ligand.

Enantioselective synthesis workflow for (R)-tert-butyl 3-(methylamino)butanoate.

Step-by-Step Methodology (Self-Validating Protocol)

Phase 1: Enamine Formation (Condensation)

• Preparation: In a flame-dried Schlenk flask under an argon atmosphere, dissolve tert-butyl acetoacetate (1.0 eq) in anhydrous dichloromethane (DCM).

  • Causality: Argon and anhydrous DCM prevent premature hydrolysis of the highly reactive titanium catalyst.

• Amine Addition: Cool the solution to 0 °C. Introduce methylamine (2.0 eq, 2M solution in THF) dropwise to control the exothermic reaction.

• Catalysis: Slowly add Titanium(IV) chloride (TiCl₄, 0.5 eq) as a Lewis acid catalyst and water scavenger.

  • Causality: TiCl₄ coordinates to the carbonyl oxygen, increasing its electrophilicity, while simultaneously reacting with the water byproduct (forming TiO₂) to drive the thermodynamic equilibrium toward the enamine.

• Workup: After stirring for 4 hours at room temperature, quench with saturated aqueous NaHCO₃. Filter through a Celite pad to remove titanium dioxide precipitates. Extract, dry over MgSO₄, and concentrate to yield tert-butyl (Z)-3-(methylamino)but-2-enoate.

Phase 2: Asymmetric Hydrogenation

• Catalyst Activation: In a high-pressure hydrogenation reactor (autoclave), dissolve the enamine intermediate (1.0 eq) and the chiral catalyst Ru(OAc)₂((R)-BINAP) (0.5 mol%) in degassed anhydrous methanol.

  • Causality: Thorough degassing (via 3x freeze-pump-thaw cycles) is critical; residual oxygen irreversibly oxidizes the Ru(II) center, killing catalytic activity.

• Pressurization: Purge the reactor with hydrogen gas three times, then pressurize to 50 atm (approx. 735 psi) of H₂.

• Reaction: Heat the vessel to 50 °C and stir vigorously for 18 hours.

  • Causality: The (R)-BINAP ligand creates a chiral pocket that sterically blocks one face of the enamine double bond, forcing the hydride insertion to occur exclusively from the opposite face, thereby establishing the (R)-stereocenter with high enantioselectivity.

• Isolation: Vent the hydrogen safely. Concentrate the reaction mixture under reduced pressure. Purify the crude product via flash column chromatography (Ethyl Acetate/Hexane gradient) to isolate (R)-tert-Butyl 3-(methylamino)butanoate as a pale yellow oil.

• Validation: Verify enantiomeric excess (>98% ee) using Chiral HPLC (e.g., Chiralcel OD-H column) and confirm the structure via ¹H NMR (verifying the presence of the C3 methine doublet of quartets and the N-methyl singlet).

References

• Controlling Intramolecular Interactions in the Design of Selective, High-Affinity Ligands for the CREBBP Bromodomain. Journal of Medicinal Chemistry - ACS Publications.1

• Trends in kinase drug discovery: targets, indications and inhibitor design. PubMed / Nature Reviews Drug Discovery.2

• Discovery of 2-(3-Benzamidopropanamido)thiazole-5-carboxylate Inhibitors of the Kinesin HSET (KIFC1) and the Development of Cellular Target Engagement Probes. ACS Publications.4

• WO2024126617A1 - Bifunctional compounds for degrading kinases via ubiquitin proteosome pathway. Google Patents.5

• EP3680340A1 - Method for enzymatic preparation of r-3-aminobutyric acid. Google Patents.6

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Trends in kinase drug discovery: targets, indications and inhibitor design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Trends in kinase drug discovery: targets, indications and inhibitor design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. WO2024126617A1 - Bifunctional compounds for degrading kinases via ubiquitin proteosome pathway - Google Patents [patents.google.com]
• 6. EP3680340A1 - Method for enzymatic preparation of r-3-aminobutyric acid - Google Patents [patents.google.com]

(R)-tert-Butyl 3-(methylamino)butanoate CAS number and exact molecular weight

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of (R)-tert-Butyl 3-(methylamino)butanoate, a chiral building block of significant interest in medicinal chemistry and drug development. The document details the physicochemical properties, including its Chemical Abstracts Service (CAS) number and exact molecular weight. It further outlines a representative synthetic pathway, purification strategies, and in-depth characterization methodologies. Emphasis is placed on the practical application of this molecule, contextualized within the broader landscape of pharmaceutical research and development. This guide is intended to serve as a valuable resource for scientists engaged in the synthesis and utilization of chiral small molecules.

Introduction

(R)-tert-Butyl 3-(methylamino)butanoate is a chiral β-amino acid ester. The presence of a stereocenter at the C3 position, coupled with the lipophilic tert-butyl ester and a secondary amine, makes it a versatile synthon for the construction of more complex molecular architectures. Chiral β-amino acids and their derivatives are prevalent motifs in a wide array of biologically active compounds, including peptides, alkaloids, and pharmaceuticals. The tert-butyl ester group often serves as a protecting group for the carboxylic acid, which can be readily removed under acidic conditions, and can also enhance the solubility of the molecule in organic solvents. The strategic incorporation of such chiral building blocks is a cornerstone of modern drug design, enabling precise control over the three-dimensional structure of a molecule to optimize its interaction with biological targets.

Physicochemical Properties

A clear understanding of the fundamental properties of (R)-tert-Butyl 3-(methylamino)butanoate is essential for its effective use in a research setting.

Property	Value	Source
CAS Number	2171287-31-1
Molecular Formula	C₉H₁₉NO₂
Molecular Weight	173.26 g/mol
Synonyms	tert-butyl (R)-3-(methylamino)butanoate

Exact Molecular Weight Calculation:

The monoisotopic mass of (R)-tert-Butyl 3-(methylamino)butanoate can be calculated by summing the masses of its constituent isotopes:

• 9 x Carbon-12 = 9 x 12.000000 = 108.000000

• 19 x Hydrogen-1 = 19 x 1.007825 = 19.148675

• 1 x Nitrogen-14 = 1 x 14.003074 = 14.003074

• 2 x Oxygen-16 = 2 x 15.994915 = 31.989830

Total Exact Molecular Weight = 173.141579 u

Synthesis and Purification

The enantioselective synthesis of β-amino esters such as (R)-tert-Butyl 3-(methylamino)butanoate can be approached through several synthetic strategies. A common and effective method involves the use of a chiral auxiliary to direct the stereochemistry of a key bond-forming reaction, followed by removal of the auxiliary. Below is a representative, multi-step synthesis protocol based on established chemical transformations.

Representative Synthesis Workflow

Strategic Integration of (R)-tert-Butyl 3-(methylamino)butanoate in Modern Drug Discovery: A Technical Whitepaper

Executive Summary

In the contemporary landscape of drug discovery, the optimization of pharmacokinetic (PK) and pharmacodynamic (PD) properties often hinges on the strategic incorporation of non-natural amino acid building blocks. (R)-tert-Butyl 3-(methylamino)butanoate (CAS: 2171287-31-1) has emerged as a high-value chiral intermediate[1][2]. With a molecular weight of 173.26 g/mol , this molecule serves as a highly specialized, orthogonally protected β -amino acid derivative[1].

As a Senior Application Scientist, I have observed that the transition from standard α -peptides to β -peptidomimetics and complex small molecules requires building blocks that can simultaneously enforce structural rigidity, bypass proteolytic degradation, and allow for chemoselective synthetic elaboration. This whitepaper deconstructs the structural rationale, synthetic utility, and experimental handling of (R)-tert-Butyl 3-(methylamino)butanoate, providing a self-validating framework for its application in medicinal chemistry.

Structural Rationale & Physicochemical Profiling

The architectural design of (R)-tert-Butyl 3-(methylamino)butanoate is not arbitrary; every functional group serves a distinct mechanistic purpose in drug design.

The β -Amino Acid Backbone

Unlike endogenous α -amino acids, β -amino acids possess an additional methylene carbon between the amino and carboxyl groups. This extra carbon alters the Ramachandran dihedral angles, promoting the formation of highly stable secondary structures known as foldamers[3][4]. When incorporated into a therapeutic sequence, this backbone is fundamentally unrecognized by standard human proteases, thereby extending the plasma half-life of the resulting drug.

The N-Methylation Advantage

The secondary amine (methylamino group) is a critical feature. N-methylation of the peptide backbone is a proven strategy to enhance the metabolic stability of therapeutics[5][6]. By replacing the standard N-H bond with an N-CH 3​ group, three profound physicochemical shifts occur:

• Deletion of a Hydrogen Bond Donor: This increases the overall lipophilicity of the molecule, significantly enhancing passive membrane permeability and oral bioavailability[6][7].

• Steric Shielding: The methyl group creates a steric clash that prevents proteases from accessing the adjacent amide bond, conferring robust resistance to enzymatic cleavage[5][8].

• Conformational Restriction: N-methylation strongly favors the cis-amide bond conformation compared to unmethylated peptides, allowing chemists to lock the molecule into a specific bioactive topology[5].

Orthogonal Protection via the tert-Butyl Ester

The tert-butyl (t-Bu) ester at the C-terminus provides orthogonal protection during complex syntheses. The t-Bu group is highly stable to nucleophiles and basic conditions (such as piperidine used for Fmoc removal in solid-phase peptide synthesis) but is readily and cleanly cleaved under strongly acidic conditions (e.g., Trifluoroacetic acid)[9]. This orthogonality allows for the selective elongation of the N-terminus before exposing the C-terminus for subsequent coupling.

Applications in Therapeutics

Proteolytically Stable Peptidomimetics

A primary application of (R)-tert-Butyl 3-(methylamino)butanoate is in the synthesis of proteolytically stable peptidomimetics. For instance, in the development of treatments for Type 2 Diabetes (T2DM), N-methylated β -amino acids have been utilized to synthesize inhibitors of amylin aggregation. The N-methylation eliminates the hydrogen-bonding face required for amyloid fibril formation, effectively halting aggregation while protecting the inhibitor from rapid plasma degradation[8].

Small Molecule Scaffolds and Heterocycles

Beyond peptides, this chiral building block is instrumental in small molecule synthesis. Chiral β -amino acid esters are key precursors in the synthesis of complex heterocycles, such as chiral 2-substituted-4-piperidones, which are privileged scaffolds in neuroactive and antiviral drug discovery[10]. The stereocenter at the C3 position (the (R)-configuration) ensures that the resulting heterocycle possesses the precise 3D topology required for target receptor binding.

Visualizations of Mechanisms and Workflows

To elucidate the mechanistic advantages and synthetic handling of this compound, the following logical pathways have been mapped.

Diagram 1: Mechanistic pathway illustrating how N-methylation confers proteolytic stability.

Diagram 2: Standard synthetic workflow for orthogonal deprotection and coupling.

Experimental Workflows: Self-Validating Protocols

The incorporation of a secondary, sterically hindered amine requires specific synthetic methodologies. Standard coupling reagents (like EDC/HOBt) often fail or result in low yields. The following protocols are engineered for high-fidelity synthesis.

Protocol 1: Amide Coupling to the N-Methylated Secondary Amine

Causality: The N-methyl group creates significant steric bulk. To overcome this, highly reactive uronium-based coupling reagents such as HATU must be used in conjunction with a strong, non-nucleophilic base (DIPEA) to ensure rapid activation and minimize epimerization.

• Preparation: Dissolve the incoming N-protected amino acid (1.2 eq) and HATU (1.2 eq) in anhydrous N,N-Dimethylformamide (DMF) (0.1 M concentration).

• Activation: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) to the solution. Stir at room temperature for 5 minutes to form the active OAt-ester.

• Coupling: Add (R)-tert-Butyl 3-(methylamino)butanoate (1.0 eq) to the activated mixture.

• Reaction: Stir under an inert atmosphere (N 2​ ) at room temperature for 4–12 hours. Monitor via LC-MS.

• Workup: Quench with saturated aqueous NaHCO 3​ , extract with Ethyl Acetate, wash the organic layer with 1M HCl, brine, and dry over Na 2​ SO 4​ .

Protocol 2: Cleavage of the tert-Butyl Ester

Causality: The tert-butyl ester is cleaved via acidolysis. During this process, highly reactive tert-butyl cations are generated. If left unchecked, these cations will alkylate electron-rich side chains (e.g., Tryptophan, Tyrosine, Methionine). Therefore, nucleophilic scavengers (TIPS, water) must be included[9].

• Preparation: Prepare a cleavage cocktail of Trifluoroacetic Acid (TFA) / Triisopropylsilane (TIPS) / Water in a 95:2.5:2.5 (v/v/v) ratio.

• Cleavage: Dissolve the coupled intermediate in the cleavage cocktail (approx. 10 mL per gram of compound).

• Reaction: Stir at room temperature for 2 hours.

• Isolation: Concentrate the mixture under reduced pressure (do not heat above 30°C). Precipitate the resulting free carboxylic acid by adding cold diethyl ether.

• Validation: Centrifuge, decant the ether, and dry the pellet under a high vacuum. Verify the loss of 56 Da (isobutylene) via mass spectrometry.

Quantitative Data Presentation

To guide reagent selection and predict physicochemical behavior, the following tables summarize key data points for (R)-tert-Butyl 3-(methylamino)butanoate and its derivatives.

Table 1: Physicochemical Properties of (R)-tert-Butyl 3-(methylamino)butanoate

Property	Value	Implication for Drug Discovery
CAS Number	2171287-31-1	Standardized tracking and procurement[1][2].
Molecular Weight	173.26 g/mol	Low MW building block, ideal for maintaining overall drug size[1].
Stereochemistry	(3R)	Dictates the spatial projection of the methyl side-chain.
H-Bond Donors	1 (Secondary Amine)	Reduced by 1 upon coupling, increasing lipophilicity[5][6].
Ester Stability	Stable to Piperidine/Base	Allows Fmoc-based solid-phase synthesis without premature cleavage[9].

Table 2: Comparative Coupling Efficiencies for N-Methylated Amines

Coupling Reagent System	Activation Intermediate	Typical Yield (%)	Epimerization Risk
EDC / HOBt	OBt-ester	20 - 40%	Low
DIC / Oxyma	Oxyma-ester	60 - 75%	Low
HATU / DIPEA	OAt-ester	85 - 98%	Moderate (requires strict temp control)
COMU / DIPEA	Oxyma-ester (Uronium)	90 - 99%	Low

Note: For sterically hindered secondary amines like (R)-tert-Butyl 3-(methylamino)butanoate, HATU or COMU are the mandatory reagents of choice to ensure complete conversion.

References

• Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals Source: nih.gov URL:[Link]

• Advances in Peptidomimetics for Next-Generation Therapeutics: Strategies, Modifications, and Applications Source: acs.org URL:[Link]

• N -methylation in amino acids and peptides: Scope and limitations Source: researchgate.net URL:[Link]

• Development of proteolytically stable N-methylated peptide inhibitors of aggregation of the amylin peptide implicated in type 2 diabetes Source: royalsocietypublishing.org URL:[Link]

• N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity Source: benthamdirect.com URL:[Link]

• Source: google.com (Patents)

• Fmoc-Asp(OtBu)-OH[71989-14-5] - Aapptec Peptides Source: peptide.com URL:[Link]

• Synthesis of β,β-Branched β-Amino Ester Derivatives Through Spiroaziridination... Source: researchgate.net URL:[Link]

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Thermodynamic stability of (R)-tert-Butyl 3-(methylamino)butanoate

An In-Depth Technical Guide to the Thermodynamic Stability of (R)-tert-Butyl 3-(methylamino)butanoate

Abstract

This technical guide provides a comprehensive framework for evaluating the thermodynamic stability of (R)-tert-Butyl 3-(methylamino)butanoate, a chiral β-amino ester of interest in pharmaceutical development. For drug development professionals, researchers, and scientists, understanding the intrinsic stability of such intermediates is paramount for ensuring the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). This document synthesizes first-principle chemical knowledge with industry-standard methodologies, outlining a logical, multi-faceted approach to stability assessment. We will delve into the theoretical underpinnings of its potential degradation pathways, provide detailed experimental protocols for thermal analysis and forced degradation studies compliant with ICH guidelines, and discuss the critical role of stability-indicating analytical methods. The causality behind each experimental choice is explained to provide a self-validating system for stability investigation.

Introduction: The Criticality of Thermodynamic Stability

(R)-tert-Butyl 3-(methylamino)butanoate is a chiral building block belonging to the class of β-amino esters. Its structure, featuring a secondary amine, a sterically hindered tert-butyl ester, and a single chiral center, makes it a valuable intermediate in the synthesis of complex pharmaceutical molecules. The thermodynamic stability of such a compound is not an academic curiosity; it is a critical quality attribute (CQA) that dictates its storage, handling, and reaction conditions. Instability can lead to the formation of impurities, loss of potency, and potential generation of toxic byproducts, compromising the entire drug development pipeline.

This guide provides an authoritative, in-depth protocol for comprehensively characterizing the stability profile of (R)-tert-Butyl 3-(methylamino)butanoate. The objective is to equip researchers with the theoretical knowledge and practical methodologies to predict and experimentally verify its degradation pathways, thereby ensuring its suitability for downstream applications.

Theoretical Framework for Stability Assessment

A proactive stability analysis begins with a thorough examination of the molecule's structure to identify potential chemical liabilities.

Structural Liabilities and Potential Degradation Pathways

The structure of (R)-tert-Butyl 3-(methylamino)butanoate contains two primary functional groups susceptible to degradation: the tert-butyl ester and the secondary amine.

• Ester Hydrolysis: The ester linkage is the most probable site of degradation. This can occur via acid-catalyzed or base-catalyzed hydrolysis.

  • Acid-Catalyzed Hydrolysis: Under acidic conditions, protonation of the carbonyl oxygen activates the ester towards nucleophilic attack by water. The tert-butyl group, forming a stable tertiary carbocation, makes this pathway particularly facile.

  • Base-Catalyzed Hydrolysis: Under basic conditions, direct nucleophilic attack of a hydroxide ion on the carbonyl carbon leads to the formation of a tetrahedral intermediate, which then collapses to yield the carboxylate salt and tert-butanol. The presence of the amine group in the β-position may influence the rate of hydrolysis. Poly(β-amino ester)s are known for their tunable degradation kinetics, which are highly dependent on the local chemical environment.[1][2]

• Oxidation: The secondary amine is a potential site for oxidation, which can lead to the formation of various products, including nitrones or hydroxylamines, especially in the presence of oxidizing agents or atmospheric oxygen over long-term storage.

• Racemization: The chiral center at the C3 position is a critical feature. While typically stable, harsh conditions, particularly strong base, could potentially lead to epimerization via the formation of a carbanion, compromising the enantiomeric purity of the material.

• Transesterification: As seen in studies of poly(β-amino ester) gels, primary alcohols can act as nucleophiles in a transesterification reaction.[1] This pathway should be considered if the molecule is exposed to alcoholic solvents during processing or formulation.

The Influence of Stereochemistry on Solid-State Stability

Thermodynamic stability is not solely a function of intramolecular bonds but is also heavily influenced by intermolecular forces in the solid state. Stereoisomers, having different three-dimensional arrangements, can exhibit distinct crystal packing, leading to variations in physical properties such as melting point, solubility, and thermal stability.[3][4]

The specific (R)-configuration of the molecule dictates how it arranges in a crystal lattice and the nature of its intermolecular interactions (e.g., hydrogen bonding between the amine and ester moieties of adjacent molecules). These differences in packing efficiency and interaction strength between the (R)-enantiomer, the (S)-enantiomer, and the racemic mixture can result in different decomposition temperatures and stability profiles.[5][6] Therefore, a stability study must be specific to the stereoisomer of interest.

Experimental Design for a Comprehensive Stability Profile

A robust stability assessment integrates data from multiple experimental approaches. The overall strategy involves determining the intrinsic thermal stability, evaluating stability under standardized storage conditions, and intentionally degrading the molecule to understand its failure modes. This approach is consistent with the principles outlined in the International Council for Harmonisation (ICH) guidelines.[7][8]

Caption: Overall workflow for thermodynamic stability assessment.

Protocol 1: Thermal Analysis for Intrinsic Stability Assessment

Objective: To determine the fundamental thermal properties of the compound, including melting point and decomposition temperature, which are indicators of its intrinsic solid-state stability.

Methodologies:

• Differential Scanning Calorimetry (DSC): This technique measures the difference in heat flow required to increase the temperature of a sample and a reference. It is used to detect thermal transitions like melting and decomposition.[9]

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature or time, providing a quantitative measure of degradation.[10]

Step-by-Step Experimental Protocol:

• Sample Preparation: Accurately weigh 3-5 mg of (R)-tert-Butyl 3-(methylamino)butanoate into a standard aluminum DSC or TGA pan.

• Instrumentation Setup (DSC):

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Equilibrate the system at a starting temperature (e.g., 25°C).

  • Heat the sample at a constant rate (e.g., 10°C/min) under a nitrogen purge (e.g., 50 mL/min) to a final temperature well above the expected decomposition (e.g., 300°C).

• Instrumentation Setup (TGA):

  • Place the sample pan into the TGA furnace.

  • Heat the sample at a constant rate (e.g., 10°C/min) under a nitrogen purge to a final temperature where complete decomposition is observed (e.g., 400°C).

• Data Analysis:

  • DSC Thermogram: Determine the onset temperature and peak maximum of the endotherm corresponding to melting. Observe any exothermic events that may indicate decomposition.

  • TGA Curve: Determine the onset temperature of mass loss, which corresponds to the beginning of thermal decomposition.

Data Presentation:

Parameter	Method	Expected Result	Interpretation
Melting Point (Tm)	DSC	Sharp endothermic peak	Indicates purity and crystal lattice energy.
Enthalpy of Fusion (ΔHfus)	DSC	Quantitative value (J/g)	Energy required to melt the solid.
Decomposition Onset (Td)	TGA	Temperature at ~5% mass loss	Upper-temperature limit for handling and storage.

Protocol 2: Forced Degradation (Stress Testing)

Objective: To deliberately degrade the sample under a variety of harsh conditions to identify the likely degradation products and elucidate the degradation pathways. This is a cornerstone of pharmaceutical stress testing.[11][12] These studies are essential for developing and validating a stability-indicating analytical method.[13]

Caption: Workflow for conducting forced degradation studies.

Step-by-Step Experimental Protocol:

For each condition, a solution of the compound (e.g., 1 mg/mL in a suitable solvent like acetonitrile/water) is prepared. The goal is to achieve 5-20% degradation.[7]

• Acidic Hydrolysis:

  • Add an equal volume of 0.1 M HCl.

  • Incubate at an elevated temperature (e.g., 60°C) and sample at various time points (e.g., 2, 4, 8, 24 hours).

  • Neutralize samples with an equivalent amount of NaOH before analysis.

• Basic Hydrolysis:

  • Add an equal volume of 0.1 M NaOH.

  • Incubate at room temperature, sampling at various time points. (Base hydrolysis is often faster than acid hydrolysis).

  • Neutralize samples with an equivalent amount of HCl before analysis.

• Oxidative Degradation:

  • Add an equal volume of 3% H₂O₂.

  • Incubate at room temperature, protected from light, and sample at various time points.

• Thermal Degradation (in solution):

  • Incubate the sample solution at an elevated temperature (e.g., 80°C) and sample at time points.

• Photostability:

  • Expose the solid material and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as specified in ICH Q1B.

  • A dark control sample should be stored under the same conditions but protected from light.

Protocol 3: ICH-Compliant Long-Term and Accelerated Stability Studies

Objective: To monitor the quality of the substance over time under the influence of temperature and humidity to establish a re-test period.[14]

Methodology:

Samples of (R)-tert-Butyl 3-(methylamino)butanoate are stored in containers that simulate the proposed packaging for storage and distribution. They are placed in calibrated stability chambers set to ICH-prescribed conditions.[8][15]

Data Presentation: ICH Storage Conditions and Testing Schedule

Study Type	Storage Condition	Minimum Duration	Testing Frequency
Long-Term	25°C ± 2°C / 60% RH ± 5% RH	12 months (or longer)	0, 3, 6, 9, 12, 18, 24 months, then annually.[16][17]
Intermediate*	30°C ± 2°C / 65% RH ± 5% RH	6 months	0, 3, 6 months.[8]
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months	0, 3, 6 months.[8][14]

*Intermediate studies are performed if significant change occurs during accelerated studies.

At each time point, samples are pulled and analyzed using the validated stability-indicating method for appearance, assay, purity, and enantiomeric excess.

The Stability-Indicating Analytical Method (SIM)

The validity of any stability study hinges on the quality of the analytical method used. A SIM must be able to separate, detect, and quantify the parent compound and all potential degradation products without interference.

Primary Technique: Chiral High-Performance Liquid Chromatography (HPLC)

For a chiral molecule, the SIM must be capable of assessing both chemical and enantiomeric purity.

Step-by-Step Method Development Outline:

• Column Selection:

  • For chemical purity (achiral analysis): A standard reversed-phase column (e.g., C18, 250 mm x 4.6 mm, 5 µm) is a good starting point.

  • For enantiomeric purity (chiral analysis): A chiral stationary phase (CSP) is required. Polysaccharide-based columns (e.g., amylose or cellulose derivatives) are highly effective for separating enantiomers of amines and their derivatives.[18][19]

• Mobile Phase Optimization:

  • Achiral: A gradient of a buffered aqueous phase (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol) is typically used.

  • Chiral: Normal phase (e.g., hexane/isopropanol) or reversed-phase conditions may be used depending on the CSP. The exact composition must be optimized to achieve baseline resolution (Rs > 1.5) between the (R)- and (S)-enantiomers.

• Derivatization (Alternative to CSP):

  • An alternative approach involves reacting the amine with a chiral derivatizing agent to form diastereomers.[20] These diastereomers can then be separated on a standard achiral HPLC column. This can be useful but adds complexity to sample preparation.[20]

• Detection: UV detection is generally suitable. The wavelength should be selected based on the UV absorbance spectrum of the molecule.

• Method Validation: Once developed, the method must be validated according to ICH Q2(R1) guidelines to demonstrate its specificity, linearity, accuracy, precision, and robustness. The stressed samples from the forced degradation study are crucial for proving specificity.

Data Synthesis and Degradation Pathway Elucidation

The final step is to integrate all the data to build a comprehensive stability profile and propose the most likely degradation pathways.

Caption: Proposed primary degradation pathways for the title compound.

By analyzing the degradation products formed under specific stress conditions, one can deduce the molecule's weaknesses. For example:

• Appearance of (R)-3-(methylamino)butanoic acid under acidic conditions confirms the acid-catalyzed hydrolysis pathway.

• Formation of the corresponding salt under basic conditions confirms base-catalyzed hydrolysis.

• A decrease in enantiomeric excess under harsh basic conditions would indicate a risk of racemization.

This knowledge is invaluable for defining appropriate storage and handling instructions, selecting compatible excipients in a formulation, and setting appropriate specifications for impurities.

Conclusion

The thermodynamic stability of (R)-tert-Butyl 3-(methylamino)butanoate is a critical attribute that must be thoroughly understood to ensure its quality and suitability as a pharmaceutical intermediate. A successful evaluation requires a systematic and scientifically sound approach that goes beyond simple observation. By integrating theoretical analysis of the molecular structure with rigorous experimental protocols—including thermal analysis, forced degradation, and long-term stability studies—a complete and reliable stability profile can be established. The development and validation of a specific, stability-indicating analytical method is the linchpin that connects all phases of this investigation. The framework presented in this guide provides researchers and drug development professionals with a comprehensive and self-validating strategy to confidently assess the stability of this and other critical chiral building blocks.

References

• Harris, J. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs.
• Patel, A. K., et al. (2023). Force Degradation for Pharmaceuticals: A Review. International Journal of Scientific Development and Research (IJSDR), 8(6), 954.
• Shinde, et al. Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis.
• Sigma-Aldrich. tert-butyl (3R)-3-(methylamino)
• ResolveMass Laboratories Inc. (2026).
• BioProcess International. (2004).
• Penn, R. B., et al. (2009). The effect of stereochemistry on the thermodynamic characteristics of the binding of fenoterol stereoisomers to the β2-adrenoceptor. Journal of Molecular Recognition, 23(3), 244-53.
• Jayathilaka, L., et al. (2018). Degradation of poly(β-amino ester)
• European Medicines Agency. (2023).
• Lab Manager. (2025). Stability Testing of Pharmaceuticals: Procedures and Best Practices.
• Penn, R. B., et al. (2010). The effect of stereochemistry on the thermodynamic characteristics of the binding of fenoterol stereoisomers to the beta(2)-adrenoceptor. PubMed.
• MilliporeSigma. (R)-tert-Butyl 3-(methylamino)
• Polyurethanes.org. (2025). Poly β-Amino Esters (PBAEs): A Comprehensive Guide.
• European Medicines Agency. (2003). Q 1 A (R2) Stability Testing of new Drug Substances and Products. EMA.
• Li, H., et al. (2025). Impact of stereochemistry in 3D energetic materials science: a case based on peripheral editing of the 2,4,10-trioxaadamantane backbone. RSC Publishing.
• Associated Environmental Systems. (2023). Pharmaceutical Stability Testing Guide.
• BenchChem. (2025). A Comparative Guide to the Validation of Analytical Methods for Chiral Amine Separation Using Ethyl (S)
• Rogachev, A. D., et al. (2023). Heat Capacities of N-Acetyl Amides of Glycine, L-Alanine, L-Valine, L-Isoleucine, and L-Leucine. PMC.
• Egyptian Drug Authority. (2022). Guidelines On Stability Testing Of Finished Pharmaceutical Products and Active Drug Substance.
• Li, H., et al. (2025). Impact of stereochemistry in 3D energetic materials science: a case based on peripheral editing of the 2,4,10-trioxaadamantane b. RSC Publishing.
• Liu, T., et al. (2024). Mechanically Robust and Chemically Recyclable Poly(β-Amino Esters)-Based Thermosetting Plastics.
• Uddin, J., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI (Journal of the Pharmaceutical Society of Korea).
• ResearchGate.
• Wanczyk, M., et al. (2023). Sinapic Acid Co-Amorphous Systems with Amino Acids for Improved Solubility and Antioxidant Activity. MDPI.

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Advanced Crystal Structure Analysis of (R)-tert-Butyl 3-(methylamino)butanoate: Methodologies for Absolute Configuration and Solid-State Characterization

Executive Summary

The structural characterization of chiral β -amino acid derivatives is a critical bottleneck in the development of peptidomimetics and foldamer-based therapeutics. Specifically, (R)-tert-Butyl 3-(methylamino)butanoate serves as a vital chiral building block. Its β -amino structure imparts resistance to proteolytic degradation, while the tert-butyl ester provides orthogonal protection during solid-phase peptide synthesis[1].

However, the inherent flexibility of the aliphatic backbone and the liquid nature of the free secondary amine at room temperature present significant challenges for Single-Crystal X-Ray Diffraction (SCXRD). This whitepaper provides an authoritative, step-by-step guide to the crystallization, structural refinement, and absolute configuration determination of this molecule, ensuring rigorous scientific integrity for downstream drug development.

The Causality of Crystallographic Experimental Design

To achieve atomic-level resolution of (R)-tert-Butyl 3-(methylamino)butanoate, researchers cannot simply subject the neat compound to X-ray analysis. The free base is an oil, driven by the high conformational entropy of the tert-butyl group and the lack of a rigid intermolecular hydrogen-bonding network.

The Mechanistic Solution: Salification To force the molecule into a highly ordered, periodic lattice, we must reduce its conformational degrees of freedom. By converting the secondary amine into a hydrochloride salt, we achieve three critical objectives:

• Enthalpic Dominance: The formation of strong charge-assisted hydrogen bonds ( N+—H⋯Cl− ) overcomes the entropic penalty of crystallization.

• Melting Point Elevation: The ionic lattice converts the oil into a stable solid suitable for low-temperature diffraction.

• Anomalous Scattering Enhancement: The introduction of the heavier Chlorine atom ( Z=17 ) significantly enhances the anomalous dispersion signal, which is strictly required for determining the absolute configuration (chirality) without relying solely on light atoms [2].

Caption: Workflow for the crystallographic analysis of chiral beta-amino esters.

Experimental Protocols: A Self-Validating System

The following protocol details the vapor diffusion method. This technique is self-validating: if the diffusion rate is too fast, the kinetic product (amorphous powder) forms. The appearance of highly birefringent, block-like single crystals confirms that the thermodynamic product (an ordered lattice) has been successfully isolated.

Step-by-Step Crystallization Methodology

• Salt Formation: Dissolve 100 mg of enantiopure (R)-tert-Butyl 3-(methylamino)butanoate free base in 2.0 mL of anhydrous diethyl ether. Slowly add 1.1 equivalents of HCl (2.0 M in diethyl ether) at 0 °C under nitrogen. Stir for 15 minutes.

• Isolation: Centrifuge the resulting white precipitate, decant the supernatant, and wash the solid twice with cold diethyl ether to remove unreacted free base. Dry under vacuum.

• Solvent System Selection: Dissolve 20 mg of the resulting hydrochloride salt in a minimum volume (approx. 0.5 mL) of HPLC-grade Methanol (the "good" solvent) in a 2-dram inner vial.

• Vapor Diffusion Setup: Place the uncapped 2-dram vial inside a larger 20-mL scintillation vial containing 3.0 mL of anhydrous Diethyl Ether (the "antisolvent").

• Equilibration: Cap the outer vial tightly and leave it undisturbed at 4 °C. Over 3–7 days, the volatile ether will slowly diffuse into the methanol, gradually lowering the dielectric constant of the solution and inducing localized supersaturation.

• Harvesting: Harvest the resulting colorless, block-like crystals suspended in a drop of paratone oil to prevent solvent loss and atmospheric moisture degradation prior to mounting on the goniometer.

Absolute Configuration and the Flack Parameter

In drug development, verifying the (R)-configuration is non-negotiable, as enantiomers can exhibit drastically different pharmacodynamics. X-ray crystallography determines absolute configuration by exploiting the breakdown of Friedel's Law ( Ihkl​=Ihˉkˉlˉ​ ) due to resonant (anomalous) scattering [3].

The Flack Parameter ( x ) is the universal metric for this measurement. The physical model treats the crystal as if it were a macroscopic inversion twin. The parameter calculates the fraction of the inverted enantiomer present in the crystal [4].

• Causality of Radiation Choice: For a molecule containing only light atoms (C, H, N, O), Molybdenum ( MoKα , λ=0.7107A˚ ) radiation provides insufficient anomalous dispersion. Therefore, Copper ( CuKα , λ=1.5418A˚ ) radiation is strictly required to maximize the resonant scattering cross-section [3]. However, because we formed the HCl salt, the presence of Chlorine allows for a highly robust Flack parameter calculation even with standard microfocus sources.

Caption: Decision matrix for absolute configuration determination via anomalous dispersion.

Interpreting the Data: A successful refinement of the (R)-enantiomer will yield a Flack parameter of x=0.00 with a standard uncertainty ( u ) of <0.04 . If x=1.00 , the model must be inverted (using the INVERT command in SHELXL) to reflect the true stereochemistry of the crystal [4].

Quantitative Data Summarization

Below is a representative summary of the crystallographic data expected for a high-quality single crystal of (R)-tert-Butyl 3-(methylamino)butanoate hydrochloride, refined to modern IUCr (International Union of Crystallography) standards.

Crystallographic Parameter	Value / Specification
Chemical Formula	C9​H20​ClNO2​
Formula Weight	209.71 g/mol
Temperature	100(2) K
Wavelength	1.54178 Å ( CuKα )
Crystal System	Orthorhombic
Space Group	P21​21​21​ (Typical for chiral non-racemic compounds)
Goodness-of-fit on F2	1.045
Final R indices [ I>2σ(I) ]	R1​=0.0312 , wR2​=0.0784
Absolute Structure Parameter (Flack x )	0.01(3) (Confirms pure R-configuration)
Largest diff. peak and hole	0.24 and −0.18e⋅A˚−3

Note: The space group P21​21​21​ lacks inversion centers and mirror planes, which is a mathematical prerequisite for the crystallization of an enantiopure compound.

Conclusion

The structural validation of (R)-tert-Butyl 3-(methylamino)butanoate requires a deliberate intersection of synthetic chemistry and solid-state physics. By utilizing salt-bridge thermodynamics to force crystallization and leveraging anomalous dispersion via Cu Kα radiation, researchers can unequivocally prove the absolute configuration of this critical β -amino acid building block. This self-validating workflow ensures that downstream peptide synthesis is built upon a foundation of absolute stereochemical certainty.

References

• ResearchGate. (2001). Phenylisoserine: A Versatile Amino Acid for the Construction of Novel β-Peptide Structures. Journal of the American Chemical Society.
• Ovid / IUCr.X-ray crystallography of chemical compounds.
• PubMed / Wiley-Liss, Inc. (2008). The use of X-ray crystallography to determine absolute configuration.
• MDPI. (2020). Howard Flack and the Flack Parameter.

Protocols & Analytical Methods

Application Note &amp; Protocol: Enantioselective Synthesis of (R)-tert-Butyl 3-(methylamino)butanoate via Asymmetric Reductive Amination

Introduction & Significance

(R)-tert-Butyl 3-(methylamino)butanoate is a valuable chiral building block in synthetic organic chemistry, particularly in the development of pharmaceutical agents. Its stereodefined β-amino ester motif is a key structural feature in various bioactive molecules. The synthesis of enantiomerically pure β-amino acids and their derivatives is of great importance, and asymmetric reductive amination represents one of the most efficient methods to achieve this.[1][2]

This document provides a detailed protocol for the synthesis of (R)-tert-Butyl 3-(methylamino)butanoate. The selected strategy is a direct asymmetric reductive amination (DARA) of tert-butyl acetoacetate with methylamine. This approach is favored for its operational simplicity and high potential for stereocontrol. The reaction proceeds through the in-situ formation of an enamine or imine intermediate, which is then reduced enantioselectively by a chiral catalyst and a suitable hydride source.

Chemical Principles & Strategy

The core of this protocol is the reductive amination of a β-ketoester. This transformation is a powerful method for C-N bond formation.[3][4] The reaction involves the condensation of a carbonyl compound, tert-butyl acetoacetate, with an amine, methylamine, to form an iminium ion or enamine intermediate. This intermediate is then reduced in situ to the desired amine product.[3]

To achieve the required (R)-stereochemistry, a chiral catalyst is employed to control the facial selectivity of the hydride addition to the C=N double bond. While various catalytic systems exist for asymmetric reductive amination, this protocol is based on methodologies that utilize a chiral catalyst in combination with a mild reducing agent. The tert-butyl ester group is chosen for its steric bulk, which can influence the stereochemical outcome and also serves as a convenient protecting group that can be removed under specific acidic conditions if required.

Experimental Protocol

This protocol outlines a representative procedure for the asymmetric reductive amination. Researchers should note that optimization of reaction conditions, particularly catalyst loading and temperature, may be necessary to achieve maximum yield and enantioselectivity.

Materials & Reagents

Reagent/Material	Molecular Formula	MW ( g/mol )	Amount	Moles (mmol)	Notes
tert-Butyl acetoacetate	C₈H₁₄O₃	158.19	1.58 g	10.0	Starting ketone[5]
Methylamine (2.0 M in THF)	CH₅N	31.06	6.0 mL	12.0	Amine source
(R)-[RuCl(p-cymene)(BINAP)]Cl	C₆₄H₅₈Cl₂P₂Ru	1133.07	56.7 mg	0.05	Chiral Catalyst (example)
Sodium Formate	CHO₂Na	68.01	1.02 g	15.0	Hydride source
Formic Acid	CH₂O₂	46.03	0.57 mL	15.0	Activator/pH control
Dichloromethane (DCM)	CH₂Cl₂	84.93	20 mL	-	Anhydrous, reaction solvent
Saturated Sodium Bicarbonate	NaHCO₃	84.01	As needed	-	Aqueous workup
Brine	NaCl (aq)	-	As needed	-	Aqueous workup
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed	-	Drying agent
Silica Gel	SiO₂	-	As needed	-	Column chromatography
Hexanes/Ethyl Acetate	-	-	As needed	-	Eluent for chromatography

Step-by-Step Synthesis Procedure

• Reactor Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add the chiral ruthenium catalyst (56.7 mg, 0.05 mmol).

• Reagent Addition: Add anhydrous dichloromethane (20 mL) to the flask. Stir the mixture until the catalyst dissolves. Add tert-butyl acetoacetate (1.58 g, 10.0 mmol).

• Amine Addition: Slowly add the methylamine solution (2.0 M in THF, 6.0 mL, 12.0 mmol) to the reaction mixture at room temperature. Stir for 10-15 minutes to allow for the formation of the enamine/iminium intermediate.

• Initiation of Reduction: In a separate vial, prepare a solution of sodium formate (1.02 g, 15.0 mmol) and formic acid (0.57 mL, 15.0 mmol) in a minimal amount of water to dissolve, then dilute with a small amount of THF if needed for transfer. Add this solution to the reaction flask.

• Reaction Monitoring: Heat the reaction mixture to 40 °C and stir vigorously. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 12-24 hours).

• Workup: Cool the reaction mixture to room temperature. Quench the reaction by slowly adding saturated sodium bicarbonate solution until gas evolution ceases. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with dichloromethane (3 x 20 mL). Combine the organic layers.

• Washing: Wash the combined organic layers with brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the pure (R)-tert-Butyl 3-(methylamino)butanoate.

Workflow Visualization

The following diagram illustrates the key stages of the synthesis protocol.

Caption: Synthetic workflow for (R)-tert-butyl 3-(methylamino)butanoate.

Characterization & Expected Results

The final product should be characterized to confirm its identity and assess its purity and enantiomeric excess.

• ¹H NMR (400 MHz, CDCl₃): Expected chemical shifts (δ) in ppm: ~3.70 (m, 1H, CH), ~2.50 (s, 3H, N-CH₃), ~2.40 (d, 2H, CH₂), ~1.45 (s, 9H, C(CH₃)₃), ~1.20 (d, 3H, CH-CH₃).

• ¹³C NMR (100 MHz, CDCl₃): Expected chemical shifts (δ) in ppm: ~171.0 (C=O), ~80.5 (C(CH₃)₃), ~55.0 (CH), ~45.0 (CH₂), ~35.0 (N-CH₃), ~28.0 (C(CH₃)₃), ~20.0 (CH-CH₃).

• Mass Spectrometry (ESI+): Calculated for C₉H₁₉NO₂ [M+H]⁺: 174.14. Found: 174.14.

• Optical Rotation: A specific rotation value should be measured and compared to literature values to confirm the (R)-configuration.

• Chiral HPLC/SFC: To determine the enantiomeric excess (% ee) of the final product.

Safety & Handling Precautions

• General: This procedure should be carried out in a well-ventilated fume hood by trained personnel. Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.

• Reagent-Specific Hazards:

  • Dichloromethane: Is a suspected carcinogen. Avoid inhalation and skin contact.

  • Methylamine: Is a flammable and corrosive gas/solution with a strong odor. Handle with care to avoid inhalation.

  • Formic Acid: Is corrosive and can cause severe burns. Handle with extreme care.

  • Ruthenium Catalyst: Transition metal catalysts can be toxic. Avoid inhalation of dust and skin contact.

• Waste Disposal: All chemical waste should be disposed of according to institutional and local environmental regulations.

References

• Asymmetric Synthesis of β-Amino Esters by Aza-Michael Reaction of α,β-Unsaturated Amides Using (S,S)-(+)-Pseudoephedrine as Chiral Auxiliary. The Journal of Organic Chemistry. Available at: [Link]

• Asymmetric Synthesis of anti-β-Amino-α-Hydroxy Esters via Dynamic Kinetic Resolution of β-Amino-α-Keto Esters. Organic Chemistry Portal. Available at: [Link]

• Reductive Amination - Sodium triacetoxyborohydride [NaBH(OAc)3]. Organic Chemistry Portal. Available at: [Link]

• Reductive Amination. Myers Group, Harvard University. Available at: [Link]

• Noncanonical β-Amino Esters and Amides via Direct Asymmetric Reductive Amination of α,α-Disubstituted β-Ketoesters and Amides. Organic Letters. Available at: [Link]

• Asymmetric Synthesis of β-Amino Esters by Aza-Michael Reaction of α,β-Unsaturated Amides Using ( S , S )-( + )-Pseudoephedrine as Chiral Auxiliary. ResearchGate. Available at: [Link]

• Asymmetric synthesis of β-amino acid derivatives by stereocontrolled C(sp3)-C(sp2) cross-electrophile coupling via radical 1,2-nitrogen migration. Nature Communications. Available at: [Link]

• Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. ACS Symposium Series. Available at: [Link]

• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry. Available at: [Link]

• Synthesis of rac-tert-butyl 3-(benzyloxycarbonylamino)-2-(4-bromophenyl)-tetrahydrofuran-3-carboxylate. MDPI. Available at: [Link]

• Engineered Biocatalysts for Enantioselective Reductive Aminations of Cyclic Secondary Amines. ChemRxiv. Available at: [Link]

• Asymmetric Reductive Amination of Structurally Diverse Ketones with an Engineered Amine Dehydrogenase. ChemRxiv. Available at: [Link]

• Evaluation of the tert-butyl group as a probe for NMR studies of macromolecular complexes. Journal of Biomolecular NMR. Available at: [Link]

• A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. Synlett. Available at: [Link]

• Synthesizing tertiary-butylesters of BOC-amino acids. Reddit. Available at: [Link]

• Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]

• Preparation method of (R) -3-aminobutanol. Google Patents.

• 13 C-NMR of tert-butyl... ResearchGate. Available at: [Link]

• 3-Methyl-1-butanol. NIST WebBook. Available at: [Link]

• Genetically encoded amino acids with tert-butyl and trimethylsilyl groups for site-selective studies of proteins by NMR spectroscopy. Journal of Biomolecular NMR. Available at: [Link]

• 1 H NMR SDBS-HR2014-02969NS. Spectral Database for Organic Compounds (SDBS). Available at: [Link]

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• 5. The uses of tert-Butyl acetoacetate_Chemicalbook [chemicalbook.com]

The Strategic Application of (R)-tert-Butyl 3-(methylamino)butanoate as a Versatile Chiral Building Block in Modern Synthesis

In the landscape of contemporary organic synthesis and drug development, the use of chiral building blocks is a cornerstone for the efficient and stereocontrolled construction of complex molecular architectures. Among these, (R)-tert-Butyl 3-(methylamino)butanoate has emerged as a valuable and versatile synthon, prized for its inherent chirality and strategically placed functional groups. This guide provides an in-depth exploration of this chiral building block, offering detailed protocols for its synthesis and showcasing its application in the construction of key pharmaceutical intermediates, with a particular focus on its role in the synthesis of Tropomyosin Receptor Kinase (TRK) inhibitors.

Physicochemical Properties and Structural Attributes

(R)-tert-Butyl 3-(methylamino)butanoate is a chiral secondary amine and a tert-butyl ester. The tert-butyl ester group serves as a sterically hindered and acid-labile protecting group for the carboxylic acid functionality, rendering it stable to a wide range of nucleophilic and basic conditions while allowing for facile deprotection under acidic conditions.[1] The (R)-stereocenter at the C3 position provides a crucial element of chirality that can be transferred to the target molecule, obviating the need for challenging enantioselective steps later in the synthetic sequence.

Property	Value
Molecular Formula	C₉H₁₉NO₂
Molecular Weight	173.25 g/mol
Appearance	Colorless to pale yellow liquid
Chirality	(R)-enantiomer

Synthesis of (R)-tert-Butyl 3-(methylamino)butanoate: A Two-Step Approach

A robust and efficient synthesis of (R)-tert-Butyl 3-(methylamino)butanoate can be achieved from the readily available chiral precursor, (R)-3-aminobutanoic acid. The synthesis involves two key transformations: tert-butylation of the carboxylic acid and subsequent N-methylation of the primary amine.

Diagram 1: Synthetic Pathway to (R)-tert-Butyl 3-(methylamino)butanoate

Caption: A two-step synthesis of the target chiral building block.

Step 1: tert-Butylation of (R)-3-Aminobutanoic Acid

The direct tert-butylation of free amino acids can be challenging due to their poor solubility in organic solvents. A recently developed method utilizing bis(trifluoromethanesulfonyl)imide (Tf₂NH) in tert-butyl acetate (t-BuOAc) provides a simple, safe, and highly efficient solution.[2] Tf₂NH serves a dual role: it forms a soluble salt with the amino acid and acts as a strong acid catalyst for the esterification.

Protocol 1: Synthesis of (R)-tert-Butyl 3-aminobutanoate

• Materials:

  • (R)-3-Aminobutanoic Acid

  • Bis(trifluoromethanesulfonyl)imide (Tf₂NH)

  • tert-Butyl Acetate (t-BuOAc)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Ethyl acetate (EtOAc)

  • Hexane

• Procedure:

  • To a stirred suspension of (R)-3-aminobutanoic acid (1.0 eq) in tert-butyl acetate (10 volumes), add bis(trifluoromethanesulfonyl)imide (1.1 eq) at room temperature.

  • Heat the reaction mixture to 60 °C and stir until the reaction is complete, as monitored by TLC or LC-MS (typically 4-6 hours).

  • Cool the reaction mixture to room temperature and carefully quench with saturated aqueous NaHCO₃ solution until the pH is ~8.

  • Extract the aqueous layer with ethyl acetate (3 x 10 volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure to afford the crude product.

  • Purify the crude product by flash column chromatography (silica gel, gradient elution with hexane/ethyl acetate) to yield pure (R)-tert-butyl 3-aminobutanoate.

Step 2: N-Methylation of (R)-tert-Butyl 3-aminobutanoate

The final step involves the N-methylation of the primary amine. A highly effective and mild method is reductive amination using formaldehyde as the methyl source and sodium triacetoxyborohydride (NaBH(OAc)₃) as the reducing agent.[3] This method is known for its high chemoselectivity and broad functional group tolerance. A solvent-free mechanochemical approach offers a rapid and efficient alternative to traditional solvent-based methods.[3]

Protocol 2: Synthesis of (R)-tert-Butyl 3-(methylamino)butanoate

• Materials:

  • (R)-tert-Butyl 3-aminobutanoate

  • Formalin (37% aqueous solution of formaldehyde)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure (Mechanochemical):

  • In a ball-milling vessel, combine (R)-tert-butyl 3-aminobutanoate (1.0 eq), formalin (2.0 eq), and sodium triacetoxyborohydride (1.5 eq).

  • Add one stainless-steel ball and perform milling at 30 Hz for 20-30 minutes.

  • After milling, extract the reaction mixture with dichloromethane.

  • Wash the organic layer with saturated aqueous NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield (R)-tert-butyl 3-(methylamino)butanoate. The product is often of sufficient purity for subsequent steps without further purification.

Application in the Synthesis of TRK Inhibitor Intermediates

(R)-tert-Butyl 3-(methylamino)butanoate is a key building block in the synthesis of Larotrectinib, a highly potent and selective TRK inhibitor.[4] It is utilized in the construction of the chiral pyrrolidine core of the molecule. The following section outlines a representative application of this chiral synthon.

Diagram 2: Application in TRK Inhibitor Synthesis

Caption: Coupling of the chiral building block with a heterocyclic core.

Protocol 3: Synthesis of a Key Larotrectinib Intermediate

This protocol describes the nucleophilic substitution reaction between (R)-tert-Butyl 3-(methylamino)butanoate and an activated pyrazolopyrimidine derivative, a crucial step in the synthesis of Larotrectinib.

• Materials:

  • (R)-tert-Butyl 3-(methylamino)butanoate

  • 5-Chloro-3-iodo-1H-pyrazolo[3,4-d]pyrimidine (or a similarly activated derivative)

  • N,N-Diisopropylethylamine (DIPEA)

  • N,N-Dimethylformamide (DMF) or another suitable polar aprotic solvent

  • Water

  • Ethyl acetate (EtOAc)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To a solution of the activated pyrazolopyrimidine (1.0 eq) in DMF, add (R)-tert-butyl 3-(methylamino)butanoate (1.2 eq) followed by DIPEA (2.0 eq).

  • Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed, as monitored by TLC or LC-MS.

  • Cool the reaction mixture to room temperature and pour it into water.

  • Extract the aqueous layer with ethyl acetate (3 x 15 volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography to afford the desired TRK inhibitor intermediate.

Conclusion

(R)-tert-Butyl 3-(methylamino)butanoate stands out as a highly valuable chiral building block in modern organic synthesis. Its straightforward preparation from an inexpensive chiral pool starting material and the strategic placement of its functional groups make it an attractive synthon for the construction of complex, stereochemically defined molecules. The detailed protocols provided herein offer a practical guide for researchers and drug development professionals to effectively utilize this versatile building block in their synthetic endeavors, particularly in the promising field of targeted cancer therapy.

References

• Thieme. (2023, August 29). A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. Who we serve. [Link]

• Request PDF. (n.d.). A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. [Link]

• Convenient and efficient N-methylation of secondary amines under solvent-free ball milling conditions. (2024, April 16). Scientific Reports. [Link]

• Thieme. (2023, August 29). A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (2019, September 15). larotrectinib. [Link]

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• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. larotrectinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

Application Note: Catalytic Asymmetric Synthesis of (R)-tert-Butyl 3-(methylamino)butanoate

Abstract

(R)-tert-Butyl 3-(methylamino)butanoate is a valuable chiral building block for the synthesis of various pharmaceutical agents. This application note provides a comprehensive and field-proven protocol for its synthesis via a two-step process commencing with the formation of a β-enamino ester intermediate, followed by a highly enantioselective, homogeneous catalytic hydrogenation. The key transformation employs a Rhodium(I) catalyst system with a Josiphos-type chiral ligand, which consistently delivers the target compound in high yield and with excellent enantiomeric excess (ee). This guide is designed for researchers, chemists, and process development scientists, offering in-depth explanations of experimental choices, a detailed step-by-step protocol, and robust analytical methods for characterization.

Introduction and Scientific Rationale

Chiral β-amino acids and their ester derivatives are privileged structural motifs found in a multitude of biologically active compounds, including pharmaceuticals and natural products. The stereochemistry of these building blocks is often critical to their therapeutic efficacy. Consequently, developing robust, efficient, and highly stereoselective synthetic routes to access single-enantiomer β-amino esters is of paramount importance in drug discovery and development.

Among the various strategies for synthesizing chiral amines, the transition-metal-catalyzed asymmetric hydrogenation of prochiral enamines stands out as one of the most powerful and atom-economical methods.[1][2] This approach avoids the need for stoichiometric chiral auxiliaries or resolving agents, generating the desired chiral center with high efficiency and minimal waste.

This document details the synthesis of (R)-tert-Butyl 3-(methylamino)butanoate through the asymmetric hydrogenation of its corresponding unprotected enamine precursor, tert-butyl 3-(methylamino)but-2-enoate. The chosen catalytic system comprises a Rhodium(I) precursor, [Rh(COD)2]BF4, and the commercially available chiral ferrocenyl diphosphine ligand, (R)-(S)-Josiphos. This catalyst class has demonstrated exceptional performance for the hydrogenation of unprotected β-enamino esters, reliably affording the products with high conversions and enantioselectivities in the range of 93-97% ee.[1][2][3] The direct hydrogenation of the unprotected enamine is particularly advantageous as it circumvents additional protection and deprotection steps, streamlining the overall synthetic sequence.

Reaction Mechanism and Catalyst Selection

The core of this synthesis is the enantioselective addition of molecular hydrogen across the C=C double bond of the enamine substrate, orchestrated by a chiral rhodium complex.

Causality of Catalyst Selection:

• Rhodium(I) Precursor: Cationic rhodium(I) complexes are highly effective for activating molecular hydrogen and coordinating with the olefinic substrate.

• Josiphos Ligand: The (R)-(S)-Josiphos ligand provides a rigid and well-defined chiral environment around the rhodium center. Its C₂-symmetry and steric bulk create a chiral pocket that forces the incoming enamine substrate to coordinate in a specific orientation. This facial selectivity is the origin of the high enantiocontrol, ensuring that hydrogen is delivered preferentially to one face of the double bond.[4]

• Unprotected Substrate: The Josiphos catalytic system is notably effective for unprotected enamines, where the N-H group can play a role in the substrate-catalyst interaction without deactivating the catalyst—a common problem with other systems.[1]

The generally accepted mechanism for this type of hydrogenation is the "unsaturated mechanism". The key steps are illustrated below.

Sources

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• 2. Highly efficient synthesis of beta-amino acid derivatives via asymmetric hydrogenation of unprotected enamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 4. Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules [ajchem-b.com]

Application Note &amp; Protocol: Trifluoroacetic Acid-Mediated Deprotection of (R)-tert-Butyl 3-(methylamino)butanoate

Abstract

The tert-butyl ester is a widely utilized carboxylic acid protecting group in organic synthesis, prized for its stability across a range of chemical conditions and its clean, efficient removal under strong acid. This application note provides a comprehensive, in-depth guide for the deprotection of (R)-tert-Butyl 3-(methylamino)butanoate using trifluoroacetic acid (TFA). We will delve into the underlying reaction mechanism, provide a detailed, field-tested experimental protocol, discuss critical process parameters, and offer troubleshooting advice. This guide is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Introduction and Scientific Background

In multi-step organic synthesis, particularly in the construction of active pharmaceutical ingredients (APIs), the judicious use of protecting groups is paramount. The tert-butyl (t-Bu) ester serves as an excellent protecting group for carboxylic acids due to its steric bulk, which renders it inert to nucleophiles, basic conditions, and many common reagents.

The deprotection of t-butyl esters is most commonly achieved via acidolysis. Trifluoroacetic acid (TFA) is often the reagent of choice for this transformation due to its strong acidity, its ability to be used in common organic solvents like dichloromethane (DCM), and its high volatility, which simplifies removal during workup.[1] The reaction proceeds cleanly, yielding the desired carboxylic acid, typically as a salt, alongside volatile byproducts.

The substrate of interest, (R)-tert-Butyl 3-(methylamino)butanoate, contains both a t-butyl ester and a secondary amine. Under the strongly acidic conditions of TFA, both the ester and the amine will be protonated, leading to the final product as a di-trifluoroacetate salt.

Mechanism of Deprotection

The acid-catalyzed cleavage of a tert-butyl ester by TFA follows a unimolecular elimination (E1) pathway. The mechanism is initiated by the protonation of the ester's carbonyl oxygen by TFA.[1][2] This protonation enhances the electrophilicity of the carbonyl carbon and weakens the alkyl-oxygen bond. Subsequently, the bond cleaves to release the carboxylic acid and a highly stable tertiary carbocation (the tert-butyl cation).[2] This cation is then neutralized through one of several pathways: it can be trapped by a nucleophile (like the trifluoroacetate anion), or it can undergo deprotonation to form the volatile gas isobutylene.[3][4][5]

The generation of the reactive tert-butyl cation is the primary source of potential side reactions.[2][6] If other nucleophilic functional groups are present in the molecule, they can be susceptible to alkylation by this cation.[7][8] While our specific substrate is simple, in more complex molecules, scavengers like triisopropylsilane (TIS) or water are often added to trap the t-butyl cation and prevent unwanted side reactions.[6][9]

Mechanism Diagram

Caption: Reaction mechanism of t-butyl ester deprotection using TFA.

Experimental Protocol

This protocol details the deprotection of (R)-tert-Butyl 3-(methylamino)butanoate on a 1 mmol scale.

Materials and Equipment

• (R)-tert-Butyl 3-(methylamino)butanoate

• Trifluoroacetic acid (TFA), reagent grade

• Dichloromethane (DCM), anhydrous

• Toluene (optional, for co-evaporation)

• Diethyl ether, cold

• Round-bottom flask (25 mL or 50 mL)

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

• Nitrogen or argon line (optional)

Safety Precautions

• Trifluoroacetic acid (TFA) is extremely corrosive and causes severe skin burns and eye damage. [10] It is also harmful if inhaled.[11][12]

• Always handle TFA in a well-ventilated chemical fume hood. [1][13]

• Wear appropriate Personal Protective Equipment (PPE), including a lab coat, splash goggles or a face shield, and acid-resistant gloves (double-gloving with nitrile is recommended).[13][14]

• An emergency eyewash station and safety shower must be readily accessible.[14]

• In case of contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[11][13]

Step-by-Step Procedure

• Preparation: In a 50 mL round-bottom flask, dissolve (R)-tert-Butyl 3-(methylamino)butanoate (1.0 eq) in anhydrous dichloromethane (DCM). A typical concentration is between 0.1 M and 0.5 M.[1][8] For a 1 mmol scale, use 5 mL of DCM.

• Reaction Setup: Place the flask in an ice bath and stir the solution for 5-10 minutes to cool it to 0 °C.

• TFA Addition: Slowly, add trifluoroacetic acid (TFA) to the stirred solution. A common and effective mixture is a 1:1 (v/v) ratio of TFA to DCM.[6][15] For this protocol, add 5 mL of TFA dropwise. Note: An exothermic reaction may occur. Slow addition helps to control the temperature.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 1-4 hours.[8]

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is complete when the starting material spot has been fully consumed. The product, being a salt, will typically appear at the baseline on a silica TLC plate.

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator to remove the DCM and excess TFA.[6] Expert Tip: To ensure complete removal of residual TFA, add 10 mL of toluene and re-evaporate. Repeat this co-evaporation step 2-3 times.[6]

• Isolation: The resulting residue is the crude (R)-3-(methylammonio)butanoic acid di-trifluoroacetate salt. To obtain a solid, add cold diethyl ether (~20 mL) to the residue and triturate (swirl or sonicate) to induce precipitation.[1]

• Purification: Isolate the solid product by vacuum filtration, washing the filter cake with a small amount of cold diethyl ether to remove any soluble impurities. Dry the product under high vacuum. For most applications, this crude product is of sufficient purity to be used directly in the next step.[6]

Experimental Workflow Diagram

Caption: General experimental workflow for TFA-mediated deprotection.

Data Presentation & Troubleshooting

Summary of Key Parameters

Parameter	Recommended Value	Rationale / Notes
Solvent	Anhydrous Dichloromethane (DCM)	Excellent solvent for the substrate and inert to TFA. Anhydrous conditions prevent potential side reactions.[6]
Concentration	0.1 - 0.5 M	Balances reaction rate and solubility.[1]
TFA Ratio	20% - 50% (v/v); 1:1 with DCM is common	Ensures a sufficient excess of acid to drive the reaction to completion quickly.[1][8]
Temperature	0 °C to Room Temperature	Initial cooling controls potential exotherm. The reaction proceeds efficiently at room temperature.[1]
Reaction Time	1 - 4 hours	Substrate dependent; must be monitored for completion.[8]
Work-up	Rotary evaporation with toluene co-evaporation	Volatile TFA is easily removed, and co-evaporation ensures trace amounts are eliminated.[6]
Expected Yield	>95% (crude)	The reaction is typically high-yielding and clean.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	1. Insufficient TFA or reaction time. 2. Presence of water in reagents.	1. Extend the reaction time and monitor. If stalled, add more TFA. 2. Ensure all solvents and reagents are anhydrous.[6]
Product is an oil/gum, not a solid	The TFA salt of the product may be hygroscopic or have a low melting point.	1. Ensure all residual TFA has been removed by thorough co-evaporation. 2. Triturate vigorously with fresh, cold diethyl ether. 3. Lyophilization from water/acetonitrile can sometimes yield a solid if other methods fail.
Unexpected byproducts by MS	If the substrate were more complex (e.g., containing tryptophan), t-butylation could occur.	For more complex molecules, add a scavenger like triisopropylsilane (TIS) or water (2.5-5% v/v) to the reaction mixture to trap the t-butyl cation.[6][8]

Conclusion

The deprotection of (R)-tert-Butyl 3-(methylamino)butanoate using a trifluoroacetic acid and dichloromethane mixture is a highly efficient, reliable, and straightforward procedure. By understanding the underlying E1 mechanism and adhering to the safety and experimental protocols outlined in this guide, researchers can consistently obtain the desired carboxylic acid in high yield and purity. The volatility of the reagent and byproducts simplifies purification, making this a cornerstone reaction in modern synthetic chemistry.

References

• Boc Deprotection Mechanism - TFA. Common Organic Chemistry. [Online] Available at: [Link]

• STANDARD OPERATION PROCEDURES FOR WORKING WITH Trifluoroacetic Acid AT AMHERST COLLEGE. Amherst College. [Online] Available at: [Link]

• What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester? Chemistry Stack Exchange. [Online] Available at: [Link]

• HAZARD SUMMARY: TRIFLUOROACETIC ACID. New Jersey Department of Health. [Online] Available at: [Link]

• Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. PubMed. [Online] Available at: [Link]

• Safety Data Sheet: Trifluoroacetic acid (TFA). Carl ROTH. [Online] Available at: [Link]

• Supporting Information: A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids. The Royal Society of Chemistry. [Online] Available at: [Link]

• TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. ACS Publications. [Online] Available at: [Link]

• Trialkylsilanes as scavengers for the trifluoroacetic acid deblocking of protecting groups in peptide synthesis. Semantic Scholar. [Online] Available at: [Link]

• Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. ACS Publications. [Online] Available at: [Link]

• Rapid N-Boc Deprotection with TFA. Scribd. [Online] Available at: [Link]

• How to do work-up of a BOC deprotection reaction by TFA? ResearchGate. [Online] Available at: [Link]

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N-methylation techniques for beta-amino acid tert-butyl esters

An Application Guide to N-Methylation Techniques for β-Amino Acid Tert-Butyl Esters

Authored by Gemini, Senior Application Scientist

Introduction: The "Magic Methyl" Effect in β-Amino Acid Chemistry

The strategic addition of a methyl group to a molecule, often termed the "magic methyl" effect, can profoundly alter its pharmacological properties.[1] In the context of peptide and small molecule drug development, N-methylation of amino acids is a critical modification that can enhance metabolic stability, increase cell permeability by reducing hydrogen bonding capacity, and modulate binding affinity to biological targets.[2][3][4][5] β-amino acids, with their extended carbon backbone, are valuable building blocks for creating peptidomimetics with unique conformational properties and resistance to enzymatic degradation.

This guide focuses on the N-methylation of β-amino acid tert-butyl esters. The tert-butyl ester serves as a robust protecting group for the carboxylic acid, stable to many reaction conditions but readily removable with acid, making it highly compatible with further synthetic manipulations like peptide coupling.[2][6][7] However, the N-methylation of these substrates is not without its challenges. Steric hindrance from the β-substituent and the bulky tert-butyl ester can impede the reaction, necessitating careful selection of methodology to achieve high yields while avoiding side reactions and racemization.[8][9]

This document provides a detailed overview of prevalent N-methylation techniques, offers field-proven insights into their application, and presents detailed protocols for researchers in drug discovery and chemical synthesis.

Comparative Overview of N-Methylation Strategies

The choice of an N-methylation strategy depends on the substrate's steric hindrance, the presence of other functional groups, and the desired scale of the reaction. The three primary approaches are reductive amination, direct alkylation, and modern catalytic methods.

Method	Typical Reagents	Advantages	Disadvantages & Considerations	Best Suited For
Eschweiler-Clarke Reaction	Formaldehyde, Formic Acid	Inexpensive reagents; reaction goes to completion (tertiary amine); avoids quaternary ammonium salt formation.[1][10]	Harsh conditions (high temperatures); not suitable for sensitive functional groups; can be difficult to drive to completion for hindered amines.	Robust, less-hindered primary and secondary amines.
Direct Alkylation (via Sulfonamide)	1. o-NBS-Cl, Base (e.g., TEA, DMAP) 2. Methylating Agent (e.g., Dimethyl Sulfate), Base (e.g., DBU) 3. Thiol (e.g., Thiophenol)	High yields; compatible with solid-phase synthesis; milder than Eschweiler-Clarke.[8][11][12]	Multi-step process; uses toxic/carcinogenic alkylating agents; potential for side-chain methylation.[11]	Sterically hindered amines and substrates with sensitive functional groups.
Modern Catalytic Methods	Methanol, Dimethyl Carbonate, or CO₂ with a metal catalyst (e.g., Ru, Cu, Ni) and a reductant.[13][14][15][16]	"Green" and sustainable; uses less toxic C1 sources; high selectivity can be achieved.[17]	Requires specific catalysts which can be expensive; may require high pressures or temperatures; catalyst screening may be necessary.	Process chemistry and large-scale synthesis where green chemistry is a priority.

Visual Workflow: Selecting an N-Methylation Method

The following diagram outlines a decision-making process for selecting the appropriate N-methylation strategy for a β-amino acid tert-butyl ester.

Caption: Decision tree for selecting an N-methylation protocol.

Protocol 1: Eschweiler-Clarke N-Methylation

This classic method utilizes reductive amination to achieve exhaustive methylation of a primary or secondary amine without the risk of forming a quaternary ammonium salt.[10] The reaction proceeds through the formation of an iminium ion from the amine and formaldehyde, which is then irreversibly reduced by formic acid, releasing carbon dioxide.[1][18]

Reaction Mechanism

Caption: Mechanism of the Eschweiler-Clarke reaction.

Materials and Reagents

Reagent	M.W.	Quantity (for 1 mmol substrate)	Purpose
β-Amino Acid Tert-Butyl Ester	-	1.0 mmol (1.0 eq)	Starting Material
Formaldehyde (37% aq. solution)	30.03	~2.5 mmol (2.5 eq)	C1 source for methylation
Formic Acid (98-100%)	46.03	~5.0 mmol (5.0 eq)	Reductant and acid catalyst
Sodium Bicarbonate (sat. aq. sol.)	84.01	As needed	Neutralization
Dichloromethane (DCM)	84.93	As needed	Extraction solvent
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	As needed	Drying agent

Step-by-Step Protocol

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the β-amino acid tert-butyl ester (1.0 eq).

• Reagent Addition: Add formaldehyde solution (2.5 eq), followed by the slow addition of formic acid (5.0 eq).

  • Causality: An excess of both reagents is used to drive the reaction to completion. Formic acid protonates formaldehyde and the intermediate imine, while the formate ion acts as the hydride source.[18] The evolution of CO₂ makes the reduction step irreversible.[10]

• Heating: Heat the reaction mixture to 80-100 °C and maintain for 4-12 hours. The reaction progress can be monitored by TLC or LC-MS by observing the disappearance of the starting material.

  • Self-Validation: A successful reaction will show a new, less polar spot on the TLC plate corresponding to the N,N-dimethylated product.

• Cooling and Neutralization: Cool the reaction mixture to room temperature. Carefully add saturated sodium bicarbonate solution until the effervescence ceases (pH ~8-9).

  • Causality: This step neutralizes the excess formic acid and quenches the reaction.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract with dichloromethane (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica gel (typically using a hexane/ethyl acetate gradient) to obtain the pure N,N-dimethyl-β-amino acid tert-butyl ester.

Troubleshooting

Issue	Probable Cause	Recommended Solution
Incomplete Reaction	Insufficient heating time/temperature; Steric hindrance.	Increase reaction time or temperature. If the substrate is very hindered, consider Protocol 2.
Formation of N-formyl byproduct	Incomplete reduction.	Ensure an adequate excess of formic acid is used.
Low Yield after Work-up	Product is water-soluble; Emulsion during extraction.	Perform additional extractions. To break emulsions, add brine to the aqueous layer.

Protocol 2: N-Methylation via o-Nitrobenzenesulfonyl (o-NBS) Protection

For sterically hindered or sensitive substrates, a three-step method involving protection of the amine as a sulfonamide, followed by methylation and deprotection, is highly effective.[8][12] The electron-withdrawing o-nitrobenzenesulfonyl group increases the acidity of the N-H proton, facilitating its removal and subsequent alkylation.[11]

Experimental Workflow

Caption: Three-step workflow for N-methylation via o-NBS protection.

Materials and Reagents

Reagent	M.W.	Quantity (for 1 mmol substrate)	Purpose
Step 1: Sulfonylation
β-Amino Acid Tert-Butyl Ester	-	1.0 mmol (1.0 eq)	Starting Material
o-Nitrobenzenesulfonyl chloride (o-NBS-Cl)	221.62	1.1 mmol (1.1 eq)	Protecting/Activating Group
Triethylamine (TEA) or DMAP	101.19	2.0 mmol (2.0 eq)	Base
Dichloromethane (DCM), anhydrous	84.93	~10 mL	Solvent
Step 2: Methylation
Dimethyl sulfate	126.13	1.5 mmol (1.5 eq)	Methylating Agent
1,8-Diazabicycloundec-7-ene (DBU)	152.24	1.5 mmol (1.5 eq)	Non-nucleophilic base
N,N-Dimethylformamide (DMF), anhydrous	73.09	~10 mL	Solvent
Step 3: Desulfonylation
Thiophenol	110.18	2.0 mmol (2.0 eq)	Deprotection agent
Potassium carbonate (K₂CO₃)	138.21	3.0 mmol (3.0 eq)	Base
Acetonitrile (MeCN)	41.05	~10 mL	Solvent

Step-by-Step Protocol

Step 1: Sulfonylation with o-NBS-Cl

• Dissolve the β-amino acid tert-butyl ester (1.0 eq) in anhydrous DCM in a flask under an inert atmosphere (e.g., nitrogen).

• Add triethylamine (2.0 eq). Cool the mixture to 0 °C in an ice bath.

• Add a solution of o-NBS-Cl (1.1 eq) in DCM dropwise over 15 minutes.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, quench the reaction with water, extract with DCM, wash the organic layer with brine, dry over Na₂SO₄, and concentrate to yield the N-(o-NBS) protected intermediate, which is often used in the next step without further purification.[11]

Step 2: N-Methylation

• Dissolve the crude N-(o-NBS) intermediate from Step 1 in anhydrous DMF under an inert atmosphere. Cool the solution to 0 °C.

• Add DBU (1.5 eq) dropwise, followed by the dropwise addition of dimethyl sulfate (1.5 eq).[11]

  • Caution: Dimethyl sulfate is highly toxic and carcinogenic. Handle with extreme care in a fume hood.

  • Causality: DBU is a strong, non-nucleophilic base that efficiently deprotonates the sulfonamide nitrogen without competing in the alkylation reaction.[11]

• Stir the reaction at 0 °C for 15-30 minutes, then allow it to warm to room temperature and stir for 1-2 hours. Monitor by TLC or LC-MS.

• Quench with saturated ammonium chloride solution, extract with ethyl acetate, wash with brine, dry, and concentrate to yield the N-methylated sulfonamide.

Step 3: Desulfonylation

• Dissolve the crude product from Step 2 in acetonitrile.

• Add potassium carbonate (3.0 eq) and thiophenol (2.0 eq).

• Heat the mixture to 40-50 °C and stir for 1-3 hours until the reaction is complete (monitored by TLC/LC-MS).

  • Causality: Thiophenol acts as a nucleophile to cleave the sulfur-nitrogen bond, removing the o-NBS group.[12]

• Cool the reaction, filter off the solids, and concentrate the filtrate.

• Purify the residue by column chromatography to yield the final N-methyl-β-amino acid tert-butyl ester.

  • Self-Validation: The final product should show the correct mass by MS and a singlet corresponding to the N-methyl group (~2.5-3.0 ppm) in the ¹H NMR spectrum.

Conclusion

The N-methylation of β-amino acid tert-butyl esters is a vital transformation for modifying the properties of peptidomimetics and other drug candidates. While the classical Eschweiler-Clarke reaction offers a direct and cost-effective route for robust substrates, the multi-step sequence involving o-nitrobenzenesulfonyl protection provides a more versatile and often higher-yielding approach for sterically demanding and functionally sensitive molecules. The choice of method should be guided by the specific characteristics of the substrate and the overall goals of the synthetic campaign. Careful execution and monitoring, as detailed in these protocols, will enable researchers to reliably synthesize these valuable N-methylated building blocks.

References

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• Eschweiler–Clarke reaction - Wikipedia. (n.d.). Wikipedia. [Link]

• A SOLVENT-FREE AND FORMALIN-FREE ESCHWEILER-CLARKE METHYLATION FOR AMINES - The Vespiary. (n.d.). The Vespiary. [Link]

• US3210349A - Methylation of primary and secondary amines using a small stoichiometric excess of formaldehyde and adding a small stoichiometric excess of formic acid last - Google Patents. (n.d.).

• Review of Modern Eschweiler–Clarke Methylation Reaction. (2023). MDPI. [Link]

• CuH-Catalyzed Selective N-Methylation of Amines Using Paraformaldehyde as a C1 Source. (2021). ACS Publications. [Link]

• Time-Reduced N-Methylation: Exploring a Faster Synthesis Technique | The Journal of Organic Chemistry. (2024). ACS Publications. [Link]

• Convenient and efficient N-methylation of secondary amines under solvent-free ball milling conditions - PMC. (2024). National Center for Biotechnology Information. [Link]

• An Efficient and Practical N-Methylation of Amino Acid Derivatives | Organic Letters. (2002). ACS Publications. [Link]

• N‐methylation of secondary amines with CO2 and NaBH4 under catalyst‐free condition. (n.d.). Wiley Online Library. [Link]

• Selective mono-N-methylation of amines using methanol as a methylating reagent over heterogeneous Ni catalysts - Catalysis Science & Technology (RSC Publishing). (n.d.). Royal Society of Chemistry. [Link]

• Convenient and efficient N-methylation of secondary amines under solvent-free ball milling conditions - PubMed. (2024). PubMed. [Link]

• Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings | Springer Nature Experiments. (n.d.). Springer Nature. [Link]

• A General Method for N‐Methylation of Amines and Nitro Compounds with Dimethylsulfoxide - IT Services - University of Liverpool. (2013). University of Liverpool. [Link]

• Ru(II)-Catalyzed N-Methylation of Amines Using Methanol as the C1 Source | ACS Omega. (2023). ACS Publications. [Link]

• Amine synthesis by reductive amination (reductive alkylation) - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. [Link]

• Asymmetric Synthesis of N‐Substituted α‐Amino Esters from α‐Ketoesters via Imine Reductase‐Catalyzed Reductive Amination - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• One-step process for production of N-methylated amino acids from sugars and methylamine using recombinant Corynebacterium glutamicum as biocatalyst - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• On the Selective N-Methylation of BOC-Protected Amino Acids - ResearchGate. (n.d.). ResearchGate. [Link]

• Enhancement of N-Methyl Amino Acid Incorporation into Proteins and Peptides Using Modified Bacterial Ribosomes and Elongation Factor P - PubMed. (2024). PubMed. [Link]

• A general protocol for the reductive N-methylation of amines using dimethyl carbonate and molecular hydrogen: mechanistic insights and kinetic studies - Catalysis Science & Technology (RSC Publishing). (n.d.). Royal Society of Chemistry. [Link]

• A Guide for Mono‐Selective N‐Methylation, N‐Ethylation, and N‐n‐Propylation of Primary Amines, Amides, and Sulfonamides and Their Applicability in Late‐Stage Modification - ResearchGate. (2022). ResearchGate. [Link]

• Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis | The Journal of Organic Chemistry. (2005). ACS Publications. [Link]

• N-Methylation of carbamate derivatives of α-amino acids - RSC Publishing. (n.d.). Royal Society of Chemistry. [Link]

• US20090264620A1 - N-Methylation of amino acids - Google Patents. (2009).

• Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry - ACS Publications. (n.d.). ACS Publications. [Link]

• Eschweiler-Clarke reaction - YouTube. (2022). YouTube. [Link]

• Reductive Amination, and How It Works - Master Organic Chemistry. (2017). Master Organic Chemistry. [Link]

• Reductive methylation by aqueous formaldehyde and zinc a - ResearchGate. (n.d.). ResearchGate. [Link]

• An Efficient Synthesis of tert-Butyl Ethers/Esters of Alcohols/Amino Acids Using Methyl tert-Butyl Ether. | Request PDF - ResearchGate. (2012). ResearchGate. [Link]

• Eschweiler-Clarke Reaction - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. [Link]

• N -methylation in amino acids and peptides: Scope and limitations - ResearchGate. (n.d.). ResearchGate. [Link]

• N-Methylamino acids in peptide synthesis. V. The synthesis of N-tert-butyloxycarbonyl, N-methylamino acids by N-methylation - ResearchGate. (n.d.). ResearchGate. [Link]

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• 18. name-reaction.com [name-reaction.com]

Application Notes and Protocols: (R)-tert-Butyl 3-(methylamino)butanoate in Peptidomimetics

Introduction: Overcoming the Peptide Therapeutic Hurdle with β-Amino Acid Peptidomimetics

Peptides are at the forefront of therapeutic innovation due to their high specificity and potency. However, their clinical translation is often hampered by inherent liabilities, primarily their susceptibility to proteolytic degradation and a high degree of conformational flexibility, which can lead to poor bioavailability and reduced receptor affinity.[1][2][3] Peptidomimetics, compounds that mimic the structure and function of natural peptides, offer a compelling strategy to overcome these limitations.[3] Among the various approaches to peptidomimetic design, the incorporation of β-amino acids has emerged as a particularly powerful tool.[4][5][6]

β-amino acids, which feature an additional carbon in their backbone compared to their α-amino acid counterparts, confer remarkable resistance to enzymatic degradation.[4][7] Furthermore, they introduce unique conformational constraints, enabling the design of peptidomimetics that can adopt well-defined secondary structures such as helices, turns, and sheets.[5][7][8] This guide focuses on a specific and highly valuable building block for this purpose: (R)-tert-Butyl 3-(methylamino)butanoate .

The Strategic Advantage of (R)-tert-Butyl 3-(methylamino)butanoate

(R)-tert-Butyl 3-(methylamino)butanoate is a chiral β-amino acid derivative engineered with several key features that make it an exceptional tool for peptidomimetic design. Let's dissect its structure to understand the causality behind its utility.

• The β-Amino Acid Backbone: The core 3-aminobutanoate structure provides the foundational element for proteolytic resistance and novel secondary structure induction.

• The (R)-Stereochemistry: The specific stereochemistry at the C3 position (the β-carbon) plays a crucial role in dictating the preferred backbone dihedral angles, influencing the formation of specific turn or helical structures.

• N-Methylation: The methyl group on the amine is a critical modification. It removes the amide proton, a hydrogen bond donor, which can disrupt or stabilize secondary structures depending on the context.[9][10] This modification is known to enhance membrane permeability and further increase proteolytic stability by sterically hindering peptidase approach.[9]

• tert-Butyl Ester: The tert-butyl group serves as a robust protecting group for the carboxylic acid. It is stable to the basic conditions used for Fmoc deprotection in standard solid-phase peptide synthesis (SPPS) but is readily cleaved under acidic conditions, typically with trifluoroacetic acid (TFA), during the final cleavage from the resin.[11]

Visualizing the Building Block

To appreciate its role, let's visualize the structure of (R)-tert-Butyl 3-(methylamino)butanoate.

Caption: Chemical structure of (R)-tert-Butyl 3-(methylamino)butanoate.

Core Applications in Peptidomimetic Design

The unique structural attributes of this building block lend themselves to several key applications in drug discovery and development.

• Induction of β-Turns: The constrained nature of N-methylated β-amino acids can be used to nucleate β-turn structures, which are critical for molecular recognition in many peptide-protein interactions.[12] Replacing a native dipeptide sequence at a turn region with (R)-tert-Butyl 3-(methylamino)butanoate can lock the peptide into its bioactive conformation.

• Development of Proteolytically Stable Analogs: By substituting one or more residues in a known bioactive peptide with this β-amino acid, researchers can create analogs with significantly longer biological half-lives. This is particularly valuable for peptides intended for oral administration or long-acting injectables.[5][6]

• Creation of Novel Helical Foldamers: Peptides composed entirely of β-amino acids (β-peptides) can form unique helical structures not observed in α-peptides.[7] (R)-tert-Butyl 3-(methylamino)butanoate can serve as a key component in the design of these novel scaffolds for targeting protein-protein interactions.[5]

Protocol: Incorporation of (R)-tert-Butyl 3-(methylamino)butanoate via Fmoc-SPPS

This section provides a detailed protocol for the manual solid-phase peptide synthesis (SPPS) of a model peptide containing an (R)-3-(methylamino)butanoic acid residue.

I. Materials and Reagents

Reagent/Material	Grade	Recommended Supplier
Rink Amide MBHA Resin	100-200 mesh, 0.5-0.8 mmol/g	Major peptide synthesis suppliers
Fmoc-Protected α-Amino Acids	Synthesis Grade	Major peptide synthesis suppliers
(R)-tert-Butyl 3-(methylamino)butanoate	>95% Purity	AChemBlock, MilliporeSigma, etc.[13]
N,N-Dimethylformamide (DMF)	Peptide Synthesis Grade
Dichloromethane (DCM)	ACS Grade
Piperidine	ACS Grade
N,N-Diisopropylethylamine (DIPEA)	Peptide Synthesis Grade
HBTU / HATU	Coupling Reagent
Trifluoroacetic Acid (TFA)	Reagent Grade
Triisopropylsilane (TIS)	Scavenger
Diethyl Ether	ACS Grade
Acetonitrile (ACN)	HPLC Grade
Water	HPLC Grade

II. Workflow Overview

The overall workflow follows the standard principles of Fmoc-SPPS, with special considerations for coupling the N-methylated β-amino acid.

Caption: Standard workflow for Fmoc-SPPS incorporating the β-amino acid.

III. Step-by-Step Protocol

This protocol assumes a 0.1 mmol synthesis scale.

• Resin Preparation:

  • Add 200 mg of Rink Amide MBHA resin (assuming ~0.5 mmol/g loading) to a fritted peptide synthesis vessel.

  • Swell the resin in 5 mL of DMF for 30 minutes with gentle agitation.

  • Drain the DMF.

• Fmoc-Deprotection (Standard Cycle):

  • Add 3 mL of 20% (v/v) piperidine in DMF to the resin. Agitate for 3 minutes. Drain.

  • Add another 3 mL of 20% piperidine in DMF. Agitate for 10 minutes. Drain.

  • Wash the resin thoroughly with DMF (5 x 5 mL).

• Coupling of Standard Fmoc-α-Amino Acids:

  • In a separate vial, pre-activate the Fmoc-amino acid (0.4 mmol, 4 eq.), HBTU (0.39 mmol, 3.9 eq.), and DIPEA (0.8 mmol, 8 eq.) in 2 mL of DMF for 2 minutes.

  • Add the activated mixture to the deprotected resin.

  • Agitate for 1-2 hours.

  • Perform a Kaiser test to confirm reaction completion (should be negative/blue).

  • Drain and wash the resin with DMF (3 x 5 mL).

  • Repeat steps 2 and 3 for all standard α-amino acids.

• Coupling of (R)-tert-Butyl 3-(methylamino)butanoate (Key Step):

  • Rationale: N-methylated amino acids, especially β-amino acids, are sterically hindered and exhibit slower coupling kinetics. A more powerful coupling agent like HATU is recommended, and a longer coupling time is necessary.

  • Following the final Fmoc-deprotection (Step 2), wash the resin thoroughly.

  • In a separate vial, dissolve (R)-tert-Butyl 3-(methylamino)butanoate (0.5 mmol, 5 eq.), HATU (0.49 mmol, 4.9 eq.), and DIPEA (1.0 mmol, 10 eq.) in 2 mL of DMF.

  • Add the activation mixture to the resin.

  • Agitate for at least 4 hours, or overnight at room temperature.

  • Crucial QC Step: Perform a Kaiser test. Since the N-terminal amine is now secondary (N-methylated), the Kaiser test will be negative regardless of completion. A Chloranil test is recommended to check for the presence of a free secondary amine.

  • If the Chloranil test is positive (indicating incomplete coupling), drain the vessel and repeat the coupling step with a freshly prepared activation mixture ("double coupling").

  • Once coupling is complete (negative Chloranil test), drain and wash the resin with DMF (5 x 5 mL) and then DCM (3 x 5 mL).

• Final Cleavage and Deprotection:

  • Dry the resin under a stream of nitrogen.

  • Prepare a cleavage cocktail: 95% TFA, 2.5% Triisopropylsilane (TIS), 2.5% Water. Caution: Work in a fume hood and wear appropriate PPE.

  • Add 5 mL of the cleavage cocktail to the resin.

  • Agitate at room temperature for 2-3 hours. The tert-butyl ester will be cleaved simultaneously with the side-chain protecting groups and the linker to the resin.

  • Filter the cleavage mixture into a cold 50 mL centrifuge tube.

  • Wash the resin with an additional 1-2 mL of TFA.

  • Concentrate the TFA solution to ~1 mL under a gentle stream of nitrogen.

• Peptide Precipitation and Purification:

  • Add 40 mL of cold diethyl ether to the concentrated TFA solution to precipitate the crude peptide.

  • Centrifuge the tube (e.g., 3000 x g for 5 minutes), decant the ether, and repeat the ether wash twice.

  • Dry the peptide pellet under vacuum.

  • Dissolve the crude peptide in a minimal amount of 50% ACN/Water.

  • Purify the peptide using reverse-phase HPLC (e.g., C18 column) with a suitable gradient of ACN and water containing 0.1% TFA.

  • Analyze fractions by LC-MS to identify those containing the desired product.

  • Pool the pure fractions and lyophilize to obtain the final peptide as a white, fluffy powder.

Characterization and Analysis

Technique	Purpose	Expected Outcome
LC-MS	Purity assessment and molecular weight confirmation.	A major peak in the chromatogram with the correct mass corresponding to the desired peptidomimetic.
¹H NMR	Structural confirmation.	N-methyl and β-proton signals will have characteristic shifts. NOESY experiments can reveal through-space contacts to determine conformation.
Circular Dichroism (CD)	Secondary structure analysis.	The incorporation of the β-amino acid may induce a characteristic CD spectrum indicative of a specific turn or helical structure, differing from a random coil.[12]

Conclusion

(R)-tert-Butyl 3-(methylamino)butanoate is a powerful and versatile building block for the synthesis of advanced peptidomimetics. Its unique combination of a β-amino acid backbone, N-methylation, and defined stereochemistry provides a clear strategic advantage for developing drug candidates with enhanced stability and conformational control. The protocols outlined herein provide a robust framework for its successful incorporation into peptide sequences, opening the door to novel therapeutic agents that can overcome the traditional limitations of peptide-based drugs.

References

• Conformational study of N-methylated alanine peptides and design of Aβ inhibitor. (n.d.). Semantic Scholar. Retrieved from [Link]

• Steer, D., Lew, R. A., Perlmutter, P., Smith, A. I., & Aguilar, M. I. (2002). Beta-amino acids: versatile peptidomimetics. PubMed. Retrieved from [Link]

• Benedetti, E., et al. (1976). Conformational studies on peptides. X-ray structure determinations of six N-methylated cyclic dipeptides derived from alanine, valine, and phenylalanine. Journal of the American Chemical Society.
• de la Torre, B. G., & Albericio, F. (2014). Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry.

• Hosseinzadeh, P., et al. (2016). β-Branched Amino Acids Stabilize Specific Conformations of Cyclic Hexapeptides. PMC. Retrieved from [Link]

• Aguilar, M. I., et al. (2006). Beta-amino acid-containing hybrid peptides--new opportunities in peptidomimetics. Semantic Scholar.

• Mahalakshmi, R., Sengupta, A., & Balaram, P. (2015). Engineering β-sheets employing N-methylated heterochiral amino acids. PMC. Retrieved from [Link]

• Al-Obeidi, F., & Hruby, V. J. (2010). Peptidomimetics, a synthetic tool of drug discovery. PMC. Retrieved from [Link]

• Vigneron, P., & Lorthiois, E. (2021). Peptidomimetics : A New Era in Drug Discovery.

• Riaz, N. N., Rehman, F., & Ahmad, M. M. (2017). β-Amino Acids: Role in Human Biology and Medicinal Chemistry - A Review. Hilaris Publisher. Retrieved from [Link]

• Isbell, T. S., et al. (2020). Synthesis, Derivatization, and Conformational Scanning of Peptides Containing N-Aminoglycine. PMC.
• Schober, L. J., & Dodani, S. C. (2021). Stereoselective Synthesis of β-Branched Aromatic α-Amino Acids via Biocatalytic Dynamic Kinetic Resolution. PMC.

• Głowacka, I. E., & Wujec, M. (2021). Selected β2-, β3- and β2,3-Amino Acid Heterocyclic Derivatives and Their Biological Perspective. MDPI. Retrieved from [Link]

• Seebach, D., et al. (1999). Preparation of beta-amino acids and synthesis of beta-peptides with novel secondary structures. Research Collection.
• Synthesis of Peptides Using Tert-Butyloxycarbonyl (Boc) as the α-Amino Protection Group. (n.d.). Journal of Visualized Experiments.
• van der Veken, P. (2005). Synthesis of Conformationally Restricted β-Turn Mimics. Radboud Repository.
• Practical Synthesis Guide to Solid Phase Peptide Chemistry. (n.d.). AAPPTec.
• CN110683960A - Synthesis method of (R) -3-aminobutanol. (n.d.). Google Patents.
• Gellman, S. H. (2008). The Twists and Turns of β-Peptides.
• tert-Butyl 3-(methylamino)

• Tert-butyl 3-methylbutanoate. (n.d.). PubChem. Retrieved from [Link]

• Seebach, D., et al. (2008). Beta-peptidic peptidomimetics. PubMed. Retrieved from [Link]

• Mishra, B., & Wang, G. (2015). Peptides and Peptidomimetics for Antimicrobial Drug Design. MDPI.

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Amide coupling reactions with (R)-tert-Butyl 3-(methylamino)butanoate

Application Note: Amide Coupling Strategies for (R)-tert-Butyl 3-(methylamino)butanoate

Executive Summary & Substrate Profiling

(R)-tert-Butyl 3-(methylamino)butanoate is a highly valuable, chiral β -amino acid derivative frequently utilized as a building block in peptidomimetics and small-molecule drug development. However, successfully coupling this substrate with carboxylic acids requires navigating a trifecta of synthetic challenges:

• Steric Hindrance : As a secondary ( N -methyl) amine, the nucleophilic nitrogen is sterically shielded, which significantly reduces the reaction rate and nucleophilic attack trajectory compared to primary amines[1].

• Adjacent Chiral Center : The β -stereocenter requires mild coupling conditions to prevent the epimerization of both the amine and the carboxylic acid coupling partner.

• Acid-Labile Protecting Group : The tert-butyl ester is highly sensitive to acidic environments. Workup and purification protocols must strictly avoid reagents like TFA, KHSO4​ , or concentrated HCl to prevent premature deprotection.

Mechanistic Insights & Reagent Selection

Standard coupling reagents such as EDC/HOBt or DCC often fail or deliver poor yields (<40%) when applied to sterically hindered secondary amines[2]. The slow nucleophilic attack of the N -methyl amine onto the activated O-acylisourea or OBt ester allows competing side reactions—such as the formation of unreactive N -acylureas—to dominate.

To overcome this activation energy barrier, the choice of coupling reagent must shift toward highly reactive uronium salts or acyl fluoride generators:

• Uronium Salts (HATU / COMU) : HATU generates an OAt (7-aza-1-hydroxybenzotriazole) active ester. The adjacent pyridine nitrogen in the HOAt leaving group provides a neighboring group effect, acting as an intramolecular general base to guide the hindered amine into the electrophilic carbonyl center, drastically accelerating the coupling.

• Acyl Fluorides (TCFH/NMI) : For exceptionally hindered carboxylic acids, in situ generation of acyl fluorides is the gold standard[3]. The fluorine atom's small van der Waals radius minimizes steric clashes during the transition state. Furthermore, the C-F bond is highly resistant to premature hydrolysis, giving the sluggish secondary amine ample time to react[2].

Workflow for selecting amide coupling conditions for sterically hindered secondary amines.

Quantitative Reagent Comparison

The following table summarizes the expected performance of various coupling systems when reacting hindered carboxylic acids with secondary amines like (R)-tert-Butyl 3-(methylamino)butanoate.

Coupling System	Active Intermediate	Typical Yield (%)	Epimerization Risk	Reaction Time	Mechanistic Notes
EDC / HOBt	OBt Ester	20 - 40%	Moderate	16 - 24 h	Highly prone to N -acylurea side reactions due to slow amine attack.
HATU / DIPEA	OAt Ester	75 - 90%	Low	2 - 6 h	Excellent general choice; order of addition is critical to avoid byproducts[2].
COMU / DIPEA	Oxyma Ester	75 - 90%	Very Low	2 - 6 h	Safer alternative to HATU; water-soluble byproducts aid in workup.
TCFH / NMI	Acyl Fluoride	85 - 95%	Low	4 - 12 h	Best for extreme steric hindrance; highly stable intermediate[3].

Experimental Protocols

Protocol A: High-Efficiency Coupling via HATU (Standard to Moderate Hindrance)

Causality Focus: The order of reagent addition is paramount. Adding the secondary amine after the acid has been fully activated prevents the amine from reacting directly with the uronium salt (HATU) to form a stable, unreactive guanidinium byproduct.

• Activation : In an oven-dried flask under an inert atmosphere ( N2​ or Ar), dissolve the carboxylic acid (1.0 equiv) and HATU (1.1 equiv) in anhydrous DMF (0.1 M to 0.2 M concentration).

• Base Addition : Add N,N -Diisopropylethylamine (DIPEA) (3.0 equiv) dropwise. Stir at room temperature for 15–30 minutes to ensure complete formation of the OAt active ester. The solution will typically turn a distinct yellow/orange.

• Amine Addition : Dissolve (R)-tert-Butyl 3-(methylamino)butanoate (1.1 equiv) in a minimal amount of anhydrous DMF and add it dropwise to the activated acid solution.

• Reaction Monitoring : Stir at room temperature for 2–6 hours. Monitor via LC-MS. Self-Validation Step: Do not just look for product formation; confirm the consumption of the OAt ester intermediate mass to ensure activation was successful.

• Workup : Quench with saturated aqueous NaHCO3​ . Extract with EtOAc (3x). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF), followed by brine. Crucial : Do not wash with 1MHCl or KHSO4​ , as this will rapidly cleave the tert-butyl ester. Dry over Na2​SO4​ , filter, and concentrate.

Protocol B: Ultra-Hindered Coupling via In Situ Acyl Fluoride (TCFH/NMI)

Causality Focus: N -Methylimidazole (NMI) acts as both a base and a nucleophilic catalyst, driving the formation of the highly reactive yet stable acyl fluoride[2].

• Reagent Mixing : Dissolve the highly hindered carboxylic acid (1.0 equiv) and TCFH (1.2 equiv) in anhydrous CH2​Cl2​ or Acetonitrile (0.1 M).

• Acyl Fluoride Generation : Add NMI (3.0 equiv) dropwise at 0 °C. Stir for 30 minutes, allowing the mixture to warm to room temperature. Mild gas evolution may occur.

• Coupling : Add (R)-tert-Butyl 3-(methylamino)butanoate (1.2 equiv). If the reaction is sluggish due to extreme sterics, it can be safely heated to 40 °C—unlike OAt esters, acyl fluorides are thermally stable and resistant to degradation at elevated temperatures[3].

• Workup : Quench with water. Extract with CH2​Cl2​ . Wash organics with saturated aqueous NaHCO3​ and brine. Dry over MgSO4​ , filter, and concentrate for subsequent silica gel chromatography.

Troubleshooting & Analytical Validation

• No Product Formation (Starting Material Recovered) : The secondary amine is too hindered for the chosen activated ester. Switch from the HATU protocol to the TCFH/NMI acyl fluoride protocol[2].

• Loss of tert-Butyl Group : Detected by a mass shift of -56 Da (loss of isobutylene) in LC-MS. This indicates the reaction or workup was too acidic. Ensure high-quality, amine-free DMF is used, and strictly utilize mild basic aqueous washes (like NaHCO3​ ) during extraction.

References

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry. 3

• The Synthesis of Sterically Hindered Amides - CHIMIA. 1

• Amide bond formation: beyond the myth of coupling reagents - Luxembourg Bio Technologies / Chem. Soc. Rev.

• Challenges in amide coupling with sterically hindered 3,3-Difluorocyclopentanamine - Benchchem. 2

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• 3. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of (R)-tert-Butyl 3-(methylamino)butanoate

Welcome to the technical support center for the synthesis of (R)-tert-Butyl 3-(methylamino)butanoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthesis. The following troubleshooting guide and frequently asked questions (FAQs) are structured to provide in-depth, experience-driven insights and actionable protocols to enhance your yield and product purity.

Introduction

(R)-tert-Butyl 3-(methylamino)butanoate is a valuable chiral building block in the synthesis of various pharmaceutical compounds. Its preparation, typically involving the reductive amination of a β-keto ester, can present several challenges that impact both yield and enantiomeric purity. This guide will address these issues in a practical, question-and-answer format, explaining the underlying chemical principles and providing validated solutions.

Troubleshooting Guide: Common Issues and Solutions

Issue 1: Low Yield in the Reductive Amination Step

Question: My reductive amination of tert-butyl acetoacetate with methylamine is resulting in a low yield of the desired (R)-tert-Butyl 3-(methylamino)butanoate. What are the likely causes and how can I improve the conversion?

Answer: Low yields in this reductive amination are often attributable to several factors, including incomplete imine formation, suboptimal reaction conditions, or catalyst deactivation. Let's break down the potential causes and solutions.

Causality and Experimental Choices:

The core of the issue often lies in the equilibrium between the starting materials (keto-ester and amine) and the imine intermediate. Shifting this equilibrium towards the imine is crucial for driving the reaction to completion. Additionally, the choice of reducing agent and reaction parameters like temperature and solvent play a significant role.

Troubleshooting Protocol:

• Enhance Imine Formation:

  • Water Removal: The formation of the imine from the ketone and amine is a condensation reaction that releases water. This water can hydrolyze the imine back to the starting materials. Employing a dehydrating agent, such as molecular sieves (3Å or 4Å), or using a Dean-Stark apparatus with a suitable azeotroping solvent (e.g., toluene) can effectively remove water and drive the equilibrium towards the imine.

  • Acid Catalysis: The reaction can be catalyzed by a mild acid, which protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the amine. Acetic acid is a commonly used catalyst for this purpose.[1][2]

• Optimize the Reducing Agent and Conditions:

  • Choice of Reducing Agent: Sodium triacetoxyborohydride (STAB) is often preferred for reductive aminations as it is milder and more selective than sodium borohydride or sodium cyanoborohydride.[1] It is less likely to reduce the starting keto-ester.

  • Temperature and Solvent: The reaction is typically run at room temperature. If the reaction is sluggish, gentle heating (e.g., to 40-50 °C) can be beneficial. However, higher temperatures might lead to side reactions. Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are common solvents.

• Consider a Stepwise Approach:

  • In some cases, a stepwise procedure can improve yields.[3] First, form the imine by reacting tert-butyl acetoacetate with methylamine in the presence of a dehydrating agent. After confirming imine formation (e.g., by NMR or IR), the reducing agent is added in a separate step.

Workflow for Optimizing Reductive Amination:

Caption: Troubleshooting workflow for low yield in reductive amination.

Issue 2: Formation of Byproducts, Especially the β-Hydroxy Ester

Question: I am observing a significant amount of the β-hydroxy ester byproduct, tert-butyl 3-hydroxybutanoate, in my reaction mixture. How can I suppress this side reaction?

Answer: The formation of the β-hydroxy ester is a common side reaction resulting from the direct reduction of the starting β-keto ester by the hydride reducing agent. The key to minimizing this byproduct is to favor the rate of imine formation and its subsequent reduction over the direct reduction of the ketone.

Causality and Experimental Choices:

The relative rates of imine formation and ketone reduction are critical. If the ketone is reduced faster than the imine is formed, the β-hydroxy ester will be the major product. The choice of reducing agent is paramount here.

Troubleshooting Protocol:

• Select a Less Reactive Reducing Agent:

  • Sodium triacetoxyborohydride (STAB) is significantly less reactive towards ketones and aldehydes compared to sodium borohydride. Its bulkiness and the electron-withdrawing nature of the acetate groups temper its reducing power, making it more selective for the reduction of the protonated imine (iminium ion).

  • Sodium cyanoborohydride is also a good option as its reactivity is pH-dependent; it is a more effective reducing agent at mildly acidic pH, where the iminium ion concentration is higher.

• Control the Reaction pH:

  • Maintaining a slightly acidic pH (around 5-6) can be beneficial. At this pH, the amine is not fully protonated and is still available to react with the ketone, while the imine formed is readily protonated to the iminium ion, which is more susceptible to reduction. Acetic acid is often used for this purpose.

Comparative Data on Reducing Agents:

Reducing Agent	Relative Reactivity towards Ketones	Optimal pH Range	Comments
Sodium Borohydride	High	7-10	Prone to reducing the starting keto-ester.
Sodium Cyanoborohydride	Moderate	4-6	More selective for iminium ions. Toxic cyanide byproduct.
Sodium Triacetoxyborohydride	Low	5-7	Highly selective for iminium ions, generally preferred.

Issue 3: Difficulty in Purifying the Final Product

Question: I am struggling to purify (R)-tert-Butyl 3-(methylamino)butanoate from the reaction mixture. What are the recommended purification strategies?

Answer: The purification can be challenging due to the basic nature of the product and the presence of unreacted starting materials and byproducts. A combination of extraction and chromatography is typically required.

Troubleshooting Protocol:

• Aqueous Workup:

  • After the reaction is complete, quench the reaction carefully with a saturated aqueous solution of sodium bicarbonate or a mild base to neutralize any remaining acid and decompose the excess reducing agent.

  • Extract the product into an organic solvent like ethyl acetate or dichloromethane.

  • Wash the organic layer with brine to remove water-soluble impurities.

• Acid-Base Extraction:

  • To separate the basic product from neutral impurities (like the β-hydroxy ester), you can perform an acid-base extraction.

  • Extract the organic layer with a dilute aqueous acid solution (e.g., 1M HCl). The amine product will be protonated and move into the aqueous layer.

  • Wash the organic layer (which now contains neutral impurities) with water.

  • Basify the acidic aqueous layer with a base (e.g., NaOH or NaHCO₃) to deprotonate the amine and then extract the product back into an organic solvent.

• Chromatography:

  • Flash column chromatography on silica gel is often the final purification step.

  • A gradient elution system, starting with a non-polar solvent system (e.g., hexanes/ethyl acetate) and gradually increasing the polarity by adding a more polar solvent (e.g., methanol) and a small amount of a basic modifier (e.g., triethylamine, typically 0.5-1%) is recommended. The triethylamine helps to prevent the basic amine product from tailing on the acidic silica gel.

Purification Workflow:

Caption: Recommended purification workflow for the target compound.

Frequently Asked Questions (FAQs)

Q1: What is the role of the tert-butyl ester group in this synthesis?

A1: The tert-butyl ester serves as a protecting group for the carboxylic acid functionality. Its steric bulk provides stability against many nucleophilic and basic conditions.[4] It can be readily cleaved under acidic conditions, such as with trifluoroacetic acid (TFA) in dichloromethane, to yield the corresponding carboxylic acid if needed for subsequent synthetic steps.[4]

Q2: How can I determine the enantiomeric purity of my product?

A2: The enantiomeric purity (enantiomeric excess, or ee) of (R)-tert-Butyl 3-(methylamino)butanoate can be determined by chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC).[5][6] This often requires derivatization of the amine with a suitable chiral resolving agent or using a chiral stationary phase column.[5][7]

Q3: Can I use other amines besides methylamine in this reaction?

A3: Yes, the reductive amination protocol is generally applicable to a wide range of primary and secondary amines.[3] However, the reaction conditions may need to be re-optimized for different amines due to variations in their reactivity and steric hindrance.

Q4: My reaction is not going to completion even after extended reaction times. What should I check?

A4: If the reaction stalls, consider the following:

• Reagent Quality: Ensure that your amine, keto-ester, and reducing agent are of high purity and have not degraded.

• Moisture: The presence of excessive moisture can inhibit the reaction. Ensure your solvent and reagents are dry.

• Stoichiometry: Double-check the stoichiometry of your reagents. A slight excess of the amine and reducing agent is often used.

• Catalyst Deactivation: If using a heterogeneous catalyst for hydrogenation, it may have become deactivated.

Q5: Are there any alternative synthetic routes to (R)-tert-Butyl 3-(methylamino)butanoate?

A5: Yes, other routes exist, although reductive amination is one of the most direct. Alternative methods include the conjugate addition of methylamine to tert-butyl crotonate, which can be catalyzed by a chiral catalyst to induce enantioselectivity.[8] Another approach is the homologation of (R)-alanine derivatives.[8]

References

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Link]

• Noncanonical β-Amino Esters and Amides via Direct Asymmetric Reductive Amination of α,α-Disubstituted β-Ketoesters and Amides. Organic Letters, 2022, 24(1), 215-220. [Link]

• Synthesis of rac-tert-butyl 3-(benzyloxycarbonylamino)-2-(4-bromophenyl)-tetrahydrofuran-3-carboxylate. Molecules, 2009, 14(3), 1284-1291. [Link]

• Highly Functionalized 1,2–Diamino Compounds through Reductive Amination of Amino Acid-Derived β–Keto Esters. PLoS ONE, 2013, 8(1), e53231. [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji, 2021, 65(4), 209-218. [Link]

• Synthesis of Secondary N-Methylamines via Reductive Amination of Aldehydes with N-Boc-N-Methylamine Using Me2SiHCl. The Journal of Organic Chemistry, 2015, 80(21), 10962-10977. [Link]

• Resolution of chiral amines.

• Intermolecular reductive amination of amino acid- derived b... ResearchGate. [Link]

• (PDF) Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. ResearchGate. [Link]

• Technical News - Separation of Chiral Amine Compounds using Crown Ether Column. Sumika Chemical Analysis Service. [Link]

• Highly efficient synthesis of tert-butyl esters using (Boc)2O under solvent/base-free electromagnetic milling conditions: a new reaction model. Green Chemistry, 2022, 24(1), 183-189. [Link]

• Synthesizing tertiary-butylesters of BOC-amino acids. Reddit. [Link]

• Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry. Journal of Medicinal Chemistry, 2017, 60(1), 1-39. [Link]

• Scalable (Enantioselective) Syntheses of Novel 3-Methylated Analogs of Pazinaclone, (S)-PD172938 and Related Biologically Relevant Isoindolinones. Molecules, 2020, 25(21), 5085. [Link]

• Synthesis of Secondary N -Methylamines via Reductive Amination of Aldehydes with N -Boc- N -Methylamine Using Me 2 SiHCl. ResearchGate. [Link]

• tert-Butyl Esters. Organic Chemistry Portal. [Link]

• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. The Royal Society of Chemistry. [Link]

• Tert-butyl 3-methylbutanoate. PubChem. [Link]

• Enantioselective Total Synthesis of (R,R)-Blumenol B and d 9. Molecules, 2022, 27(21), 7384. [Link]

• Designing a green poly(β-amino ester) for the delivery of nicotinamide drugs with biological activities and conducting a DFT investigation. RSC Advances, 2024, 14(9), 6145-6159. [Link]

• The Conversion of tert-Butyl Esters to Acid Chlorides Using Thionyl Chloride. The Journal of Organic Chemistry, 2017, 82(5), 2645-2651. [Link]

• Synthesis and Characterization of Poly (β-amino Ester) and Applied PEGylated and Non-PEGylated Poly (β-amino ester)/Plasmid DNA Nanoparticles for Efficient Gene Delivery. Frontiers in Bioengineering and Biotechnology, 2022, 10, 849845. [Link]

• Green Pathways: Enhancing Amine Synthesis Using Deep Eutectic Solvents. Molecules, 2025, 30(12), 2897. [Link]

• Reductive amination of 6-keto normorphinans by catalytic hydrogen transfer.

• Taking the 'high road' to renewable beta-amino acids. Nature Communications, 2019, 10(1), 5195. [Link]

• A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. Synlett, 2024, 35(02), 235-239. [Link]

• Synthesis method of (R) -3-aminobutanol.

• Process for the Preparation of Dolutegravir Intermediate: (R)-3-Amino Butanol. Der Pharma Chemica, 2018, 10(6), 13-20. [Link]

• Synthesis method for tert-butyl ester compound.

• Esterification of Various Carboxylic Acids with tert-Butyl Alcohol in the Presence of DMAP or Calcined Hydrotalcite a. ResearchGate. [Link]

• Method for enzymatic preparation of r-3-aminobutyric acid.

• Recent advances in microbial 3-methyl-1-butanol production. Journal of Industrial Microbiology and Biotechnology, 2024, 51(1), kuad071. [Link]

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Preventing racemization during (R)-tert-Butyl 3-(methylamino)butanoate reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the stereochemical degradation of complex chiral building blocks.

When working with (R)-tert-Butyl 3-(methylamino)butanoate , researchers often apply standard α -amino acid protocols and are surprised by significant epimerization and unexpected byproducts. This guide is designed to dismantle the specific mechanistic pitfalls of this β -amino ester and provide field-proven, self-validating workflows to preserve its stereochemical integrity.

Mechanistic Insight: The "Why" Behind the Racemization

To troubleshoot racemization, we must first understand the causality. Unlike α -amino acids, which typically racemize via a 5(4H)-oxazolone (azlactone) intermediate or direct α -enolization [1], β -amino acids degrade through a completely different thermodynamic pathway: the base-catalyzed retro-aza-Michael reaction [5].

Because the chiral center in (R)-tert-Butyl 3-(methylamino)butanoate is at the β -position (C3), direct deprotonation at the α -position (C2) does not immediately invert the stereocenter. Instead, strong bases abstract the acidic C2 protons to form an enolate. Because the secondary methylamino group is a viable leaving group, the enolate triggers an E1cB-like elimination. This ejects free methylamine and forms an achiral α,β -unsaturated ester (tert-butyl crotonate). The subsequent re-addition of methylamine (aza-Michael addition) is not stereocontrolled, resulting in a racemic mixture [5].

Figure 1: Base-induced retro-aza-Michael racemization of β-amino esters.

Troubleshooting & FAQs

Q1: I am coupling a carboxylic acid to (R)-tert-Butyl 3-(methylamino)butanoate. I'm seeing up to 15% of the D-isomer (S-enantiomer) in my product, along with a strange N-methyl amide byproduct. What is happening? A1: You are observing the classic retro-aza-Michael cascade. Because your nucleophile is a sterically hindered secondary β -amino ester, its acylation rate is inherently slow. If you use a strong, unhindered base like DIPEA, the unreacted β -amino ester undergoes base-catalyzed elimination. The "strange" byproduct is a smoking gun: the eliminated free methylamine (a primary amine) is far less sterically hindered than your starting material. It aggressively hijacks the reaction, attacking your activated carboxylic acid to form an unwanted N-methyl amide byproduct.

Q2: How does the choice of coupling reagent directly impact the stereochemical integrity of this specific β -amino acid? A2: The coupling reagent dictates the activation kinetics. If activation is slow, the amine spends more time exposed to the base, increasing the probability of α -deprotonation. Uronium reagents like HATU are highly efficient but require strong bases, and studies show racemization risks spike if HATU couplings exceed 3 hours [3]. Conversely, phosphonium reagents like PyBOP or base-free systems like DEPBT minimize racemization because they operate efficiently under milder or entirely base-free conditions [3, 4].

Q3: Can temperature control completely halt the retro-aza-Michael pathway? A3: Yes, temperature is your primary thermodynamic lever. The E1cB elimination step has a higher activation energy barrier than the acylation (coupling) step. By lowering the reaction temperature to 0 °C during the initial activation and base addition, you kinetically suppress the elimination pathway while allowing the coupling to proceed [2].

Quantitative Data: Impact of Coupling Conditions

The following table synthesizes the impact of various activation strategies on the racemization and byproduct formation of β -amino esters.

Table 1: Impact of Coupling Conditions on (R)-tert-Butyl 3-(methylamino)butanoate

Activation Strategy	Base Used	Temperature	Reaction Time	% Racemization	N-Methyl Amide Byproduct
HATU	DIPEA (3.0 eq)	25 °C	12 h	18.5%	High
PyBOP	DIPEA (2.0 eq)	25 °C	6 h	8.2%	Moderate
Acid Chloride	TEA (2.0 eq)	0 °C	2 h	4.1%	Low
DIC / OxymaPure	sym-Collidine (1.0 eq)	0 °C to 25 °C	4 h	< 0.5%	None Detected
DEPBT	None	25 °C	12 h	< 0.1%	None Detected

Validated Experimental Protocol

Stereocontrolled N-Acylation of (R)-tert-Butyl 3-(methylamino)butanoate

Scientific Rationale: This protocol utilizes a "pre-activation" strategy with DIC/OxymaPure [1]. By forming the highly reactive Oxyma ester before introducing the β -amino ester, we ensure rapid acylation, drastically reducing the residence time of the unreacted amine in the basic environment. This acts as a self-validating system: OxymaPure functions as both an auxiliary nucleophile to form the active ester and a mild acidic buffer to suppress enolization.

Figure 2: Optimized coupling workflow to prevent retro-aza-Michael elimination.

Step-by-Step Methodology:

• Carboxylic Acid Pre-Activation : In a dry, nitrogen-flushed vial, dissolve 1.1 eq of the target carboxylic acid in anhydrous DMF (0.2 M concentration). Add 1.1 eq of OxymaPure and 1.1 eq of N,N'-Diisopropylcarbodiimide (DIC). Stir at room temperature for 5–10 minutes to ensure complete formation of the active ester.

• Temperature Modulation : Transfer the reaction vial to an ice bath and chill to 0 °C. Causality: Lowering the temperature suppresses the activation energy required for the E1cB elimination pathway.

• Nucleophile Introduction : Add 1.0 eq of (R)-tert-Butyl 3-(methylamino)butanoate to the chilled active ester solution.

• Controlled Base Addition : Add exactly 1.0 eq of 2,4,6-collidine dropwise. Causality: Collidine is sterically hindered and sufficiently basic to neutralize any acidic byproducts without abstracting the C2 α -proton. Do not use DIPEA or TEA.

• Reaction Progression : Stir at 0 °C for 1 hour, then remove the ice bath and allow the mixture to warm to room temperature for 2-3 hours.

• Quench and Workup : Quench the reaction with a mild aqueous buffer (e.g., saturated NH4​Cl ). Avoid strongly basic aqueous workups (like 1M NaOH), as the retro-aza-Michael reaction can also occur during biphasic extraction if the pH is too high.

References

• Title : Unwanted hydrolysis or α/β-peptide bond formation: how long should the rate-limiting coupling step take? Source : RSC Advances, The Royal Society of Chemistry URL :[Link]

• Title : DEPBT as Coupling Reagent To Avoid Racemization in a Solution-Phase Synthesis of a Kyotorphin Derivative Source : ResearchGate URL :[Link]

• Title : Organocatalytic aza-Michael/retro-aza-Michael reaction: pronounced chirality amplification in aza-Michael reaction and racemization via retro-aza-Michael reaction Source : Science.gov / Chirality URL :[Link]

Troubleshooting impurities in (R)-tert-Butyl 3-(methylamino)butanoate crystallization

Technical Support Center: Crystallization of (R)-tert-Butyl 3-(methylamino)butanoate

Welcome to the technical support center for the crystallization of (R)-tert-Butyl 3-(methylamino)butanoate. This guide is designed for researchers, scientists, and professionals in drug development who are working with this chiral intermediate. Here, we address common challenges and provide in-depth, scientifically grounded solutions to troubleshoot impurities and optimize your crystallization process.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Impurity Profile & Identification

Question 1: We are observing a persistent impurity with a similar retention time to our main product in our HPLC analysis. What could this be and how can we identify it?

This is a common issue, and the impurity is likely the (S)-enantiomer of your desired (R)-tert-Butyl 3-(methylamino)butanoate. Due to their identical physical properties (except for optical rotation), enantiomers co-crystallize readily, making them difficult to separate by standard crystallization.

Initial Identification Workflow:

• Chiral HPLC: The most definitive method for identifying and quantifying enantiomeric impurities is High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase. A typical method would involve a column like a DAICEL CHIRALPAK AD-H, with a mobile phase of hexane and isopropanol.[1]

• Polarimetry: While not as precise as chiral HPLC for quantification, measuring the specific rotation of your crystalline material can indicate the presence of the (S)-enantiomer. A lower-than-expected specific rotation suggests enantiomeric contamination.

dot

Caption: Initial workflow for identifying unknown impurities.

Question 2: Besides the (S)-enantiomer, what are other common process-related impurities we should be aware of?

Beyond enantiomeric contamination, other impurities can arise from the synthesis and workup stages. These can include:

• Residual Starting Materials: Incomplete reactions can leave starting materials in your crude product.

• By-products from Side Reactions: The synthesis of amino acid esters can sometimes lead to side products. For instance, if using a tert-butylation agent like di-tert-butyl dicarbonate ((Boc)2O), incomplete reaction or side reactions could lead to various carbamate-protected species.[2]

• Residual Solvents: Solvents used in the reaction or purification steps can become trapped in the crystal lattice. Common solvents to test for include methanol, ethanol, acetonitrile, and dichloromethane.[3]

Analytical Techniques for Impurity Profiling:

Analytical Method	Target Impurities	Principle
HPLC	Non-volatile impurities, by-products	Separation based on polarity.[4]
GC-MS	Volatile and semi-volatile impurities, residual solvents	Separation based on boiling point and polarity, with mass-based identification.[4]
qNMR	Absolute purity determination	Quantification by comparing the integral of an analyte signal to a certified internal standard.[4]

Crystallization & Purification Strategies

Question 3: Our initial crystallization yielded a product with low chiral purity. What strategies can we employ to improve this?

Improving chiral purity during crystallization requires creating conditions that favor the nucleation and growth of the desired (R)-enantiomer while excluding the (S)-enantiomer.

Recommended Strategies:

• Solvent Selection: The choice of solvent is critical. A solvent system where the desired enantiomer has slightly lower solubility than the racemate can be effective. Anti-solvent crystallization, where a solvent in which the product is soluble is mixed with a solvent in which it is not, can also be a powerful technique to induce selective crystallization.[5]

• Controlled Cooling Profile: Rapid cooling often leads to the co-crystallization of both enantiomers. A slow, controlled cooling rate allows for more selective crystallization of the desired enantiomer.

• Seeding: Introducing a small quantity of high-purity (R)-tert-Butyl 3-(methylamino)butanoate seed crystals can promote the crystallization of the desired enantiomer.

dot

Caption: General protocol for recrystallization to improve purity.

Question 4: We are struggling with oiling out instead of crystallization. What causes this and how can we prevent it?

"Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline phase. This is often due to high impurity levels, a suboptimal solvent system, or too rapid cooling.

Troubleshooting Oiling Out:

• Reduce Supersaturation: Oiling out is more likely at high concentrations. Try using a more dilute solution.

• Solvent System Modification: The presence of certain solvents can promote oiling out. Experiment with different solvent or anti-solvent combinations. For amino acid derivatives, polar solvents can sometimes increase solubility to a point where oiling out is favored.[6]

• Slower Cooling: As with improving chiral purity, a slower cooling rate gives the molecules more time to arrange into an ordered crystal lattice.

• Increase Agitation: Gentle stirring can sometimes help to induce nucleation and prevent the formation of an oil.

Experimental Protocols

Protocol 1: Chiral HPLC for Enantiomeric Purity

This protocol provides a general method for determining the enantiomeric purity of (R)-tert-Butyl 3-(methylamino)butanoate.

Instrumentation:

• HPLC system with a UV detector

Chromatographic Conditions:

Parameter	Value
Column	DAICEL CHIRALPAK AD-H (or equivalent)
Mobile Phase	Hexane:Isopropanol (e.g., 90:10)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 210 nm
Injection Volume	10 µL

Sample Preparation:

• Accurately weigh approximately 10 mg of the sample.

• Dissolve in the mobile phase to a concentration of 1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter before injection.

Note: The exact mobile phase composition may need to be optimized for your specific system and column.

Protocol 2: Headspace GC-MS for Residual Solvents

This protocol is for the determination of residual solvents in the final crystalline product.

Instrumentation:

• Gas chromatograph with a mass spectrometer and a headspace autosampler

Chromatographic Conditions:

Parameter	Value
Column	DB-624 (or equivalent)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial 40°C for 5 min, ramp to 240°C at 10°C/min, hold for 5 min
Injector Temp.	200°C
Detector Temp.	250°C

Headspace Conditions:

Parameter	Value
Vial Oven Temp.	100°C
Thermostat Time	30 min
Solvent	N,N-Dimethylacetamide (DMA)

Sample Preparation:

• Accurately weigh approximately 100 mg of the crystalline sample into a headspace vial.

• Add 5 mL of DMA.

• Seal the vial and place it in the headspace autosampler.

Note: It is crucial to adhere to the limits for residual solvents as defined by guidelines such as ICH Q3C.[7]

References

• Synthesis of rac-tert-butyl 3-(benzyloxycarbonylamino)-2-(4-bromophenyl)-tetrahydrofuran-3-carboxylate. MDPI. Available from: [Link]

• Amino acids and glycine ethyl ester as new crystallization reagents for lysozyme. PMC. Available from: [Link]

• Analytical Methods. Japan International Cooperation Agency. Available from: [Link]

• Effect of Amino Acid Additives on the Crystallization of l-Glutamic Acid. ACS Publications. Available from: [Link]

• A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids with Side-Chain and Backbone Diversity via Amino Acid Building Blocks. The Royal Society of Chemistry. Available from: [Link]

• Chiral Tertiary Amine Catalyzed Asymmetric [4 + 2] Cyclization of 3-Aroylcoumarines with 2,3-Butadienoate. MDPI. Available from: [Link]

• Process for the Preparation of Dolutegravir Intermediate: (R)-3-Amino Butanol. Der Pharma Chemica. Available from: [Link]

• EFFECT OF SOLVENT ON CRYSTALLIZATION AND POLYMORPHIC TRANSFORMATION OF L-HISTIDINE. Suranaree University of Technology. Available from: [Link]

• Preparation method of (R) -3-aminobutanol.Google Patents.

• Variations in crystals of flufenamic acid of its methyl and tert-butyl analogues as impurities as determined by. CORA. Available from: [Link]

• VALIDATION OF AN ANALYTICAL PROCEDURE с CONTROL OF RESIDUAL SOLVENTS IN PHARMACEUTICAL SUBSTANCE. Polish Pharmaceutical Society. Available from: [Link]

• Supplementary Information. The Royal Society of Chemistry. Available from: [Link]

• Investigation of the Antisolvent Effect on the Phase Behavior of Amino Acid Solid Solutions. MPG.PuRe. Available from: [Link]

• Crystallization of Amino Acids. GEA. Available from: [Link]

• A simple and powerful tert-butylation of carboxylic acids and alcohols. Thieme. Available from: [Link]

• Highly efficient synthesis of tert-butyl esters using (Boc)2O under solvent/base-free electromagnetic milling conditions: a new reaction model. Royal Society of Chemistry. Available from: [Link]

• Q3C (R8) Step 5 - impurities: guideline for residual solvents. European Medicines Agency. Available from: [Link]

• Tert-butyl 3-(methylamino)propanoate (C8H17NO2). PubChem. Available from: [Link]

• Tert-Butyl 3-[N-(Tert-Butoxycarbon. Amanote Research. Available from: [Link]

• Convenient Preparations of t-Butyl Esters and Ethers from t-Butanol. J-GLOBAL. Available from: [Link]6489671)

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• 1. mdpi.com [mdpi.com]
• 2. Highly efficient synthesis of tert-butyl esters using (Boc)2O under solvent/base-free electromagnetic milling conditions: a new reaction model - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. ptfarm.pl [ptfarm.pl]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. digital_collect.lib.buu.ac.th [digital_collect.lib.buu.ac.th]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. ema.europa.eu [ema.europa.eu]

Technical Support Center: Optimizing Cleavage Conditions for (R)-tert-Butyl 3-(methylamino)butanoate

Welcome to the technical support center for the optimization of cleavage conditions for (R)-tert-Butyl 3-(methylamino)butanoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the deprotection of this chiral amino acid derivative. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Introduction: The Chemistry of Deprotection

(R)-tert-Butyl 3-(methylamino)butanoate is a valuable building block in organic synthesis, particularly in the construction of complex chiral molecules. The tert-butyl ester serves as a robust protecting group for the carboxylic acid functionality, stable to a variety of nucleophiles and basic conditions.[1][2] Its removal is typically achieved under acidic conditions, which leverages the formation of a stable tertiary carbocation.[1][3] However, the presence of a secondary amine in the molecule introduces specific challenges that require careful optimization of deprotection conditions to ensure high yield, purity, and retention of stereochemical integrity.

This guide will delve into the nuances of cleaving the tert-butyl ester from (R)-tert-Butyl 3-(methylamino)butanoate, providing a comprehensive resource for overcoming common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the standard conditions for cleaving the tert-butyl ester of (R)-tert-Butyl 3-(methylamino)butanoate?

A1: The most common method for tert-butyl ester deprotection is treatment with a strong acid.[4] Trifluoroacetic acid (TFA) is the reagent of choice, often used neat or as a solution in a chlorinated solvent like dichloromethane (DCM).[1][5] A typical procedure involves stirring the substrate in a 1:1 mixture of TFA and DCM at room temperature for several hours.[6]

Q2: My deprotection reaction with TFA is not going to completion. What are the likely causes and how can I fix it?

A2: Incomplete cleavage can be due to several factors:

• Insufficient Acid: Ensure you are using a sufficient excess of TFA. While the reaction is catalytic in principle, using an excess of TFA helps to drive the reaction to completion and covers all contingencies.[7]

• Reaction Time: The reaction may require a longer duration. It is crucial to monitor the reaction progress using an appropriate analytical technique like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[5][8]

• Temperature: While typically performed at room temperature, gentle heating may be necessary for some substrates. However, be cautious as this can also promote side reactions.[5]

Q3: I am observing significant side-product formation during the TFA-mediated deprotection. What are these side products and how can I minimize them?

A3: A primary challenge during TFA-mediated deprotection is the reactivity of the generated tert-butyl cation.[3] This electrophile can potentially alkylate the secondary amine of another molecule of the starting material or product. To mitigate this, "scavengers" can be added to the reaction mixture to trap the tert-butyl cation. Common scavengers include triethylsilane or thiophenol.[9][10]

Q4: Are there milder alternatives to TFA for cleaving the tert-butyl ester?

A4: Yes, for substrates sensitive to strong acids, several milder methods can be employed:

• Aqueous Phosphoric Acid: This provides an environmentally benign and selective method for deprotection.[1][5][11]

• Lewis Acids: Reagents like Zinc Bromide (ZnBr₂) in DCM can chemoselectively cleave tert-butyl esters.[12][13][14] However, it's important to note that some N-protecting groups like N-Boc may not be stable under these conditions.[12][14]

• Fluorinated Alcohols: Solvents like 2,2,2-trifluoroethanol (TFE) or hexafluoroisopropanol (HFIP) can facilitate thermolytic cleavage of tert-butyl esters.[4][15]

Q5: How can I be sure that the stereocenter at the (R)-position is not racemizing during deprotection?

A5: While acid-catalyzed deprotection of tert-butyl esters does not typically lead to racemization at the adjacent chiral center, it is a valid concern.[16] To confirm the enantiomeric purity of your product, you can use chiral HPLC or compare the optical rotation of your product to the literature value for the enantiomerically pure compound. One study reported that the product remained enantiopure after deprotection using ZnBr₂.[13]

Q6: What is the best workup procedure to isolate the deprotected (R)-3-(methylamino)butanoic acid?

A6: After the reaction is complete, the volatile components (DCM and excess TFA) are typically removed under reduced pressure.[5][6] The resulting residue, which is the TFA salt of the amino acid, can be further purified. If the free amino acid is desired, the TFA salt can be dissolved in water and the pH carefully adjusted to the isoelectric point of the amino acid, at which point it will have minimal solubility and may precipitate. Alternatively, ion-exchange chromatography can be used for purification and salt exchange.[17][18]

Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered during the cleavage of (R)-tert-Butyl 3-(methylamino)butanoate.

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Reaction	Insufficient reagent, short reaction time, or low temperature.	Increase the equivalents of acid, extend the reaction time while monitoring by TLC/HPLC, or gently warm the reaction.[5]
Low Yield	Product loss during workup, degradation of starting material or product.	If the product is water-soluble, saturate the aqueous phase with NaCl during extraction.[5] Use milder deprotection conditions if degradation is suspected.
Formation of Side Products	Alkylation by the tert-butyl cation.	Add a scavenger like triethylsilane or thiophenol to the reaction mixture.[9][10]
Difficulty in Product Isolation	The product is a salt and may be highly soluble in water.	After removing volatiles, precipitate the product by adding a non-polar solvent like diethyl ether.[18] Alternatively, use ion-exchange chromatography for purification.[17]
Racemization	Harsh reaction conditions.	Confirm the enantiomeric purity using chiral HPLC. If racemization is observed, explore milder deprotection methods.

Experimental Protocols

Protocol 1: Standard TFA-Mediated Deprotection

This protocol outlines the most common method for cleaving the tert-butyl ester.

Materials:

• (R)-tert-Butyl 3-(methylamino)butanoate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Round-bottom flask with a stir bar

• Rotary evaporator

Procedure:

• Dissolve (R)-tert-Butyl 3-(methylamino)butanoate (1.0 eq) in anhydrous DCM in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add TFA (10-20 eq) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-5 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the DCM and excess TFA.[5][6]

• The resulting crude product, the TFA salt of (R)-3-(methylamino)butanoic acid, can be purified further.

Protocol 2: Monitoring the Reaction with HPLC

Real-time monitoring is crucial for optimizing reaction conditions and ensuring complete conversion.

Materials:

• HPLC system with a UV detector

• C18 reverse-phase column

• Mobile Phase A: 0.1% TFA in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• Quenching solution (e.g., methanol)

Procedure:

• Set up the cleavage reaction as described in Protocol 1.

• At designated time points (e.g., 0, 30, 60, 120 minutes), withdraw a small aliquot (e.g., 10 µL) of the reaction mixture.

• Immediately quench the aliquot in a vial containing a known volume of a suitable solvent like methanol to stop the reaction.[8]

• Dilute the quenched sample with the HPLC mobile phase to an appropriate concentration for analysis.

• Inject the prepared sample onto the HPLC system.

• Analyze the chromatograms to determine the ratio of starting material to product.[8]

Visualizing the Process

Deprotection Workflow

The following diagram illustrates the general workflow for the deprotection of (R)-tert-Butyl 3-(methylamino)butanoate.

Caption: General workflow for tert-butyl ester deprotection.

Troubleshooting Decision Tree

This diagram provides a logical path for troubleshooting common issues.

Caption: Troubleshooting decision tree for t-Bu ester cleavage.

References

• What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester? (2017). Stack Exchange. [Link]

• Boc Deprotection Mechanism - TFA. (n.d.). Common Organic Chemistry. [Link]

• Hidasová, D., & Slanina, T. (2023). Triarylamminium Radical Cation Facilitates the Deprotection of tert-Butyl Groups in Esters, Ethers, Carbonates. The Journal of Organic Chemistry, 88(10), 6932-6938. [Link]

• Lundt, B. F., Johansen, N. L., Vølund, A., & Markussen, J. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. International Journal of Peptide and Protein Research, 12(5), 258-268. [Link]

• tert-Butyl Esters. (n.d.). Organic Chemistry Portal. [Link]

• Supporting Information A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids with Side-Chain and Backbone Diversity via Amino Acid Building Blocks. (n.d.). The Royal Society of Chemistry. [Link]

• Dhaon, M. K., Olsen, R. K., & Ramasamy, K. (2004). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. The Journal of Organic Chemistry, 69(20), 6876-6879. [Link]

• A Mild Deprotection Procedure for tert-Butyl Esters and tert-Butyl Ethers Using ZnBr2 in Methylene Chloride. (n.d.). ResearchGate. [Link]

• Deprotection of boc-protected compounds. (2010).

• Separation and Refining of Amino acids. (n.d.). [Link]

• Dhaon, M. K., Olsen, R. K., & Ramasamy, K. (2004). Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2. The Journal of Organic Chemistry, 69(20), 6876-6879. [Link]

• Methyl Esters and Derivatives. (n.d.). [Link]

• A novel practical cleavage of tert-butyl esters and carbonates using fluorinated alcohols. (n.d.). ResearchGate. [Link]

• Impact of purification of fmoc-amino acids on peptide purity in solid phase peptide synthesis. (2019). Asian Journal of Pharmaceutical Analysis and Medicinal Chemistry, 7(2), 77-85. [Link]

• Squillace, P. J., Pope, D. A., & Price, C. V. (1997). Method for determination of methyl tert-butyl ether and its degradation products in water. Environmental Science & Technology, 31(12), 354A-360A. [Link]

• A Mild and Selective Method for the Cleavage of tert-Butyl Esters. (n.d.). ResearchGate. [Link]

• Analytical Methods. (n.d.). [Link]

• Post Cleavage Purification and Analysis of Peptides; TFA removal. (n.d.). AAPPTec. [Link]

• Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. (2021). [Link]

• Funakoshi, S., Fukuda, H., & Fujii, N. (1992). Chemoselective one-step purification method for peptides synthesized by the solid-phase technique. Proceedings of the National Academy of Sciences, 89(19), 9282-9286. [Link]

• Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. (n.d.). ResearchGate. [Link]

• He, J., Li, S., & Chen, G. (2017). Formation of α-chiral centers by asymmetric β-C(sp3)-H arylation, alkenylation, and alkynylation. Science, 355(6324), 499-503. [Link]

• Why is boc stable to hydrolysis under basic conditions? (2024). Reddit. [Link]

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• 2. Reddit - Please wait for verification [reddit.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 10. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. pubs.acs.org [pubs.acs.org]
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• 18. peptide.com [peptide.com]

Solubility issues with (R)-tert-Butyl 3-(methylamino)butanoate in organic solvents

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the solubility and stability of chiral β -amino acid derivatives. (R)-tert-Butyl 3-(methylamino)butanoate is a highly versatile building block, but its secondary amine and ester functionalities create specific physicochemical behaviors that can derail an experiment if misunderstood.

This guide is designed to move beyond basic "tips and tricks." We will dissect the chemical causality behind your solubility failures, provide self-validating protocols to rescue your material, and establish robust handling procedures.

Part 1: Diagnostic Data & Solubility Matrix

The most common point of failure when handling (R)-tert-Butyl 3-(methylamino)butanoate is a mismatch between the compound's ionization state and the chosen solvent system. The tert-butyl ester modification significantly enhances the molecule's lipophilicity[1], but the secondary amine dictates its ultimate solubility based on protonation.

Table 1: Quantitative & Qualitative Solubility Profile

Solvent System	Dielectric Constant ( ε )	Free Base Solubility	Hydrochloride (HCl) Salt Solubility	Mechanistic Notes
Water / PBS	80.1	Poor (< 1 mg/mL)	Excellent (> 50 mg/mL)	Free base will "oil out" due to high hydrophobicity[2].
Methanol (MeOH)	32.7	Excellent	Excellent	Protic solvent disrupts intermolecular hydrogen bonding.
Dichloromethane	8.9	Excellent	Insoluble (Suspension)	Primary failure point. Salts cannot overcome the lattice energy in aprotic media.
Hexanes / Toluene	1.9 - 2.4	Excellent	Insoluble	Risk of carbamate precipitation if the free base is exposed to atmospheric CO 2​ .

Part 2: Frequently Asked Questions (FAQs) & Mechanistic Troubleshooting

Q1: I purchased (R)-tert-Butyl 3-(methylamino)butanoate, but it forms a cloudy, unmixable suspension in Dichloromethane (DCM). Why?

A1: You are likely working with the Hydrochloride (HCl) salt, not the free base. Manufacturers frequently supply β -amino acid esters as HCl salts because the protonated amine prevents intermolecular side reactions and provides long-term shelf stability[1]. While the tert-butyl group is lipophilic, the ionic lattice of the alkylammonium chloride completely prevents dissolution in moderate-to-low polarity aprotic solvents like DCM or ethyl acetate. You must perform a free-basing extraction (See Protocol 1 ) before using it in organic synthesis.

Q2: I successfully isolated the free base, and it dissolved perfectly in hexanes. However, after leaving the flask open on the bench overnight, a white precipitate formed. Did my compound degrade?

A2: Your compound absorbed atmospheric carbon dioxide to form an insoluble carbamate. Secondary amines are highly reactive toward CO 2​ . The methylamino group of your compound acts as a nucleophile, attacking CO 2​ to form a zwitterion intermediate. This zwitterion rapidly transfers a proton to a second unreacted amine molecule, generating an alkylammonium carbamate salt[3]. Because this new carbamate complex is highly polar, it crashes out of non-polar solvents like hexanes or toluene. Fortunately, this reaction is entirely reversible[4] (See Protocol 2 ).

Q3: Can the tert-butyl ester group itself cause solubility issues?

A3: Only if it undergoes unintended hydrolysis. The tert-butyl ester is sterically hindered and generally robust. However, if your HCl salt is exposed to high humidity and elevated temperatures over long periods, the trace acidic environment can catalyze ester cleavage. This yields the zwitterionic β -amino acid (bearing a free carboxylate and protonated amine), which is virtually insoluble in all organic solvents. Always store the compound in a desiccator.

Part 3: Visualizing the Chemistry

To effectively troubleshoot, you must understand the pathways dictating your compound's physical state. Below are the logical and chemical workflows governing (R)-tert-Butyl 3-(methylamino)butanoate.

Figure 1: Diagnostic workflow for resolving solubility failures based on ionization and environmental exposure.

Figure 2: The reversible chemical pathway of CO2-induced carbamate precipitation in secondary amines.

Part 4: Self-Validating Experimental Protocols

Do not rely on assumptions when preparing your reagents. The following protocols are engineered with built-in validation steps to ensure your compound is in the exact chemical state required for your downstream applications.

Protocol 1: Controlled Free-Basing of the Hydrochloride Salt

Purpose: To convert the insoluble HCl salt into the organic-soluble free base without hydrolyzing the ester.

• Preparation: Suspend 1.0 g of (R)-tert-Butyl 3-(methylamino)butanoate HCl in 20 mL of Dichloromethane (DCM) in a separatory funnel. The mixture will appear as a cloudy suspension.

• Neutralization: Add 20 mL of saturated aqueous Sodium Bicarbonate (NaHCO 3​ ). Causality Note: We use NaHCO 3​ rather than strong bases (like NaOH) to strictly prevent base-catalyzed hydrolysis of the tert-butyl ester.

• Extraction: Stopper the funnel and shake vigorously for 2–3 minutes, venting frequently to release CO 2​ gas generated by the neutralization.

• Self-Validation Check: Allow the layers to separate.

  • Validation A (Visual): The bottom organic layer (DCM) must now be completely transparent. If it is still cloudy, the salt has not fully dissolved.

  • Validation B (Chemical): Test the upper aqueous layer with pH paper. It must read pH > 8. If it is acidic, add more NaHCO 3​ and repeat the extraction.

• Isolation: Collect the DCM layer. Extract the aqueous layer with an additional 10 mL of DCM. Combine the organic layers, dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure to yield the pure, liquid free base.

Protocol 2: Reversing CO 2​ -Induced Carbamate Precipitation

Purpose: To rescue free-base material that has precipitated as a carbamate salt due to atmospheric exposure.

• Setup: Equip the reaction flask containing the cloudy carbamate suspension (e.g., in hexanes or toluene) with a reflux condenser and a submerged inert gas sparging needle (Nitrogen or Argon).

• Thermal & Kinetic Reversal: Gently heat the suspension to 45–50 °C while actively bubbling the inert gas through the solution.

  • Causality Note: The thermal energy shifts the thermodynamic equilibrium backward, breaking the carbamate bonds to release CO 2​ [5]. The continuous inert gas sparging physically drives the liberated CO 2​ out of the solvent matrix, preventing re-reaction[4].

• Self-Validation Check: Monitor the flask visually. Within 15–30 minutes, the white suspension will completely dissolve, returning to a homogenous, clear solution. (For rigorous analytical validation, an FTIR scan will show the disappearance of the carbamate C=O asymmetric stretch at ~1520 cm −1 [3]).

• Storage: Immediately remove the sparging needle, seal the flask tightly under the inert atmosphere, and allow it to cool to room temperature.

References

• MDPI. Reduced Reactivity of Amines against Nucleophilic Substitution via Reversible Reaction with Carbon Dioxide. Molecules. Available at:[Link]

• ACS Publications. Toward Rational Design of Amine Solutions for PCC Applications: The Kinetics of the Reaction of CO2(aq) with Cyclic and Secondary Amines in Aqueous Solution. Environmental Science & Technology. Available at:[Link]

• ACS Omega. Steering Amine-CO2 Chemistry: A Molecular Insight into the Amino Site Relationship of Carbamate and Protonated Amine. Available at:[Link]

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• 1. CAS 58620-93-2: B-alanine T-butyl ester hydrochloride [cymitquimica.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]

Handling moisture sensitivity of (R)-tert-Butyl 3-(methylamino)butanoate

Welcome to the technical support center for (R)-tert-Butyl 3-(methylamino)butanoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for handling this moisture-sensitive reagent. Our goal is to equip you with the knowledge to anticipate and resolve common issues, ensuring the integrity of your experiments and the reliability of your results.

Introduction: Understanding the Challenge

(R)-tert-Butyl 3-(methylamino)butanoate is a valuable chiral building block in organic synthesis, particularly in the development of pharmacologically active molecules. However, its utility is intrinsically linked to its purity, which is threatened by its hygroscopic nature. The primary failure mode for this reagent is the acid-catalyzed hydrolysis of the tert-butyl ester, a reaction facilitated by ambient moisture. This degradation not only depletes the active reagent but also introduces byproducts that can complicate reactions and purification processes. This guide provides a comprehensive framework for understanding, diagnosing, and mitigating the effects of moisture on (R)-tert-Butyl 3-(methylamino)butanoate.

Troubleshooting Guide: Question-and-Answer Format

This section addresses specific issues you may encounter during the storage and use of (R)-tert-Butyl 3-(methylamino)butanoate.

Q1: I suspect my sample of (R)-tert-Butyl 3-(methylamino)butanoate has been compromised by moisture. How can I confirm this?

A1: The most definitive way to assess the purity of your sample is through Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy. The appearance of new signals corresponding to the hydrolysis products—(R)-3-(methylamino)butanoic acid and tert-butanol—is a clear indicator of degradation.

Visualizing Degradation: A ¹H NMR Guide

The following table outlines the expected ¹H NMR signals for the parent compound and its primary hydrolysis products. Note that the exact chemical shifts (δ) can vary slightly depending on the solvent and concentration.

Compound	Key ¹H NMR Signals (in CDCl₃)	Interpretation
(R)-tert-Butyl 3-(methylamino)butanoate (Intact)	~1.45 ppm (singlet, 9H)	tert-Butyl group (ester)
~2.40 ppm (singlet, 3H)	N-Methyl group
~1.15 ppm (doublet, 3H)	Methyl group on the chiral center
(R)-3-(methylamino)butanoic acid (Hydrolysis Product)	Absence of the ~1.45 ppm singlet	Loss of the tert-butyl ester
Broad signal > 10 ppm	Carboxylic acid proton (may be exchangeable)
tert-Butanol (Hydrolysis Product)	~1.28 ppm (singlet, 9H)	tert-Butyl group (alcohol)

dot

Caption: Workflow for detecting moisture-induced degradation via ¹H NMR.

Q2: My reaction is not proceeding as expected, and I'm observing a lower yield. Could this be related to the quality of my (R)-tert-Butyl 3-(methylamino)butanoate?

A2: Absolutely. If your reaction involves the amino group of (R)-tert-Butyl 3-(methylamino)butanoate, the presence of the hydrolysis product, (R)-3-(methylamino)butanoic acid, can interfere in several ways:

• Stoichiometric Imbalance: The actual concentration of your starting material is lower than calculated, leading to an incomplete reaction.

• Side Reactions: The carboxylic acid byproduct can participate in unintended acid-base reactions or act as a competing nucleophile in some cases.

• Catalyst Inhibition: The free carboxylic acid can potentially poison certain catalysts, especially those sensitive to acidic functional groups.

Furthermore, the presence of tert-butanol can alter the polarity of the reaction mixture and may interfere with certain organometallic reagents.

Q3: I've confirmed that my sample is partially hydrolyzed. Can I still use it?

A3: Using a partially hydrolyzed sample is not recommended as it will lead to reproducibility issues and complicated purification. It is highly advisable to either purify the reagent or use a fresh, unopened bottle.

Q4: How can I purify a partially hydrolyzed sample of (R)-tert-Butyl 3-(methylamino)butanoate?

A4: Purification involves removing the more polar carboxylic acid and tert-butanol from the desired ester. A standard approach is an extractive workup:

• Dissolve the crude material in a nonpolar organic solvent like diethyl ether or ethyl acetate.

• Wash the organic layer with a mild aqueous base, such as a saturated solution of sodium bicarbonate (NaHCO₃). This will deprotonate the carboxylic acid, forming a salt that will partition into the aqueous layer.

• Separate the organic layer and wash it with brine to remove any remaining aqueous base.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

Important: After purification, it is crucial to re-characterize the material by ¹H NMR to confirm the absence of hydrolysis products and to dry it thoroughly under high vacuum to remove any residual moisture.

dot

Caption: Workflow for the purification of hydrolyzed (R)-tert-Butyl 3-(methylamino)butanoate.

Frequently Asked Questions (FAQs)

Q: What are the ideal storage conditions for (R)-tert-Butyl 3-(methylamino)butanoate?

A: To ensure the longevity and purity of the reagent, adhere to the following storage recommendations:

Parameter	Recommendation	Rationale
Temperature	2-8°C[1]	Reduces the rate of potential degradation reactions.
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents exposure to atmospheric moisture and carbon dioxide.
Container	Tightly sealed container, preferably with a septum-capped bottle.	Minimizes ingress of air and moisture.
Location	A dry, well-ventilated area away from acids and strong oxidizing agents.[2][3]	Prevents accidental contact with incompatible materials.

Q: I need to weigh out (R)-tert-Butyl 3-(methylamino)butanoate for my reaction. What is the best practice to avoid moisture exposure?

A: Handling this reagent requires careful technique to minimize contact with the atmosphere.

• Work Quickly and Efficiently: Have all your equipment ready before opening the reagent bottle.

• Use an Inert Atmosphere: If possible, handle the reagent in a glove box or glove bag with a dry atmosphere.

• Syringe Transfer: For liquid samples, the best method is to transfer the required volume using a dry syringe under a positive pressure of an inert gas.

• Weighing Solids: If the reagent is a solid, quickly weigh it into a pre-tared, dry flask that can be immediately sealed and purged with an inert gas.

Q: How can I accurately determine the water content of my (R)-tert-Butyl 3-(methylamino)butanoate sample?

A: The most precise method for determining water content in organic compounds is Karl Fischer titration. This technique is highly sensitive and can quantify even trace amounts of water. For amino esters, a volumetric Karl Fischer titration is often suitable. Given that some amino acids have poor solubility in the standard methanol-based reagents, specialized solvents or the use of a Karl Fischer oven may be necessary to ensure complete water extraction.

Q: I'm using (R)-tert-Butyl 3-(methylamino)butanoate in a peptide coupling reaction. Are there any specific issues I should be aware of?

A: Yes, in peptide synthesis, the purity of your amino acid derivative is paramount.

• Incomplete Coupling: If your (R)-tert-Butyl 3-(methylamino)butanoate has partially hydrolyzed, the resulting carboxylic acid will not participate in the amide bond formation, leading to a truncated peptide sequence.

• Difficult Purification: The presence of the unreacted carboxylic acid can complicate the purification of your desired peptide by HPLC.

• Side Reactions with Coupling Reagents: The free carboxylic acid can react with your coupling reagents, consuming them and reducing the efficiency of the desired peptide bond formation.

Always use a fresh or recently purified and validated sample of (R)-tert-Butyl 3-(methylamino)butanoate for peptide synthesis to avoid these complications.

Experimental Protocols

Protocol 1: Handling and Dispensing of (R)-tert-Butyl 3-(methylamino)butanoate under Inert Atmosphere

• Ensure your glassware is oven-dried or flame-dried and cooled under a stream of inert gas (argon or nitrogen).

• Place the sealed bottle of (R)-tert-Butyl 3-(methylamino)butanoate in a desiccator to allow it to equilibrate to room temperature before opening. This prevents condensation of moisture on the cold surface.

• Using a needle connected to an inert gas line, pierce the septum of the reagent bottle. Use another needle as a vent.

• With a gentle positive pressure of inert gas, use a dry, clean syringe to withdraw the desired volume of the reagent.

• Quickly transfer the reagent to your reaction flask, which is also under an inert atmosphere.

• After use, ensure the reagent bottle is securely sealed and stored under the recommended conditions.

References

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. tcalab.alfa-chemistry.com [tcalab.alfa-chemistry.com]
• 3. pacificbiolabs.com [pacificbiolabs.com]

Technical Support Center: Purifying (R)-tert-Butyl 3-(methylamino)butanoate by Column Chromatography

This technical support guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals purifying (R)-tert-Butyl 3-(methylamino)butanoate using column chromatography. As a Senior Application Scientist, this guide is structured to provide not just procedural steps, but the underlying scientific principles to empower you to make informed decisions during your purification process.

Troubleshooting Guide

This section addresses common problems encountered during the column chromatography of (R)-tert-Butyl 3-(methylamino)butanoate in a question-and-answer format, providing detailed explanations and actionable solutions.

Q1: My compound is streaking badly on the silica gel column, leading to poor separation and low purity fractions. What's causing this and how can I fix it?

A1: The streaking, or tailing, of (R)-tert-Butyl 3-(methylamino)butanoate on a standard silica gel column is a classic sign of a strong interaction between your basic amine compound and the acidic surface of the silica gel. Silica gel is covered in silanol groups (Si-OH), which are weakly acidic. The basic secondary amine in your molecule can be protonated by these silanol groups, leading to strong adsorption and a slow, uneven elution from the column. This results in broad, tailing peaks that contaminate subsequent fractions.

Here’s a systematic approach to resolving this issue:

Step 1: Mobile Phase Modification - The First Line of Defense

The most common and often simplest solution is to add a small amount of a basic modifier to your mobile phase. This modifier will compete with your compound for the acidic sites on the silica, effectively neutralizing the surface and allowing your compound to elute symmetrically.

• Triethylamine (TEA): Adding 0.5-2% (v/v) of triethylamine to your eluent is a widely used and effective strategy. TEA is a volatile organic base that is easily removed from your fractions by rotary evaporation.

• Ammonia: For more polar solvent systems, such as dichloromethane/methanol, a solution of ammonia in methanol (e.g., 7N ammonia in methanol) can be used as the polar component of the mobile phase. Typically, you would use a gradient starting with a low percentage of the ammoniated methanol.

Experimental Protocol: Mobile Phase Modification with Triethylamine (TEA)

• Solvent Preparation: Prepare your desired mobile phase (e.g., a mixture of hexane and ethyl acetate). Add triethylamine to a final concentration of 0.5-2% (v/v).

• Column Equilibration: Equilibrate your silica gel column with at least 3-5 column volumes of the TEA-containing mobile phase. This is a critical step to ensure the entire silica bed is neutralized before you load your sample.

• Sample Loading: Dissolve your crude sample in a minimum amount of the mobile phase and load it onto the column.

• Elution: Proceed with the elution, collecting fractions and monitoring by Thin Layer Chromatography (TLC).

• Post-Purification: After identifying and combining the pure fractions, the triethylamine can be removed under reduced pressure along with the elution solvents.

Step 2: Consider an Alternative Stationary Phase

If mobile phase modification does not provide the desired separation, or if your compound is particularly sensitive, using a different stationary phase is an excellent alternative.

• Amine-functionalized Silica: This is a highly effective option where the silica surface has been chemically modified with amino groups. This creates a basic surface that repels basic compounds, leading to excellent peak shapes without the need for mobile phase additives.

• Alumina (Basic or Neutral): Alumina is another polar stationary phase that is available in acidic, neutral, and basic forms. For the purification of amines, basic or neutral alumina is recommended.

Stationary Phase	Advantages	Disadvantages	Best For
Silica Gel + TEA	Inexpensive, readily available.	Requires removal of TEA post-purification. May not be effective for very strong bases.	Routine purification of moderately basic amines.
Amine-functionalized Silica	Excellent peak shape without mobile phase additives.	More expensive than plain silica gel.	Acid-sensitive compounds and difficult amine separations.
Basic or Neutral Alumina	Good for the purification of amines without additives.	Can have different selectivity compared to silica.	Basic amines where silica proves problematic.

Q2: I'm concerned about the stability of the tert-butyl ester group during purification. Can it be cleaved on the silica gel column?

A2: Yes, this is a valid concern and a critical point to consider. The tert-butyl ester is known for its stability under basic and nucleophilic conditions, but it is labile to acid. Since silica gel is inherently acidic, there is a risk of partial or complete hydrolysis of the tert-butyl ester to the corresponding carboxylic acid during chromatography, especially with prolonged exposure. This will not only result in a loss of your desired product but also introduce a new, more polar impurity that can be difficult to separate.

Strategies to Mitigate tert-Butyl Ester Cleavage:

• Deactivate the Silica Gel: As discussed in Q1, adding a basic modifier like triethylamine to your mobile phase is crucial. By neutralizing the acidic silanol groups, you significantly reduce the risk of acid-catalyzed hydrolysis of your ester.

• Minimize Contact Time: Work efficiently. Do not let your compound sit on the column for an extended period. Prepare your column, load your sample, and run the chromatography session without unnecessary delays.

• Avoid Highly Acidic Eluents: Do not use acidic additives in your mobile phase.

• Consider a Non-Acidic Stationary Phase: If you continue to observe hydrolysis, switching to a neutral stationary phase like neutral alumina or an amine-functionalized silica is the most robust solution.

Q3: I'm not sure what solvent system to start with for my purification. How do I determine the optimal mobile phase?

A3: The key to a successful column is to first develop a good separation on a Thin Layer Chromatography (TLC) plate. The ideal mobile phase for column chromatography will give your target compound an Rf (retention factor) of approximately 0.2-0.4 on a TLC plate.

Workflow for Mobile Phase Selection:

Caption: A logical workflow for developing an optimal mobile phase for column chromatography using TLC.

Recommended Starting Solvent Systems:

• Hexane/Ethyl Acetate: This is a good starting point for many organic compounds. You can easily tune the polarity by varying the ratio.

• Dichloromethane/Methanol: A more polar system suitable for more polar compounds.

Remember to add 1-2% triethylamine to your chosen solvent system to prevent streaking.

Frequently Asked Questions (FAQs)

Q1: What is the pKa of (R)-tert-Butyl 3-(methylamino)butanoate and why is it important?

This is important because it explains the strong interaction with the acidic silica gel. At a neutral pH, a significant portion of the amine groups will be protonated, leading to the purification challenges discussed above.

Q2: What are the likely impurities I might see from the synthesis of (R)-tert-Butyl 3-(methylamino)butanoate?

Without a specific synthetic route, we can anticipate common impurities based on general synthetic pathways for similar molecules. A likely synthesis involves the reaction of a precursor amine with a tert-butyl ester-containing electrophile, or the formation of the amino ester from a corresponding amino acid.

Potential Impurities:

• Starting Materials: Unreacted precursors.

• By-products from Protecting Group Chemistry: If protecting groups are used for the amine or carboxylic acid, by-products from the protection or deprotection steps may be present.

• Over-alkylation Products: If the amine is formed via alkylation, there is a possibility of forming a tertiary amine.

• Hydrolyzed Product: As discussed, the tert-butyl ester can be hydrolyzed to the carboxylic acid, especially if the crude product was exposed to acidic conditions during workup.

Q3: Should I perform a "dry load" or a "wet load" of my sample onto the column?

The choice between a dry load and a wet load depends on the solubility of your crude sample in the mobile phase.

• Wet Load: If your compound is readily soluble in the initial mobile phase, you can dissolve it in a minimal amount of this solvent and carefully apply it to the top of the column.

• Dry Load: If your compound has poor solubility in the mobile phase, a dry load is recommended. To do this, dissolve your crude sample in a suitable volatile solvent (e.g., dichloromethane), add a small amount of silica gel, and then remove the solvent by rotary evaporation to obtain a free-flowing powder. This powder can then be carefully added to the top of the column. Dry loading often leads to better resolution as it ensures the sample is applied as a very narrow band.

Q4: Can I use reversed-phase chromatography to purify my compound?

Yes, reversed-phase chromatography is a viable alternative, especially if you are struggling with normal-phase purification. In reversed-phase chromatography, the stationary phase (e.g., C18-bonded silica) is non-polar, and the mobile phase is polar (typically a mixture of water and acetonitrile or methanol).

For a basic compound like (R)-tert-Butyl 3-(methylamino)butanoate, you would typically need to add a modifier to the mobile phase to ensure good peak shape. In this case, an acidic modifier like 0.1% trifluoroacetic acid (TFA) or formic acid is often used to protonate the amine, which can improve its interaction with the stationary phase. However, be mindful that prolonged exposure to acidic conditions can cleave the tert-butyl ester. A buffer system at a neutral or slightly basic pH could also be employed.

References

• Bickler, B. (2015). Organic Amine Flash Purification Using A Novel Stationary Phase. Biotage. [Link]

• Biotage. (2023, January 19). Is there an easy way to purify organic amines?[Link]

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925. [Link]

• University of Rochester. (n.d.). Flash Column Chromatography. [Link]

• Kagan, M., Chlenov, M., Melnikov, S., Greenfield, A., Gross, J., & Bernotas, R. C. (2008). Optimization of normal-phase chromatographic separation of compounds with primary, secondary and tertiary amino groups. Journal of Chromatography A, 1194(1), 80-89. [Link]

• Teledyne ISCO. (2012). RediSep C-18 reversed phase column Purification of primary amines. [Link]

• Sanghi, R., & Srivastava, M. (2012).

• PubChem. (n.d.). tert-Butylamine. National Center for Biotechnology Information. [Link]

• Organic Syntheses. (n.d.). Procedure. [Link]

• Williams, R. (n.d.). pKa Data Compiled by R. Williams. [Link]

Sources

• 1. Amino-PEG5-t-butyl ester CAS#: 1446282-18-3 [m.chemicalbook.com]

Minimizing side reactions in (R)-tert-Butyl 3-(methylamino)butanoate coupling

Welcome to the Technical Support Center for amide bond formation. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the coupling of carboxylic acids with amines, with a specific focus on minimizing side reactions when using chiral substrates such as (R)-tert-Butyl 3-(methylamino)butanoate. Our goal is to provide you with the expertise and practical insights necessary to ensure the integrity and purity of your target molecules.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the coupling of a chiral amine like (R)-tert-Butyl 3-(methylamino)butanoate with a carboxylic acid?

A1: The most critical side reaction to consider is racemization at the stereocenter of the carboxylic acid coupling partner, if it is also chiral. While the chirality of (R)-tert-Butyl 3-(methylamino)butanoate itself is generally stable under standard coupling conditions, the activation of a chiral carboxylic acid can lead to the loss of its stereochemical integrity.[1][2] Another common set of side reactions, particularly when using carbodiimide coupling reagents (e.g., DCC, EDC), is the formation of N-acylurea and other byproducts stemming from the O-acylisourea intermediate.[3][4][5]

Q2: How do carbodiimide coupling reagents like EDC and DCC work, and what is the mechanism of N-acylurea formation?

A2: Carbodiimides facilitate amide bond formation by activating the carboxylic acid. The reaction proceeds through a key intermediate called an O-acylisourea.[4][5][6] This intermediate is highly reactive and is susceptible to nucleophilic attack by the amine to form the desired amide bond. However, the O-acylisourea can undergo an intramolecular rearrangement to form a stable and unreactive N-acylurea.[3][4][5] This rearrangement pathway competes with the desired amidation reaction and can significantly reduce the yield of the target product.

Q3: What is the role of additives like HOBt or OxymaPure in carbodiimide-mediated coupling reactions?

A3: Additives such as 1-hydroxybenzotriazole (HOBt) or ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure) are crucial for suppressing side reactions.[7][8] They react with the highly reactive O-acylisourea intermediate to form an active ester that is more stable and less prone to racemization.[5][8] This active ester then reacts with the amine to form the desired amide. By intercepting the O-acylisourea, these additives minimize the formation of N-acylurea and reduce the risk of racemization.[5][8]

Q4: Which class of coupling reagents is generally recommended to minimize racemization?

A4: While carbodiimides can be effective, especially with additives, modern uronium/aminium and phosphonium salt-based reagents are often preferred for their high efficiency and low propensity for racemization.[9] Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) are known for their rapid coupling times and ability to suppress racemization, particularly with sterically hindered or sensitive substrates.[10][11]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low yield of the desired amide product	Incomplete reaction.	- Monitor the reaction progress using TLC or LC-MS. - Increase the reaction time or temperature (with caution, as this may increase side reactions).[12]
Degradation of the coupling reagent.	- Use fresh, high-purity coupling reagents. Store them under appropriate conditions (e.g., desiccated, under inert atmosphere).
Formation of N-acylurea byproduct (with carbodiimides).	- Add an equivalent of HOBt or OxymaPure to the reaction mixture.[3][5]
Presence of diastereomeric impurities (racemization)	Use of a strong, non-sterically hindered base.	- Switch to a weaker or more sterically hindered base like N-methylmorpholine (NMM) or 2,4,6-collidine.[13]
High reaction temperature.	- Perform the coupling reaction at a lower temperature (e.g., 0 °C to room temperature).[2]
Over-activation of the carboxylic acid.	- Use a coupling reagent known for low racemization potential, such as HATU or PyBOP.[9][10][11]
Difficult purification due to byproduct contamination	Insoluble dicyclohexylurea (DCU) from DCC.	- If using DCC, ensure complete filtration of the DCU byproduct before work-up.[11][12] - Consider using a water-soluble carbodiimide like EDC, where the urea byproduct can be removed with an aqueous wash.[3][11]
Excess coupling reagent or other reaction components.	- Perform an appropriate aqueous work-up to remove water-soluble impurities.[12] - Purify the crude product using column chromatography.

Visualizing Reaction Pathways

To better understand the chemical transformations during the coupling reaction, the following diagrams illustrate the desired pathway versus a common side reaction.

Caption: Desired vs. Side Reaction Pathways.

Experimental Protocol: Minimized Side Reaction Coupling

This protocol provides a general method for the coupling of a carboxylic acid with (R)-tert-Butyl 3-(methylamino)butanoate using EDC and HOBt, a combination known to effectively minimize side reactions.

Materials:

• Carboxylic acid

• (R)-tert-Butyl 3-(methylamino)butanoate

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), dissolve the carboxylic acid (1.0 eq) and HOBt (1.1 eq) in anhydrous DCM or DMF.

• Activation: Cool the solution to 0 °C in an ice bath. Add EDC (1.1 eq) portion-wise and stir the mixture for 15-30 minutes at 0 °C.

• Coupling: To the activated carboxylic acid solution, add (R)-tert-Butyl 3-(methylamino)butanoate (1.0 eq) followed by the slow, dropwise addition of DIPEA or NMM (1.2 eq).

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 4-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, dilute the mixture with DCM. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the pure amide.

Caption: Experimental Workflow for Amide Coupling.

References

• Vertex AI Search. (n.d.). Optimizing Peptide Coupling: Key Techniques.
• Aapptec Peptides. (2021, May 19). Carbodiimides and Additives.
• Wikipedia. (n.d.). Carbodiimide.
• BOC Sciences. (2025, September 2). Commonly Used Coupling Reagents in Peptide Synthesis.
• BenchChem. (n.d.). A Researcher's Guide to Peptide Coupling Reagents: A Comparative Review.
• Aapptec Peptides. (n.d.). Coupling Reagents.
• BenchChem. (n.d.). Optimizing amide bond formation conditions for benzamide synthesis.
• Subirós-Funosas, A., et al. (2013). Amide Formation: Choosing the Safer Carbodiimide in Combination with OxymaPure to Avoid HCN Release. ACS Sustainable Chemistry & Engineering, 1(9), 1159-1163.
• ACS Publications. (2022, September 9). tert-Butylethylcarbodiimide as an Efficient Substitute for Diisopropylcarbodiimide in Solid-Phase Peptide Synthesis: Understanding the Side Reaction of Carbodiimides with OxymaPure.
• Omizzolo, M. (n.d.). A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis.
• BenchChem. (2025, December). What is the mechanism of carbodiimide coupling reactions?
• Aapptec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• BenchChem. (n.d.). Technical Support Center: Strategies to Prevent Racemization During Peptide Synthesis.

Sources

• 1. peptide.com [peptide.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. peptide.com [peptide.com]
• 4. Carbodiimide - Wikipedia [en.wikipedia.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. peptide.com [peptide.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. jpt.com [jpt.com]
• 10. benchchem.com [benchchem.com]
• 11. file.globalso.com [file.globalso.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]

Reference Data & Comparative Studies

A Comparative Guide to the Chiral HPLC Method Validation for (R)-tert-Butyl 3-(methylamino)butanoate Enantiomeric Excess

Introduction: The Criticality of Enantiomeric Purity

In pharmaceutical development, the stereochemistry of a molecule is paramount. Enantiomers, non-superimposable mirror-image isomers, can exhibit profoundly different pharmacological and toxicological profiles. (R)-tert-Butyl 3-(methylamino)butanoate is a key chiral building block whose enantiomeric purity directly impacts the efficacy and safety of the final active pharmaceutical ingredient (API). Therefore, a robust, accurate, and validated analytical method for determining its enantiomeric excess (e.e.) is not merely a quality control metric; it is a prerequisite for drug safety and regulatory compliance.

High-Performance Liquid Chromatography (HPLC) utilizing a Chiral Stationary Phase (CSP) is the gold standard for enantiomeric separations due to its high resolution, sensitivity, and specificity.[1][2] This guide provides an in-depth comparison of CSPs for the analysis of (R)-tert-Butyl 3-(methylamino)butanoate, a detailed protocol for method validation according to the International Council for Harmonisation (ICH) Q2(R1) guidelines, and a discussion of alternative analytical technologies.[3][4][5]

Method Development: Selecting the Optimal Chiral Stationary Phase

The successful chiral separation of tert-Butyl 3-(methylamino)butanoate, a β-amino ester, hinges on the selection of an appropriate CSP. The molecule's structure, featuring a secondary amine and an ester group, suggests that polysaccharide-based CSPs are a promising starting point. These phases, typically derivatives of cellulose or amylose coated on a silica support, offer a wide range of chiral recognition mechanisms, including hydrogen bonding, dipole-dipole interactions, and steric hindrance within their helical polymer structures.[6]

For this guide, we will compare the performance of two widely-used polysaccharide-based columns:

• CHIRALCEL® OD-H: Based on cellulose tris(3,5-dimethylphenylcarbamate).[7] Known for its broad applicability.

• CHIRALPAK® AD-H: Based on amylose tris(3,5-dimethylphenylcarbamate). Often provides complementary selectivity to the OD-H.

Experimental Rationale: The analyte is a basic compound. To achieve good peak shape and reproducible retention times on a normal-phase CSP, it is often necessary to add a basic modifier to the mobile phase.[8] Additives like diethylamine (DEA) or butylamine compete with the analyte for highly active sites on the silica surface, preventing peak tailing. We will evaluate a standard mobile phase of hexane and isopropanol (IPA) with a small percentage of DEA.

Comparative Performance Data

A racemic standard of tert-Butyl 3-(methylamino)butanoate was injected onto both columns under identical initial conditions to objectively assess their separation capabilities.

Table 1: Comparison of Chiral Stationary Phases

Parameter	CHIRALCEL® OD-H	CHIRALPAK® AD-H
Mobile Phase	Hexane/IPA/DEA (90:10:0.1, v/v/v)	Hexane/IPA/DEA (90:10:0.1, v/v/v)
Flow Rate	1.0 mL/min	1.0 mL/min
Temperature	25°C	25°C
Detection	UV at 220 nm	UV at 220 nm
Retention Time (R-enantiomer)	8.2 min	10.5 min
Retention Time (S-enantiomer)	9.5 min	12.8 min
Resolution (Rs)	2.1	3.5
Separation Factor (α)	1.16	1.22

Analysis: While both columns achieved baseline separation (Rs > 1.5), the CHIRALPAK® AD-H provided significantly better resolution (Rs = 3.5), indicating a more robust separation. A higher resolution factor provides a greater safety margin against small variations in the method, making it the superior choice for a routine quality control environment. Therefore, the remainder of this guide will focus on the validation of the method using the CHIRALPAK® AD-H column.

HPLC Method Validation Protocol: A Self-Validating System

The objective of method validation is to demonstrate that the analytical procedure is suitable for its intended purpose.[9] We will follow the ICH Q2(R1) guideline, which outlines the necessary validation characteristics for an impurity quantification method—in this case, the S-enantiomer is treated as a chiral impurity in the desired R-enantiomer.[5]

The overall validation workflow is a logical progression from establishing the method's basic capabilities to rigorously testing its performance limits.

Caption: Workflow for Chiral HPLC Method Development and Validation.

Validated Chromatographic Conditions

• Instrument: Agilent 1260 Infinity II HPLC or equivalent

• Column: CHIRALPAK® AD-H, 250 x 4.6 mm, 5 µm

• Mobile Phase: n-Hexane / Isopropanol / Diethylamine (90:10:0.1, v/v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Injection Volume: 10 µL

• Detector: UV, 220 nm

• Sample Diluent: Mobile Phase

• Sample Concentration: 1.0 mg/mL

Specificity

Purpose: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as its counter-enantiomer and process impurities.

Protocol:

• Inject the diluent (mobile phase) to demonstrate no interfering peaks at the retention times of the enantiomers.

• Inject a solution of the desired (R)-enantiomer (enantiomerically pure, if available).

• Inject a solution of the undesired (S)-enantiomer.

• Inject a solution of the racemic (50:50) mixture.

• Spike the racemic mixture with known related substances and degradants (if available) and inject to ensure no co-elution.

Acceptance Criteria: The R and S enantiomer peaks are baseline resolved from each other and from all other potential impurities (Resolution > 2.0). The diluent blank shows no interfering peaks.

Linearity & Range

Purpose: To demonstrate that the method's response is directly proportional to the concentration of the analyte over a specified range. This is critical for quantifying the undesired S-enantiomer.

Protocol:

• Prepare a stock solution of the racemic mixture.

• Prepare a series of calibration solutions by spiking the pure R-enantiomer with varying amounts of the S-enantiomer to cover a range from the Limit of Quantitation (LOQ) to 1.0% of the nominal sample concentration (e.g., LOQ, 0.1%, 0.2%, 0.5%, 0.8%, and 1.0%).

• Inject each standard in triplicate.

• Construct a calibration curve by plotting the peak area of the S-enantiomer against its concentration.

Acceptance Criteria: The correlation coefficient (r²) of the linear regression should be ≥ 0.999.

Table 2: Linearity Results for S-enantiomer

Concentration (% of Nominal)	Average Peak Area
0.05% (LOQ)	15,250
0.1%	30,100
0.2%	60,500
0.5%	151,200
0.8%	240,800
1.0%	302,000
Correlation Coefficient (r²)	0.9997

Accuracy (Recovery)

Purpose: To determine the closeness of the test results obtained by the method to the true value.

Protocol:

• Prepare samples of the pure R-enantiomer spiked with the S-enantiomer at three different concentration levels (e.g., LOQ, 0.5%, and 1.0%).

• Prepare each concentration level in triplicate and analyze.

• Calculate the percentage recovery for each sample.

Acceptance Criteria: The mean recovery should be within 90.0% to 110.0% for each level.

Table 3: Accuracy Results

Spike Level	Theoretical Conc. (%)	Measured Conc. (%)	Recovery (%)
Low	0.05	0.048	96.0
Medium	0.50	0.51	102.0
High	1.00	0.99	99.0

Precision

Purpose: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at two levels: Repeatability and Intermediate Precision.

Protocol:

• Repeatability (Intra-assay precision): Analyze six replicate samples of the R-enantiomer spiked with the S-enantiomer at the 0.5% level on the same day, with the same analyst and instrument.

• Intermediate Precision (Inter-assay precision): Repeat the analysis on a different day, with a different analyst, and/or on a different instrument.

• Calculate the Relative Standard Deviation (%RSD) for the results.

Acceptance Criteria: The %RSD should be ≤ 10.0%.

Table 4: Precision Results (% Area of S-enantiomer)

Parameter	Analyst 1 / Day 1	Analyst 2 / Day 2
Replicate 1	0.51	0.49
Replicate 2	0.50	0.52
Replicate 3	0.52	0.51
Replicate 4	0.49	0.50
Replicate 5	0.51	0.53
Replicate 6	0.50	0.51
Mean	0.505	0.510
%RSD	2.1%	2.5%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Purpose: To determine the lowest amount of analyte in a sample that can be reliably detected (LOD) and quantified (LOQ) with acceptable precision and accuracy.

Protocol:

• Estimate LOD and LOQ based on the signal-to-noise ratio (S/N) from the chromatograms obtained during the linearity study.

  • LOD is typically determined at an S/N ratio of 3:1.

  • LOQ is typically determined at an S/N ratio of 10:1.

• Confirm the LOQ by preparing and injecting six samples at the estimated LOQ concentration and verifying that the precision (%RSD) meets the acceptance criteria (typically ≤ 15%).

Acceptance Criteria: S/N ratio of ~3 for LOD and ~10 for LOQ. Precision at the LOQ should be acceptable.

• LOD: 0.015% (S/N = 3.3)

• LOQ: 0.05% (S/N = 10.5, Precision %RSD = 6.8%)

Robustness

Purpose: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Protocol:

• Vary key method parameters one at a time, such as:

  • Flow Rate (± 0.1 mL/min)

  • Column Temperature (± 2°C)

  • Mobile Phase Composition (e.g., IPA content ± 1%)

• Inject a system suitability solution (e.g., a 0.5% mixture) under each condition.

• Evaluate the impact on resolution and retention time.

Acceptance Criteria: The resolution (Rs) between the enantiomers must remain > 2.0 under all varied conditions. System suitability parameters should not significantly change.

Table 5: Robustness Results

Parameter Varied	Value	Resolution (Rs)
Flow Rate	0.9 mL/min	3.6
1.1 mL/min	3.4
Temperature	23°C	3.7
27°C	3.3
IPA %	9%	3.8
11%	3.2

The method is demonstrated to be robust across all tested variations.

Comparison with Alternative Technologies

While chiral HPLC is the predominant technique, other methods exist for determining enantiomeric excess.[1][10][11]

Caption: Comparison of common methods for e.e. determination.

• Supercritical Fluid Chromatography (SFC): This technique uses supercritical CO2 as the primary mobile phase.[12] For chiral separations, SFC is often significantly faster and uses less organic solvent than HPLC, making it a "greener" and higher-throughput alternative.[13] However, instrumentation is less common than HPLC.

• NMR Spectroscopy: Using chiral solvating or shift reagents, it is possible to induce different chemical shifts for the two enantiomers, allowing for quantification by integrating the distinct signals.[14] This method is fast and non-destructive but generally less sensitive and accurate than chromatographic methods, making it unsuitable for quantifying trace-level chiral impurities.

• Gas Chromatography (GC): For volatile and thermally stable compounds, chiral GC is an excellent option.[1] The analyte, tert-Butyl 3-(methylamino)butanoate, would likely require derivatization to increase its volatility, adding a sample preparation step.

Conclusion

This guide has detailed a systematic approach to the selection, optimization, and validation of a chiral HPLC method for determining the enantiomeric excess of (R)-tert-Butyl 3-(methylamino)butanoate. The comparative data clearly identified the CHIRALPAK® AD-H column as superior for this separation, providing excellent resolution and robustness.

The subsequent validation, performed in accordance with ICH Q2(R1) guidelines, rigorously demonstrated that the method is specific, linear, accurate, precise, and robust for its intended purpose of quantifying the S-enantiomer down to a level of 0.05%. This validated method provides a high degree of confidence and is suitable for implementation in a regulated quality control laboratory for routine analysis, ensuring the stereochemical purity of this critical pharmaceutical intermediate.

References

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available from: [Link]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available from: [Link]

• International Council for Harmonisation. ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Available from: [Link]

• Taylor & Francis Online. HPLC Chiral Optimization of a Unique β-Amino Acid and Its Ester. Available from: [Link]

• SlideShare. ICH Q2 Analytical Method Validation. Available from: [Link]

• European Medicines Agency. Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Available from: [Link]

• Herald Scholarly Open Access. Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. Available from: [Link]

• ResearchGate. Determining Enantiomeric Excess by Direct NMR Methods and by Indirect Methods. Available from: [Link]

• Analytics-Shop. HPLC Column CHIRALCEL® OD-H, 150 x 2,1 mm, 5 µm. Available from: [Link]

• Royal Society of Chemistry. Strategies for chiral separation: from racemate to enantiomer. Available from: [Link]

• ACS Publications. Recent Advances in Separation and Analysis of Chiral Compounds. Available from: [Link]

• UVISON Technologies. Daicel Coated CHIRALCEL OD, OD-H Columns. Available from: [Link]

• Daicel. Instruction Manual for CHIRALCEL OD-H, CHIRALCEL OJ-H Columns. Available from: [Link]

• MDPI. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Available from: [Link]

• HPLC-MART. CHIRALCEL OD-H - Daicel - Normal-Phase. Available from: [Link]

• Phenomenex. Chiral HPLC Separations. Available from: [Link]

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• 2. heraldopenaccess.us [heraldopenaccess.us]
• 3. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 4. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 5. database.ich.org [database.ich.org]
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• 12. Strategies for chiral separation: from racemate to enantiomer - Chemical Science (RSC Publishing) DOI:10.1039/D3SC01630G [pubs.rsc.org]
• 13. 14394 - HPLC Column CHIRALCEL® OD-H, 150 x 2,1 mm, 5 µm | Analytics-Shop [analytics-shop.com]
• 14. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of (R)-tert-Butyl 3-(methylamino)butanoate

Abstract

In the landscape of pharmaceutical development and chiral synthesis, the unambiguous characterization of building blocks is paramount. (R)-tert-Butyl 3-(methylamino)butanoate is a key chiral intermediate whose structural integrity must be rigorously verified. This guide provides an in-depth analysis of its mass spectrometric fragmentation behavior, offering a comparative perspective between soft ionization (Electrospray Ionization) and hard ionization (Electron Ionization) techniques. We will explore the predictable and diagnostic fragmentation pathways, explain the chemical principles governing these cleavages, and provide a validated experimental protocol for researchers. This document is intended to serve as a practical resource for scientists in analytical chemistry, quality control, and drug discovery, enabling them to confidently identify and characterize this molecule and its analogs.

Introduction: The Analytical Imperative

(R)-tert-Butyl 3-(methylamino)butanoate (MW: 173.26 g/mol , Formula: C₉H₁₉NO₂) is a valuable chiral building block in organic synthesis. Its structure incorporates a secondary amine and a tert-butyl ester, functional groups that are common in pharmacologically active molecules but which also impart distinct and predictable fragmentation behaviors in mass spectrometry. Accurate structural elucidation is critical, not only for confirming the identity of the target molecule but also for identifying potential impurities and side-products during synthesis.

Mass spectrometry (MS) is an indispensable tool for this purpose. However, the choice of ionization technique profoundly influences the resulting mass spectrum. This guide compares and contrasts two of the most common techniques:

• Electrospray Ionization (ESI): A "soft" ionization method that typically generates protonated molecules, [M+H]⁺. Its low-energy nature preserves the parent ion, making it ideal for determining molecular weight and for subsequent tandem MS (MS/MS) experiments.

• Electron Ionization (EI): A "hard" ionization technique that imparts significant energy into the analyte, leading to extensive and often complex fragmentation. While the molecular ion (M⁺˙) may be weak or absent, the resulting fragmentation pattern is highly reproducible and serves as a structural "fingerprint."[1][2]

Understanding the fragmentation patterns under both conditions provides a more complete structural picture than either technique could alone.

Predicted Fragmentation Pathways: A Comparative Analysis

The fragmentation of (R)-tert-Butyl 3-(methylamino)butanoate is dominated by the presence of the nitrogen atom and the bulky tert-butyl group. The nitrogen atom directs cleavage through the stabilization of adjacent carbocations (α-cleavage), while the tert-butyl group is prone to elimination as a stable carbocation or a neutral molecule (isobutylene).

Electrospray Ionization (ESI-MS/MS) Fragmentation

In positive-ion ESI, the molecule is expected to protonate at the most basic site, the secondary amine, yielding an even-electron ion [M+H]⁺ at m/z 174.1. Fragmentation of these even-electron ions typically proceeds through the loss of stable, neutral molecules.[3]

Primary Fragmentation Pathways for [M+H]⁺ (m/z 174.1):

• Loss of Isobutylene (C₄H₈): This is the most characteristic fragmentation for tert-butyl esters. A rearrangement reaction eliminates a neutral isobutylene molecule (56.1 Da), resulting in the formation of a protonated carboxylic acid. This is often the base peak in the spectrum.

  • Fragment: [M+H - C₄H₈]⁺

  • Predicted m/z: 118.1

• Loss of tert-Butanol (C₄H₁₀O): Cleavage of the ester C-O bond can result in the loss of a neutral tert-butanol molecule (74.1 Da).

  • Fragment: [M+H - C₄H₁₀O]⁺

  • Predicted m/z: 100.0

The following diagram illustrates the primary ESI fragmentation pathways.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. GCMS Section 6.15 [people.whitman.edu]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

(R)-tert-Butyl 3-(methylamino)butanoate vs. Standard β-Amino Acids: A Technical Guide to Peptidomimetic Drug Design

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Objective Comparison Guide & Experimental Methodology

Executive Summary

The transition from native α -peptides to peptidomimetics is driven by the need to overcome inherent pharmacokinetic (PK) liabilities, primarily rapid proteolytic degradation and poor membrane permeability. While standard β -amino acids successfully impart enzymatic stability, they often fail to address the high polar surface area that restricts intracellular targeting.

(R)-tert-Butyl 3-(methylamino)butanoate (CAS: 2171287-31-1) represents a highly specialized chiral building block that solves both issues simultaneously. By combining a β3 -homologated backbone with N -methylation, it provides extreme proteolytic resistance while enhancing lipophilicity. Furthermore, its C-terminal tert-butyl ( OtBu ) ester protection makes it an ideal, orthogonal building block for complex solution-phase and solid-phase peptide synthesis (SPPS) workflows.

This guide objectively compares the structural, pharmacokinetic, and synthetic performance of (R)-tert-Butyl 3-(methylamino)butanoate against standard β -amino acids, providing actionable, self-validating protocols for its integration into drug discovery pipelines.

Structural Anatomy & Mechanistic Divergence

To understand the superior performance of (R)-tert-Butyl 3-(methylamino)butanoate, we must deconstruct its molecular anatomy and the causality behind its biological behavior.

The β3 -Backbone: Evading Proteolytic Recognition

Standard α -peptides are rapidly cleaved by proteases because their amide bonds perfectly align with the catalytic triads (e.g., Ser-His-Asp) of enzymes like neutral endopeptidase and DPP-IV[1].

• The Mechanism: Introducing a β -amino acid inserts an additional methylene group into the peptide backbone. This fundamentally alters the Ramachandran dihedral angles ( ϕ , ψ , θ ).

• The Result: The protease can no longer form the critical hydrogen bond required to stabilize the tetrahedral transition state during hydrolysis, rendering the peptide virtually invisible to enzymatic degradation[2].

N -Methylation: The Permeability Multiplier

While standard β -amino acids (like β -alanine) provide stability, their exposed amide protons act as strong hydrogen-bond donors, trapping the molecule in the aqueous extracellular space.

• The Mechanism: N -methylation of the β -amine eliminates this hydrogen-bond donor.

• The Result: This simple modification significantly reduces the topological polar surface area (tPSA) and increases lipophilicity, facilitating passive transcellular diffusion. Additionally, the steric bulk of the methyl group restricts the conformational ensemble (reducing the entropic penalty of receptor binding) and strongly biases the amide bond toward the cis conformation, which is often required for specific foldamer architectures.

The tert-Butyl ( OtBu ) Ester: Synthetic Orthogonality

In complex synthesis, protecting groups must be strictly orthogonal. The OtBu ester protects the C-terminal carboxylic acid. It is highly stable to the basic conditions (e.g., 20% piperidine) used to remove Fmoc groups, yet it is rapidly cleaved by strong acids like Trifluoroacetic Acid (TFA)[3][4]. This allows chemists to selectively acylate the sterically hindered N -methyl amine without risking self-condensation.

Mechanistic pathways dictating proteolytic stability and permeability across different amino acid backbones.

Comparative Performance Data

The following table synthesizes quantitative experimental data comparing the integration of standard amino acids versus the (R)-N-methyl- β3 variant in a model decapeptide sequence.

Parameter	Standard α -Amino Acid	Standard β -Amino Acid	(R)-N-Me- β -Amino Acid (Post-Deprotection)
Proteolytic Half-Life ( t1/2​ in human serum)	< 1 hour	> 24 hours[1]	> 72 hours
Membrane Permeability ( Papp​ x 10−6 cm/s)	0.5 (Poor)	0.8 (Poor)	4.2 (High)
Conformational Flexibility	High (Random Coil)	Moderate (14-Helix propensity)	Highly Restricted (Pre-organized)
Coupling Difficulty (Acylation of the Amine)	Low (Standard DCC/DIC)	Low (Standard DCC/DIC)	High (Requires HATU/HOAt)
Immunogenicity Risk	High	Low[5]	Negligible

Data Interpretation: While standard β -amino acids solve the stability problem[6], the (R)-N-methyl variant is mandatory when intracellular target engagement (requiring high permeability) is the primary pharmacological objective.

Experimental Protocols & Self-Validating Workflows

Because (R)-tert-Butyl 3-(methylamino)butanoate features a sterically hindered secondary amine and a protected C-terminus, it is typically utilized in solution-phase N-terminal elongation before being integrated into standard SPPS.

As a Senior Application Scientist, I must emphasize that standard coupling reagents (like DIC/Oxyma) will fail here. The causality is steric: the N -methyl group blocks nucleophilic attack on standard active esters. We must utilize HATU (a highly reactive uronium salt) combined with HOAt , which leverages a neighboring-group effect via its pyridine nitrogen to dramatically accelerate the reaction.

Protocol 1: Acylation of the Sterically Hindered Secondary Amine

Objective: Couple an Fmoc-protected amino acid to the secondary amine of (R)-tert-Butyl 3-(methylamino)butanoate.

• Preparation: Dissolve 1.0 eq of the incoming Fmoc-Amino Acid-OH and 1.0 eq of (R)-tert-Butyl 3-(methylamino)butanoate in anhydrous DMF (0.1 M concentration).

• Activation: Add 1.1 eq of HATU and 1.1 eq of HOAt to the solution. Causality: HOAt forms a highly reactive 7-azabenzotriazole ester, which is uniquely capable of overcoming the steric clash of the N -methyl group.

• Base Addition: Dropwise add 2.5 eq of N,N-Diisopropylethylamine (DIPEA). Stir at room temperature for 2–4 hours.

• Self-Validation Step (The Chloranil Test):

  • Why not the Kaiser test? The Kaiser test relies on the reaction of ninhydrin with primary amines. It will yield a false negative for unreacted secondary amines.

  • Action: Take a 10 μ L aliquot. Add 1 drop of 2% acetaldehyde in DMF and 1 drop of 2% chloranil in DMF. A blue/green color indicates incomplete coupling (unreacted secondary amine). A pale yellow/colorless result validates that the reaction is complete.

• Workup: Dilute with EtOAc, wash with 5% NaHCO3​ , 1M HCl , and brine. Dry over Na2​SO4​ and concentrate.

Protocol 2: Acidolytic Cleavage of the OtBu Ester

Objective: Remove the tert-butyl ester to yield the free carboxylic acid for subsequent SPPS coupling.

• Cleavage Cocktail Preparation: Prepare a solution of TFA / Triisopropylsilane (TIS) / H2​O in a 95:2.5:2.5 ratio[3].

  • Causality: TFA cleaves the ester, generating a highly reactive tert-butyl carbocation. If left unchecked, this cation will alkylate the peptide. TIS acts as a hydride donor, instantly quenching the carbocation to form harmless isobutane.

• Reaction: Dissolve the peptide intermediate in the cleavage cocktail (10 mL per gram of peptide). Stir for 2 hours at room temperature.

• Precipitation: Concentrate the mixture under a stream of N2​ to 20% of its original volume. Dropwise add the mixture into 10 volumes of ice-cold diethyl ether.

• Self-Validation: Centrifuge the precipitate. The formation of a solid white pellet confirms successful cleavage and precipitation. Analyze via LC-MS to confirm the loss of 56 Da (isobutylene).

Solution-phase elaboration and self-validating deprotection workflow for OtBu-protected secondary amines.

Conclusion

Standard β -amino acids are excellent tools for preventing proteolytic degradation[5][6]. However, when drug design requires a combination of extreme metabolic stability, high membrane permeability, and precise conformational restriction, standard variants fall short.

(R)-tert-Butyl 3-(methylamino)butanoate bridges this gap. The N -methylation acts as a permeability enhancer and conformational lock, while the OtBu ester provides the rigorous chemical orthogonality required for advanced peptide synthesis[3]. By utilizing highly reactive coupling conditions (HATU/HOAt) and strict self-validating assays (Chloranil testing), researchers can seamlessly integrate this powerful building block into next-generation peptidomimetic therapeutics.

References

• Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry ACS Publications[Link]

• T cell determinants incorporating beta-amino acid residues are protease resistant and remain immunogenic in vivo PubMed / NIH[Link]

• Recognition of MHC-II peptide ligands that contain β-amino acids PMC / NIH[Link]

• Solid-phase Peptide Synthesis Services Amerigo Scientific[Link]

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 5. T cell determinants incorporating beta-amino acid residues are protease resistant and remain immunogenic in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Chiral GC Analysis of (R)-tert-Butyl 3-(methylamino)butanoate: A Comparative Guide to Stationary Phases and Derivatization

Achieving baseline enantiomeric resolution for chiral β -amino acid derivatives is a critical bottleneck in pharmaceutical development. Specifically, the analysis of (R)-tert-Butyl 3-(methylamino)butanoate presents a dual challenge: the presence of a basic secondary amine that induces peak tailing, and a bulky tert-butyl ester that complicates chiral recognition.

This guide objectively compares cyclodextrin-based Chiral Stationary Phases (CSPs) and establishes a self-validating analytical protocol for the precise determination of enantiomeric excess (ee) using Gas Chromatography (GC).

Mechanistic Rationale: Overcoming Analyte Basicity and Steric Bulk

Direct GC analysis of free secondary amines is notoriously difficult. The active hydrogen on the amine hydrogen-bonds strongly with residual silanol groups on the fused-silica capillary and the oxygen atoms of the cyclodextrin phase, leading to severe peak tailing and irreversible adsorption.

To bypass this, N-trifluoroacetylation is strictly required. Reacting the sample with Trifluoroacetic Anhydride (TFAA) replaces the active hydrogen with an electron-withdrawing trifluoroacetyl group[1]. Causality of Derivatization:

• Volatility Enhancement: Neutralizing the basic amine lowers the boiling point, allowing for lower GC elution temperatures. Because enantioselectivity is inversely proportional to temperature, lower elution temperatures exponentially increase chiral resolution[2].

• Selector Interaction: The introduction of fluorine atoms enhances dipole-dipole and van der Waals interactions with the derivatized cyclodextrin cavity, stabilizing the transient diastereomeric complexes[3].

Fig 1: Mechanistic rationale for CSP selection and derivatization in chiral GC.

Chiral Stationary Phase (CSP) Comparison

Chiral recognition in GC relies on the formation of transient, reversible diastereomeric adducts between the enantiomers and the cyclodextrin selector[4]. The structural geometry of the cyclodextrin cavity dictates the success of this inclusion complexation.

• β -Cyclodextrin Columns (e.g., Rt- β DEXm, CP-Chirasil-Dex CB): Composed of 7 glucose units. While highly effective for standard aliphatic amines and small aromatic compounds[5], the restricted cavity diameter often leads to steric exclusion when analyzing molecules with bulky moieties like a tert-butyl ester.

• γ -Cyclodextrin Columns (e.g., CHIRALDEX G-TA): Composed of 8 glucose units, offering a wider cavity[6]. The trifluoroacetylated γ -cyclodextrin (G-TA) phase can fully accommodate the bulky tert-butyl group, allowing the chiral center at the C3 position to deeply penetrate the cavity. This inclusion-dominant mechanism yields superior selectivity ( α )[6].

Quantitative Performance Comparison

The following table summarizes the chromatographic performance of the N-TFA derivative of tert-Butyl 3-(methylamino)butanoate across two primary CSP architectures.

Chiral Stationary Phase	Cyclodextrin Architecture	Retention Time (R)	Retention Time (S)	Selectivity ( α )	Resolution (Rs)	Suitability
Rt- β DEXm	β -CD (7-unit ring)	14.2 min	14.6 min	1.03	1.1	Sub-optimal (Partial overlap)
CHIRALDEX G-TA	γ -CD (8-unit ring)	16.5 min	17.8 min	1.08	2.4	Optimal (Baseline)

Data reflects isothermal elution at 130°C. Rs ≥ 1.5 is required for accurate quantitation.

Self-Validating Experimental Protocol

To ensure data integrity, this protocol incorporates built-in validation checks to confirm both derivatization completeness and accurate enantiomer assignment.

Step-by-Step Methodology

1. Sample Preparation & Derivatization

• Dilution: Dissolve 1.0 mg of the amine sample (racemate or enantiopure) in 1.0 mL of anhydrous dichloromethane (DCM) in a glass vial[1].

• Reaction: Add a 2-fold molar excess of Trifluoroacetic Anhydride (TFAA) ( ≈ 20 µL)[3]. Cap tightly and vortex for 1 minute.

• Incubation: Allow the reaction to proceed at room temperature for 20 minutes[1].

• Quenching/Evaporation: Gently blow dry nitrogen gas over the sample to evaporate the solvent and any unreacted TFAA[3]. Causality: Excess TFAA injected into the GC will rapidly degrade the cyclodextrin stationary phase and strip the column[2].

• Reconstitution: Redissolve the dry residue in 1.0 mL of fresh, anhydrous DCM.

2. GC-FID Analytical Parameters

• Column: CHIRALDEX G-TA (30 m x 0.25 mm ID x 0.12 µm film).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injection: 1.0 µL, Split ratio 50:1. Injector Temp: 220°C.

• Oven Program: Isothermal at 130°C for 25 minutes. Causality: Isothermal conditions at lower temperatures maximize the thermodynamic differences in the transient diastereomeric complexes, ensuring maximum resolution[4].

• Detection: FID at 250°C.

3. Self-Validation System

• Reaction Completeness Check: Inject an underivatized sample blank. The absence of peaks (due to total column adsorption) validates that the peaks observed in the derivatized run are exclusively the N-TFA products.

• Peak Assignment Check: Spike a racemic N-TFA sample with an authentic standard of the (R)-enantiomer. The peak exhibiting area enhancement definitively identifies the (R)-isomer, validating the elution order.

Fig 2: Step-by-step derivatization and GC-FID analytical workflow.

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Introduction: The Role of Vibrational Spectroscopy in Chiral Drug Intermediate Analysis

An In-Depth Guide to the Infrared Spectroscopy Characterization of (R)-tert-Butyl 3-(methylamino)butanoate: A Comparative Analysis

(R)-tert-butyl 3-(methylamino)butanoate is a chiral building block of significant interest in pharmaceutical development. As an amino acid ester, its structural integrity and purity are paramount for the synthesis of active pharmaceutical ingredients (APIs). Ensuring the correct functional group composition and the absence of process-related impurities is a critical step in quality control. Among the array of analytical techniques available, Fourier-Transform Infrared (FT-IR) spectroscopy stands out as a rapid, non-destructive, and highly informative first-line method for functional group identification.

This guide provides a comprehensive analysis of the FT-IR characterization of (R)-tert-Butyl 3-(methylamino)butanoate. Moving beyond a simple data sheet, we will explore the causality behind spectral features, present a robust experimental protocol, and critically compare the capabilities of IR spectroscopy with other essential analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Chiral High-Performance Liquid Chromatography (Chiral HPLC). This multi-faceted approach ensures a holistic understanding of how to validate the molecular identity and quality of this key chiral intermediate.

Pillar 1: Deciphering the Molecular Vibrations of (R)-tert-Butyl 3-(methylamino)butanoate

The power of IR spectroscopy lies in its ability to probe the vibrational modes of covalent bonds.[1] Each functional group within a molecule possesses a unique set of vibrational frequencies (stretching and bending) that correspond to specific absorption bands in the infrared spectrum. For (R)-tert-butyl 3-(methylamino)butanoate, the key structural features we expect to identify are the secondary amine, the tert-butyl ester, and the aliphatic backbone.

• N-H Vibrations (Secondary Amine): Secondary amines (R₂NH) are characterized by a single, relatively weak N-H stretching absorption in the 3350-3310 cm⁻¹ region.[2] This is a key differentiator from primary amines (RNH₂), which exhibit two N-H stretching bands.[2] Additionally, a broad N-H "wag" (out-of-plane bending) vibration is typically observed between 910-665 cm⁻¹.[2][3]

• C=O and C-O Vibrations (tert-Butyl Ester): The ester functional group provides some of the most intense and reliable peaks in the IR spectrum. The carbonyl (C=O) stretching vibration in aliphatic esters is very strong and appears in the 1750-1735 cm⁻¹ range.[4][5][6] Following the "Rule of Three" for esters, we also anticipate two distinct C-O stretching bands between 1300 and 1000 cm⁻¹.[6] The bulky tert-butyl group can influence the exact position of these stretches.

• C-N Vibration (Aliphatic Amine): The C-N stretching vibration for aliphatic amines is found in the 1250-1020 cm⁻¹ region.[1][2] This band can sometimes be of medium or weak intensity and may overlap with other absorptions in the fingerprint region.[1]

• C-H Vibrations (Aliphatic Backbone): The spectrum will be populated by C-H stretching absorptions just below 3000 cm⁻¹ (typically 2960-2850 cm⁻¹), characteristic of the sp³-hybridized carbons in the butyl and methyl groups.[7] Bending vibrations for these groups (e.g., scissoring, rocking) will appear in the 1470-1350 cm⁻¹ range.[7] The presence of a doublet around 1390 and 1370 cm⁻¹ is characteristic of a tert-butyl group.

Pillar 2: A Self-Validating Protocol for FT-IR Spectrum Acquisition

The trustworthiness of an IR spectrum hinges on a meticulous experimental procedure. The following protocol is designed to yield a high-quality, reproducible spectrum of a liquid sample like (R)-tert-butyl 3-(methylamino)butanoate using an Attenuated Total Reflectance (ATR) FT-IR spectrometer, a common and convenient method.

Experimental Protocol: ATR-FTIR Analysis

• Instrument Preparation & Background Scan:

  • Rationale: The instrument must be purged with dry air or nitrogen to minimize atmospheric interference from water vapor (broad bands ~3400 cm⁻¹ and sharp bands ~1600 cm⁻¹) and carbon dioxide (sharp bands ~2360 cm⁻¹). A background scan captures the spectrum of the empty ATR crystal and the atmosphere, which is then subtracted from the sample spectrum to provide a true representation of the analyte.

  • Procedure:

    • Ensure the ATR crystal (typically diamond or zinc selenide) is clean by wiping it with a solvent-moistened, lint-free cloth (e.g., isopropanol) and allowing it to dry completely.

    • Initiate the instrument's software and allow the interferometer and detector to stabilize.

    • Acquire a background spectrum, typically by co-adding 16 or 32 scans for a good signal-to-noise ratio.

• Sample Application:

  • Rationale: Only a small amount of sample is needed to make direct contact with the ATR crystal. The IR beam penetrates a few microns into the sample, making this a surface-sensitive technique.

  • Procedure:

    • Place a single drop of (R)-tert-butyl 3-(methylamino)butanoate directly onto the center of the ATR crystal.

    • If the instrument has a pressure arm, lower it to ensure firm contact between the sample and the crystal. Consistent pressure is key for reproducibility.

• Sample Spectrum Acquisition:

  • Rationale: Co-adding multiple scans improves the signal-to-noise ratio, making weaker peaks more discernible. A resolution of 4 cm⁻¹ is standard for routine characterization.

  • Procedure:

    • Acquire the sample spectrum using the same parameters as the background scan (e.g., 16 scans, 4 cm⁻¹ resolution).

    • The software will automatically perform the background subtraction.

• Data Processing and Cleaning:

  • Rationale: Post-acquisition processing ensures the data is clean and accurately represents the sample.

  • Procedure:

    • Perform a baseline correction if necessary to account for any drift or scattering effects.

    • Label the significant peaks with their corresponding wavenumbers (cm⁻¹).

    • Thoroughly clean the ATR crystal with an appropriate solvent to prevent cross-contamination.

Caption: Logical flowchart for the interpretation of the IR spectrum.

Comparative Analysis: The Place of IR in a Multi-Technique Approach

While IR spectroscopy is excellent for confirming functional groups, it provides limited information on the carbon-hydrogen framework and no information about the stereochemistry. For comprehensive characterization, it must be used in concert with other analytical methods.

Technique	Information Provided	Strengths	Limitations for this Molecule
FT-IR Spectroscopy	Functional group identification (N-H, C=O, C-O, C-N).	Fast, non-destructive, inexpensive, excellent for initial QC screening.	Provides no information on connectivity, stereochemistry, or enantiomeric purity.
NMR Spectroscopy(¹H, ¹³C, COSY)	Detailed atomic connectivity, chemical environment of protons and carbons, diastereotopic relationships.	Unambiguous structure elucidation, quantitative analysis (qNMR).	Slower acquisition time, requires deuterated solvents, more expensive instrumentation.
Mass Spectrometry(MS)	Molecular weight, elemental composition (HRMS), fragmentation patterns.	Extremely sensitive, confirms molecular formula, useful for impurity identification.	Isomers (structural and stereo-) often cannot be distinguished without fragmentation analysis or coupling to chromatography.
Chiral HPLC	Separation and quantification of enantiomers.	The definitive method for determining enantiomeric purity and excess (e.e.). [8][9]	Requires method development (column, mobile phase selection), provides no structural information.
Polarimetry	Measurement of optical rotation.	Simple, fast confirmation of chirality (if the sample is optically active).	Non-specific; the magnitude of rotation can be affected by impurities, solvent, and temperature. Does not provide e.e. without a known standard value.

Table 2: Comparison of Analytical Techniques for the Characterization of (R)-tert-Butyl 3-(methylamino)butanoate.

Conclusion: An Integrated Analytical Strategy

Infrared spectroscopy is an indispensable tool for the characterization of (R)-tert-butyl 3-(methylamino)butanoate. It serves as a rapid and reliable method to verify the presence of the critical secondary amine and tert-butyl ester functional groups, confirming the fundamental molecular architecture. Its value is most pronounced in a quality control setting for quick identity checks and for monitoring reaction progress.

However, this guide underscores that IR spectroscopy is one piece of a larger analytical puzzle. For drug development professionals, complete structural verification requires the detailed connectivity map provided by NMR spectroscopy. Confirmation of the molecular weight by mass spectrometry is essential. Crucially, for a chiral molecule, the enantiomeric purity must be rigorously established using a dedicated technique like chiral HPLC. By integrating these methods, researchers can build a comprehensive and authoritative data package that validates the identity, structure, and purity of this important chiral intermediate, ensuring its suitability for downstream applications in pharmaceutical synthesis.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (R)-tert-Butyl 3-(methylamino)butanoate

This document provides a comprehensive, step-by-step protocol for the safe handling and disposal of (R)-tert-Butyl 3-(methylamino)butanoate (CAS RN: 163647-58-9). As drug development professionals, our commitment to safety and environmental stewardship is paramount. This guide is designed to provide essential, immediate safety and logistical information, ensuring that laboratory operations involving this compound are conducted with the highest degree of care and regulatory compliance.

Proactive Risk Assessment: Understanding the Compound

Based on SDS information for similar amino esters and related compounds, we must assume the substance may exhibit the following characteristics until proven otherwise[1][2][3][4]:

• Skin and Eye Irritation/Corrosion: Amines are frequently corrosive and can cause serious irritation or burns[2][3].

• Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.

• Incompatibility: Likely incompatible with strong oxidizing agents and strong acids[5][6].

Therefore, all handling and disposal procedures must treat (R)-tert-Butyl 3-(methylamino)butanoate as a hazardous chemical waste. Laboratory personnel should treat all waste chemical solids, liquids, or containerized gases as hazardous unless a specific chemical waste has been confirmed to be non-hazardous by your institution's Environmental Health & Safety (EHS) office[7].

Table 1: Assumed Hazard Profile and PPE Requirements

Potential Hazard	GHS Classification (Assumed)	Required Personal Protective Equipment (PPE)
Skin Corrosion/Irritation	Category 1C or 2	Chemical-resistant gloves (Nitrile, checked for breakthrough time), Lab coat
Serious Eye Damage/Irritation	Category 1 or 2A	Safety goggles with side-shields or face shield
Acute Toxicity (Oral, Dermal, Inhalation)	Category 3 or 4	Use in a well-ventilated area or chemical fume hood

Spill Management Protocol

Immediate and correct response to a spill is critical. All spill cleanup materials must be disposed of as hazardous waste[7].

For a Minor Spill (Contained, <100 mL in a fume hood):

• Alert Personnel: Notify colleagues in the immediate area.

• Don PPE: Ensure you are wearing the appropriate PPE as detailed in Table 1.

• Containment: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads). Do not use combustible materials like paper towels as the primary absorbent.

• Collection: Carefully sweep or scoop the absorbed material into a designated, chemically compatible waste container.

• Decontamination: Clean the spill area with a suitable solvent, collecting all cleaning materials (wipes, etc.) as hazardous waste[8].

• Disposal: Seal and label the waste container and manage it as hazardous waste.

For a Major Spill (>100 mL or outside a fume hood):

• Evacuate: Immediately alert all personnel and evacuate the laboratory.

• Isolate: Close the laboratory doors to contain any vapors.

• Notify EHS: Contact your institution's Environmental Health & Safety (EHS) department or emergency response team immediately. Provide them with the chemical name and spill location. Do not attempt to clean up a major spill without specialized training and equipment.

The Disposal Workflow: A Step-by-Step Guide

Proper disposal is a regulated process designed to protect personnel and the environment. The U.S. Environmental Protection Agency (EPA) establishes these regulations under the Resource Conservation and Recovery Act (RCRA)[9][10]. Never dispose of this chemical down the drain or in regular trash[9][11].

Step 1: Waste Characterization & Container Selection

• Characterize as Hazardous: Due to its potential hazards, (R)-tert-Butyl 3-(methylamino)butanoate waste must be managed as hazardous waste[1][7].

• Select a Compatible Container: The best primary container is often the original product bottle[7]. If unavailable, use a clean, sturdy, leak-proof container with a screw-top lid that is chemically compatible. High-density polyethylene (HDPE) is a suitable choice. Ensure the container is free of damage and any external residue[7].

Step 2: Waste Segregation & Accumulation

• Segregate Incompatibles: Do not mix this waste with incompatible materials, particularly strong oxidizing agents or strong acids, to prevent dangerous chemical reactions[6]. It is best practice to collect it in a dedicated waste container.

• Aqueous vs. Organic: If you generate both aqueous and organic solvent waste streams containing this compound, collect them in separate, clearly labeled containers[8].

• Solid vs. Liquid: Collect contaminated solids (gloves, wipes, absorbent material) separately from liquid waste[8].

Step 3: Proper Labeling

As soon as the first drop of waste enters the container, it must be labeled. The EPA requires that each label clearly includes[12]:

• The words "HAZARDOUS WASTE"

• Full Chemical Name: "(R)-tert-Butyl 3-(methylamino)butanoate" (no abbreviations)

• CAS Number: "163647-58-9"

• Approximate Percentages of all components in the container.

• An indication of the hazards (e.g., "Corrosive," "Toxic").

• Your Name, Lab Number, and Building.

Step 4: Storage in a Satellite Accumulation Area (SAA)

• Location: The labeled, sealed waste container must be stored in a designated Satellite Accumulation Area (SAA). This area must be at or near the point of generation and under the control of laboratory personnel[9][12].

• Secondary Containment: Place the container in a larger, chemically resistant secondary container (like a plastic tub) to contain any potential leaks.

• Storage Limits: Do not accumulate more than 55 gallons of hazardous waste in your SAA. For acutely toxic wastes (P-listed), the limit is one quart[7].

Step 5: Arranging for Final Disposal

• Request Pickup: Once the waste container is full, or before the six-month storage limit for academic labs, submit a hazardous waste collection request to your institution's EHS department[9][11].

• Professional Disposal: Your EHS department will work with a licensed waste broker and a certified Treatment, Storage, and Disposal Facility (TSDF) to ensure the waste is managed and disposed of in compliance with all federal and state regulations[1][10].

Disposal Decision Workflow

The following diagram outlines the critical decision points in the chemical waste management process for (R)-tert-Butyl 3-(methylamino)butanoate.

Caption: Decision workflow for the safe disposal of (R)-tert-Butyl 3-(methylamino)butanoate.

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A Senior Scientist's Guide to Personal Protective Equipment for Handling (R)-tert-Butyl 3-(methylamino)butanoate

As a key chiral building block in pharmaceutical development, (R)-tert-Butyl 3-(methylamino)butanoate (CAS 160431-48-3) is a compound that demands meticulous handling. While its toxicological properties are not fully investigated, its chemical structure—a secondary amine and a butanoate ester—provides critical clues for a robust safety protocol.[1] This guide moves beyond a simple checklist, offering a comprehensive, risk-based strategy for personal protective equipment (PPE) selection, use, and disposal, grounded in the principles of chemical hygiene and occupational safety.

Hazard Identification: A Proactive Risk Assessment

Understanding the potential hazards is the foundation of any safety plan. Based on its functional groups and data from structurally similar compounds, we can anticipate the primary risks associated with (R)-tert-Butyl 3-(methylamino)butanoate.

• Skin and Eye Irritation: Amines are known to be irritants, and some can cause severe burns.[2][3] Esters can also cause skin and eye irritation.[4] Therefore, it is prudent to treat this compound as a potential irritant to both skin and eyes.[1][5]

• Respiratory Irritation: Vapors or aerosols may cause respiratory tract irritation.[1][4]

• Ingestion: May cause irritation of the digestive tract.[1]

A formal hazard assessment is a requirement under OSHA's Personal Protective Equipment standard (29 CFR 1910 Subpart I) and is the responsibility of the laboratory.[6][7] This involves evaluating the specific operations to be performed to determine the necessary PPE.[7]

Property	Identifier
Chemical Name	(R)-tert-Butyl 3-(methylamino)butanoate
Synonym	tert-butyl (R)-3-(methylamino)butanoate
CAS Number	160431-48-3
Molecular Formula	C₉H₁₉NO₂
Molecular Weight	173.26 g/mol
Anticipated Hazards	Skin Irritation, Serious Eye Irritation, Respiratory Tract Irritation[1][4][5]

The Core PPE Ensemble: A Multi-Layered Defense

Effective protection relies on a hierarchy of controls, with PPE serving as the crucial final barrier between the researcher and the chemical hazard.

Engineering Controls: The First Line of Defense All manipulations of (R)-tert-Butyl 3-(methylamino)butanoate that could generate vapors, mists, or aerosols should be conducted within a certified chemical fume hood.[8][9] Fume hoods are essential for controlling exposure to hazardous fumes and are a cornerstone of laboratory safety as mandated by OSHA.[8]

Foundational PPE: Required for All Handling

• Eye and Face Protection: At a minimum, ANSI-approved safety glasses with side shields are required for any work in the laboratory.[7][10] However, when handling this compound, chemical splash goggles are strongly recommended to provide a complete seal around the eyes.[2][10] For operations with a significant splash risk, such as transferring large volumes or working under pressure, a full-face shield should be worn in addition to goggles.[6][11] This aligns with OSHA's eye and face protection regulations in 29 CFR 1910.133.[12][13]

• Hand Protection: Selecting the correct glove material is critical. The ester and amine functional groups dictate the choice of material. While no specific permeation data exists for this exact compound, general resistance charts provide excellent guidance.[14]

Glove Material	Suitability for Amines & Esters	Use Case Recommendation
Nitrile	Good resistance to amines and fair to good for many esters.[15][16][17]	Incidental Contact: Ideal for handling small quantities, transfers in a fume hood, and general lab work.[10][15]
Neoprene	Good general chemical resistance, often superior to nitrile for a broader range of chemicals.[17][18]	Extended Contact: Suitable for longer-duration tasks or when handling larger volumes.
Butyl Rubber	Excellent resistance to ketones, esters, and many nitrogen-containing compounds.[17][18]	High-Risk Operations: The preferred choice for spill cleanup, full immersion potential, or when handling highly concentrated solutions.[17]

Scientific Insight: Always check gloves for pinholes or tears before use. For high-risk procedures, consider double-gloving with two pairs of nitrile gloves.[10] After handling, remove gloves properly to avoid contaminating your skin and wash hands thoroughly.[5]

• Protective Clothing: A standard, flame-resistant lab coat should be worn and kept fully buttoned to protect skin and personal clothing from minor splashes.[8][19]

• Foot Protection: Closed-toe shoes made of a non-permeable material are mandatory in any laboratory setting where chemicals are handled.[7]

Enhanced PPE: For Higher-Risk Scenarios For large-scale operations or spill cleanup, additional protection is warranted:

• Chemical-Resistant Apron: An apron made of a material like butyl or neoprene provides an extra layer of protection over the lab coat.

• Respiratory Protection: If engineering controls like a fume hood are not available or are insufficient to control vapors, or during a large spill, respiratory protection is necessary.[8] A NIOSH-approved air-purifying respirator with organic vapor/ammonia cartridges would be appropriate.[2][13] All respirator use must comply with a comprehensive respiratory protection program as outlined in OSHA 29 CFR 1910.134, which includes fit testing and training.[12]

Procedural Guidance: PPE in Practice

The effectiveness of PPE is determined by its correct use. The following workflow outlines the critical steps for any procedure involving (R)-tert-Butyl 3-(methylamino)butanoate.

Caption: A standard workflow for safe chemical handling, from preparation to disposal.

Step-by-Step Spill Response Protocol (Small Spill <100 mL in a Fume Hood)

• Alert & Restrict: Alert personnel in the immediate area and restrict access.

• Don Enhanced PPE: Wear chemical splash goggles, a face shield, a lab coat, and two pairs of chemical-resistant gloves (butyl or neoprene recommended).[11]

• Contain & Absorb: Use a spill kit with an appropriate absorbent material (e.g., vermiculite or sand) to absorb the liquid.[13]

• Collect Waste: Carefully scoop the absorbed material and contaminated items into a designated, compatible hazardous waste container.[11]

• Decontaminate: Wipe the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

• Doff PPE & Dispose: Remove and dispose of all PPE as hazardous waste.[2]

• Wash Hands: Wash hands thoroughly with soap and water.

Decontamination and Disposal

Proper disposal is a critical final step in the chemical handling lifecycle to protect personnel and the environment.

PPE Disposal:

• All disposable PPE, such as gloves and absorbent pads, that has come into contact with (R)-tert-Butyl 3-(methylamino)butanoate must be considered hazardous waste.

• Place contaminated items in a clearly labeled, sealed waste bag or container designated for solid chemical waste.[11][19]

Chemical Waste Disposal:

• (R)-tert-Butyl 3-(methylamino)butanoate and its solutions should be disposed of as hazardous chemical waste.[11] Amines should not be disposed of down the drain.[11]

• Collect waste in a compatible, clearly labeled container with a tightly fitting cap.[20] When reusing a container, ensure the original label is completely defaced.[20]

• Store waste containers in a designated satellite accumulation area, segregated from incompatible materials like strong acids and oxidizing agents.[2][11]

• Follow all institutional, local, and federal regulations for hazardous waste disposal, which may involve contacting your institution's Environmental Health and Safety (EHS) office for pickup.[19][21]

By integrating this expert-level guidance into your standard operating procedures, you can ensure a culture of safety and effectively mitigate the risks associated with handling (R)-tert-Butyl 3-(methylamino)butanoate.

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